(4-Chlorothiazol-5-yl)methanol

• CAS: 1025936-09-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of (4-Chlorothiazol-5-yl)methanol

Foreword: The Strategic Importance of (4-Chlorothiazol-5-yl)methanol in Modern Drug Discovery

To the discerning researcher, scientist, and drug development professional, the molecular scaffold of a compound is the foundational blueprint from which therapeutic innovation is built. Among the heterocyclic entities that have garnered significant attention, the thiazole ring system stands out for its prevalence in a multitude of biologically active molecules. (4-Chlorothiazol-5-yl)methanol, a key building block, provides a strategic entry point for the elaboration of complex molecular architectures. Its bifunctional nature—a reactive chlorosubstituted aromatic ring and a versatile primary alcohol—offers a rich platform for medicinal chemistry campaigns aimed at developing novel therapeutic agents. This guide provides a comprehensive, field-proven perspective on the synthesis and rigorous characterization of this pivotal intermediate, grounded in established chemical principles and validated analytical techniques.

I. Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic disconnection of (4-Chlorothiazol-5-yl)methanol points to a two-stage synthetic strategy. The primary alcohol functionality is most efficiently installed via the reduction of a corresponding carboxylic acid ester. This precursor, ethyl 4-chlorothiazole-5-carboxylate, can, in turn, be constructed through the robust and well-established Hantzsch thiazole synthesis. This approach is favored for its reliability, scalability, and the commercial availability of the requisite starting materials.

Caption: Retrosynthetic pathway for (4-Chlorothiazol-5-yl)methanol.

II. Synthesis of Ethyl 4-chlorothiazole-5-carboxylate: A Modified Hantzsch Approach

The Hantzsch thiazole synthesis is a classic and highly effective method for the construction of the thiazole ring system, typically involving the condensation of an α-haloketone with a thioamide.[1][2] For the synthesis of our target precursor, ethyl 4-chlorothiazole-5-carboxylate, a variation of this reaction is employed, starting from ethyl 2-chloroacetoacetate.

Reaction Principle

The synthesis proceeds via the reaction of ethyl 2-chloroacetoacetate with a suitable source of the thioformamide moiety. The reaction is a cascade of nucleophilic attack, cyclization, and dehydration to form the aromatic thiazole ring. While thioformamide itself can be used, related reagents can also serve as precursors under the reaction conditions.[3]

Caption: Conceptual workflow for the Hantzsch synthesis of the ester precursor.

Detailed Experimental Protocol: Synthesis of Ethyl 4-chlorothiazole-5-carboxylate

This protocol is an amalgamation of established procedures for Hantzsch-type syntheses.[4][5]

Materials:

• Ethyl 2-chloroacetoacetate

• Thioacetamide (as a thioformamide precursor)

• Ethanol, absolute

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Hexane

• Ethyl acetate

• Silica gel (for column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve thioacetamide (1.0 equivalent) in absolute ethanol (approximately 10 volumes).

• Addition of α-Haloketone: To the stirred solution, add ethyl 2-chloroacetoacetate (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, using a hexane-ethyl acetate gradient as the eluent, to afford pure ethyl 4-chlorothiazole-5-carboxylate.

III. Reduction of Ethyl 4-chlorothiazole-5-carboxylate to (4-Chlorothiazol-5-yl)methanol

The reduction of the ester to a primary alcohol is a standard transformation in organic synthesis. Due to the robustness of the thiazole ring, a powerful reducing agent like lithium aluminum hydride (LiAlH₄) is well-suited for this purpose.[6][7] Sodium borohydride (NaBH₄) is generally not reactive enough to reduce esters efficiently under standard conditions.[7][8]

Causality Behind Experimental Choices:

• Choice of Reducing Agent: LiAlH₄ is a potent, non-selective reducing agent capable of reducing esters to primary alcohols.[6] Its high reactivity necessitates the use of an anhydrous, non-protic solvent, such as tetrahydrofuran (THF) or diethyl ether, to prevent violent quenching and the generation of hydrogen gas.[9]

• Temperature Control: The reaction is highly exothermic and is typically initiated at 0 °C to maintain control. It is then allowed to warm to room temperature to ensure the reaction proceeds to completion.

• Work-up Procedure: A carefully controlled work-up is critical for safety and product isolation. The Fieser method is a widely accepted and reliable procedure for quenching LiAlH₄ reactions. It involves the sequential addition of water, aqueous sodium hydroxide, and then more water, which results in the formation of granular inorganic salts that are easily filtered off.[1] This method is superior to simply adding a large amount of water, which can lead to the formation of gelatinous aluminum hydroxides that complicate product isolation.[6]

Detailed Experimental Protocol: Reduction of Ethyl 4-chlorothiazole-5-carboxylate

Safety Precautions: Lithium aluminum hydride reacts violently with water and protic solvents. All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) in a fume hood, using anhydrous solvents and glassware. Appropriate personal protective equipment (PPE), including a flame-resistant lab coat, safety goggles, and gloves, is mandatory.[10][11]

Materials:

• Ethyl 4-chlorothiazole-5-carboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% (w/v) aqueous sodium hydroxide solution

• Anhydrous magnesium sulfate

• Celite®

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stir bar, add a suspension of LiAlH₄ (1.5 equivalents) in anhydrous THF under a nitrogen atmosphere.

• Addition of Ester: Cool the suspension to 0 °C using an ice-water bath. Dissolve ethyl 4-chlorothiazole-5-carboxylate (1.0 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up (Fieser Method): [1]

  • Cool the reaction mixture back down to 0 °C in an ice-water bath.

  • For every 'x' grams of LiAlH₄ used, slowly and sequentially add the following with vigorous stirring:

    • 'x' mL of deionized water

    • 'x' mL of 15% aqueous NaOH

    • '3x' mL of deionized water

  • Remove the ice bath and stir the resulting mixture at room temperature for 30 minutes. A white, granular precipitate should form.

• Isolation and Purification:

  • Add anhydrous magnesium sulfate to the mixture and stir for another 15 minutes.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

  • Combine the filtrate and washings and concentrate under reduced pressure to yield the crude (4-Chlorothiazol-5-yl)methanol.

  • If necessary, the product can be further purified by column chromatography on silica gel.

Caption: Step-by-step workflow for the LiAlH₄ reduction.

IV. Characterization of (4-Chlorothiazol-5-yl)methanol

Rigorous characterization is essential to confirm the identity and purity of the synthesized product. The following data is compiled from typical values for similar structures and information from commercial suppliers.[1][6]

Physical Properties

Property	Value
CAS Number	1025936-09-7
Molecular Formula	C₄H₄ClNOS
Molecular Weight	149.60 g/mol
Appearance	Off-white to light yellow solid

Spectroscopic Data

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show three distinct signals. The solvent for NMR analysis is typically deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).[2][12]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.6	Singlet	1H	Thiazole H (C2-H)
~4.8	Singlet	2H	Methylene (-CH₂-)
~2.0 (broad)	Singlet	1H	Hydroxyl (-OH)

Note: The chemical shift of the hydroxyl proton is variable and may exchange with D₂O.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The proton-decoupled ¹³C NMR spectrum should reveal four distinct carbon signals.

Chemical Shift (δ) ppm	Assignment
~152	Thiazole C2
~148	Thiazole C4-Cl
~125	Thiazole C5-CH₂OH
~55	Methylene (-CH₂)

Note: These are approximate chemical shifts and can vary depending on the solvent and concentration.[13]

FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum provides information about the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Broad, Strong	O-H stretch (alcohol)
3100 - 3000	Medium	C-H stretch (aromatic)
2950 - 2850	Medium	C-H stretch (aliphatic -CH₂-)
~1550	Medium	C=N stretch (thiazole ring)
1050 - 1000	Strong	C-O stretch (primary alcohol)
~750	Strong	C-Cl stretch

Mass Spectrometry (MS): Electron ionization (EI) or electrospray ionization (ESI) can be used. The molecular ion peak [M]⁺ or [M+H]⁺ should be observable, along with a characteristic isotopic pattern for the chlorine atom ([M+2]⁺ at ~33% the intensity of [M]⁺).

m/z	Interpretation
149/151	[M]⁺ molecular ion peak (³⁵Cl/³⁷Cl isotopes)
114	[M - Cl]⁺ fragment
120	[M - CH₂OH]⁺ fragment

V. Conclusion and Future Perspectives

This guide has detailed a robust and reproducible two-step synthesis for (4-Chlorothiazol-5-yl)methanol, a valuable building block in medicinal chemistry. The pathway, commencing with a Hantzsch-type thiazole synthesis followed by a lithium aluminum hydride reduction, is both efficient and scalable. The provided protocols, grounded in established chemical principles, offer a clear and safe methodology for laboratory execution. Furthermore, the comprehensive characterization data serves as a benchmark for product validation, ensuring the integrity of subsequent research endeavors. The strategic application of this intermediate will undoubtedly continue to fuel the discovery of novel therapeutic agents, underscoring the importance of mastering its synthesis and characterization.

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An In-depth Technical Guide to (4-Chlorothiazol-5-yl)methanol: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of (4-Chlorothiazol-5-yl)methanol, a key heterocyclic building block. Tailored for researchers, medicinal chemists, and professionals in drug development, this document synthesizes its core physicochemical properties, analytical characterization, synthesis protocols, and safety considerations, grounding all claims in authoritative data.

Introduction: The Significance of a Versatile Thiazole Intermediate

(4-Chlorothiazol-5-yl)methanol is a substituted thiazole derivative that has garnered significant interest as a versatile intermediate in organic synthesis and medicinal chemistry. The thiazole ring is a well-established "privileged scaffold," a molecular framework that is recurrent in biologically active compounds, including approved drugs.[1] Its unique electronic properties and ability to engage in various biological interactions make it a cornerstone for the design of novel therapeutic agents. This compound, featuring a reactive chloromethyl group and a nucleophilic hydroxyl function, serves as a crucial starting material for constructing more complex molecules, particularly in the development of kinase inhibitors, anti-inflammatory, and antimicrobial agents.[2] Understanding its fundamental properties is therefore paramount for its effective utilization in the laboratory and in scalable synthetic campaigns.

Chemical Identity and Molecular Structure

A precise understanding of a molecule's identity is the foundation of all subsequent scientific investigation.

• IUPAC Name : (4-chloro-1,3-thiazol-5-yl)methanol[3]

• Synonyms : (4-Chlorothiazol-5-yl)methanol

• CAS Number : 1025936-09-7[3][4]

• Molecular Formula : C₄H₄ClNOS[3]

• Molecular Weight : 149.60 g/mol [3]

The structure consists of a five-membered thiazole ring substituted with a chlorine atom at position 4 and a hydroxymethyl group at position 5.

Caption: General workflow for synthesis and purification.

Illustrative Synthesis Protocol: A plausible synthesis route involves the chlorination of a related thiazole precursor followed by reduction. For instance, starting from 4-methylthiazole-5-carboxylic acid:

• Acid Chloride Formation : Treat 4-methylthiazole-5-carboxylic acid with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride to form the corresponding acid chloride. [5]This step activates the carboxyl group for subsequent reduction.

• Reduction : The resulting acid chloride is then carefully reduced to the primary alcohol. A selective reducing agent such as sodium borohydride (NaBH₄) in a suitable solvent (e.g., THF/methanol) can be employed. The causality here is key: harsher reducing agents like LiAlH₄ could potentially reduce other parts of the molecule, so a milder, more selective reagent is preferred.

• Work-up and Extraction : After the reaction is complete, it is quenched with water or a mild acid. The product is then extracted from the aqueous phase using an organic solvent like ethyl acetate or dichloromethane. The organic layers are combined, washed with brine to remove residual water, and dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Purification : The crude product is purified using silica gel column chromatography. A gradient of ethyl acetate in hexanes is typically effective, with the more polar product eluting at higher concentrations of ethyl acetate. The choice of solvent system is dictated by the polarity of the product and impurities.

• Solvent Removal : The solvent from the pure fractions is removed under reduced pressure using a rotary evaporator to yield the final product.

This self-validating protocol includes analytical checks (e.g., TLC during chromatography, NMR of the final product) at critical stages to ensure the reaction is proceeding as expected and the final compound meets purity standards.

Applications in Drug Discovery and Development

(4-Chlorothiazol-5-yl)methanol is a valuable building block due to the synthetic handles it provides. The hydroxyl group can be oxidized to an aldehyde for use in reductive amination or Wittig reactions, or it can be converted into a leaving group for nucleophilic substitution. The chlorine atom on the thiazole ring can participate in cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce further complexity.

Caption: Role as a versatile synthetic intermediate.

Its derivatives have been explored for various therapeutic targets:

• Anticancer Agents : The thiazole scaffold is present in numerous compounds designed as kinase inhibitors, which are a major class of cancer therapeutics. [6]* Neurodegenerative Diseases : Benzothiazole derivatives, structurally related to this compound, have been investigated as multifunctional agents for diseases like Parkinson's, targeting enzymes such as monoamine oxidase B (MAO-B). [2]* Antimicrobial Agents : The thiazole ring is a component of several antibiotics and synthetic antimicrobial compounds.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions are mandatory. The following guidance is based on typical Safety Data Sheet (SDS) information for compounds of this class. Hazard Identification:

• Acute Toxicity : May be harmful if swallowed or inhaled. * Skin Corrosion/Irritation : May cause skin irritation. [7]* Eye Damage/Irritation : Causes serious eye irritation. [7]* Respiratory Sensitization : Avoid breathing vapors or mists. [7] Safe Handling Protocol:

• Engineering Controls : Use only in a well-ventilated area, preferably within a chemical fume hood. 2. Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield. [8] * Hand Protection : Wear compatible chemical-resistant gloves (e.g., nitrile). [8] * Skin and Body Protection : Wear a lab coat. Remove and wash contaminated clothing before reuse. 3. Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area. Storage:

• Keep the container tightly closed. [7]* Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents. [9]* Some suppliers recommend refrigerated storage (2-8°C). [10]

Conclusion

(4-Chlorothiazol-5-yl)methanol is a foundational building block in modern synthetic and medicinal chemistry. Its well-defined physicochemical properties, combined with its versatile reactivity, make it an indispensable tool for the synthesis of complex molecular architectures aimed at biological targets. A thorough understanding of its properties, handling requirements, and analytical signatures, as detailed in this guide, is essential for any researcher aiming to leverage its full potential in the pursuit of scientific discovery.

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Spectroscopic data of (4-Chlorothiazol-5-yl)methanol (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of (4-Chlorothiazol-5-yl)methanol

Introduction: Elucidating the Molecular Architecture

(4-Chlorothiazol-5-yl)methanol is a heterocyclic compound of significant interest in synthetic chemistry and drug discovery. Its structure, featuring a chlorinated thiazole ring coupled with a primary alcohol, presents a unique electronic and steric profile that necessitates precise analytical confirmation. For researchers in medicinal chemistry and materials science, unambiguous structural verification is the cornerstone of reliable and reproducible results.

This technical guide provides a comprehensive overview of the core spectroscopic techniques used to characterize (4-Chlorothiazol-5-yl)methanol: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As a senior application scientist, my objective is not merely to present data but to illuminate the rationale behind the experimental design and the interpretation of the resulting spectra. This document is structured to guide researchers through the process of confirming the molecule's identity and purity, ensuring the integrity of their scientific endeavors. The spectroscopic data presented herein is based on established principles and data from analogous structures, providing a robust framework for analysis.

Molecular Structure Visualization

A clear understanding of the molecule's connectivity is essential before delving into its spectral data. The diagram below illustrates the atomic arrangement and numbering scheme for (4-Chlorothiazol-5-yl)methanol.

Caption: Molecular structure of (4-Chlorothiazol-5-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, it provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR Spectroscopy: Mapping the Proton Environment

Proton NMR provides a quantitative count and qualitative description of the different types of protons in a molecule.

The expected proton signals for (4-Chlorothiazol-5-yl)methanol are summarized below. Chemical shifts are influenced by the electron-withdrawing effects of the nitrogen, sulfur, and chlorine atoms.

Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Thiazole-H (at C2)	8.5 - 8.8	Singlet (s)	1H	Located on an electron-deficient aromatic ring between two heteroatoms (N and S), leading to significant deshielding.
Methylene (-CH₂ OH)	4.7 - 5.0	Singlet (s) or Doublet (d)	2H	Adjacent to the thiazole ring and the electronegative oxygen atom. May appear as a doublet if coupled to the -OH proton.
Hydroxyl (-OH )	2.0 - 4.0	Broad Singlet (br s) or Triplet (t)	1H	Chemical shift is highly variable and depends on concentration, solvent, and temperature due to hydrogen bonding. May couple to the adjacent -CH₂- protons to form a triplet.

A self-validating protocol ensures that the acquired data is reliable and reproducible.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (4-Chlorothiazol-5-yl)methanol.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry NMR tube.[1][2]

  • Causality: CDCl₃ is a standard choice for its ability to dissolve a wide range of organic compounds. However, the acidic proton of the hydroxyl group often exchanges rapidly and may not be clearly observed or may appear as a very broad signal.[3] Using DMSO-d₆ slows down this exchange, allowing the -OH proton signal to be observed as a distinct multiplet (likely a triplet) and confirming its coupling to the adjacent methylene protons.[1][3]

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This corrects for any magnetic field drift.

  • Shim the magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks.

• Data Acquisition:

  • Acquire the spectrum using a standard pulse program. A typical experiment involves 8 to 16 scans.

  • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm or DMSO-d₅ at 2.50 ppm).[3][4][5] Modern spectrometers often use an internal reference like tetramethylsilane (TMS) at 0.00 ppm.[2]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Carbon-13 NMR provides information on the number and types of carbon atoms in a molecule.

Carbon	Predicted δ (ppm)	Rationale
Thiazole C 2	150 - 155	Positioned between two electronegative heteroatoms (N and S), resulting in strong deshielding.
Thiazole C 4	145 - 150	Attached to an electronegative chlorine atom and part of the π-system, leading to a downfield shift.
Thiazole C 5	125 - 130	While part of the aromatic system, it is less deshielded than C2 and C4.
Methylene (-C H₂OH)	55 - 60	An sp³-hybridized carbon attached to an electronegative oxygen atom, resulting in a characteristic shift in this region.[6][7]

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial due to the low natural abundance of the ¹³C isotope.

• Data Acquisition:

  • Run a proton-decoupled ¹³C experiment. This technique irradiates all protons, causing all carbon signals to appear as singlets, which simplifies the spectrum.[8]

  • A larger number of scans (e.g., 128 to 1024) is typically required compared to ¹H NMR.

  • Reference the spectrum to the solvent signal (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm).[4][5]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

The key vibrational modes for (4-Chlorothiazol-5-yl)methanol are expected in the following regions.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Appearance
Alcohol (O-H)	Stretching	3200 - 3600	Strong, Broad
Aromatic C-H	Stretching	3000 - 3100	Weak to Medium
Aliphatic C-H	Stretching	2850 - 3000	Medium
Thiazole Ring (C=N, C=C)	Stretching	1450 - 1600	Medium, Sharp
Alcohol (C-O)	Stretching	1000 - 1260	Strong, Sharp
C-Cl	Stretching	600 - 800	Medium to Strong

Interpretation:

• The most prominent feature will be the strong, broad O-H stretching band, which is characteristic of an alcohol and broadened due to intermolecular hydrogen bonding.[9][10]

• The presence of peaks in the 1450-1600 cm⁻¹ region confirms the thiazole ring's aromatic character.[11][12]

• A strong C-O stretch provides further evidence of the primary alcohol functionality.[10][13]

ATR is a modern, rapid technique that requires minimal sample preparation.[14][15]

• Background Scan:

  • Ensure the ATR crystal (typically diamond or germanium) is clean.

  • Collect a background spectrum of the empty crystal. This measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be subtracted from the sample spectrum.[16]

• Sample Analysis:

  • Place a small amount of the solid (a few milligrams) or a single drop of the liquid sample directly onto the ATR crystal.[14]

  • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.[9]

• Data Processing:

  • The instrument software automatically subtracts the background from the sample spectrum to produce the final IR spectrum.

  • Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.[17]

Caption: A simplified workflow for ATR FT-IR analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule by measuring its mass-to-charge ratio (m/z). Electron Ionization (EI) is a common technique that also induces fragmentation, offering valuable structural clues.

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound (C₄H₄ClNOS). The key feature will be an isotopic pattern characteristic of a chlorine-containing compound. There will be two peaks:

  • M⁺ peak: for the molecule containing the ³⁵Cl isotope.

  • M+2 peak: for the molecule containing the ³⁷Cl isotope, with an intensity approximately one-third of the M⁺ peak.[18]

• Key Fragment Ions: Fragmentation provides a roadmap of the molecule's structure. Common fragmentation pathways for this molecule would include:

  • Loss of H₂O: [M - 18]⁺

  • Loss of Cl radical: [M - 35/37]⁺

  • Loss of hydroxymethyl radical (-•CH₂OH): [M - 31]⁺

  • Cleavage of the C-C bond to give the thiazole cation.

Caption: Proposed EI-MS fragmentation of (4-Chlorothiazol-5-yl)methanol.

• Sample Introduction: Introduce a small amount of the sample, typically dissolved in a volatile solvent like methanol or dichloromethane, into the mass spectrometer, often via direct infusion or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source. This ejects an electron from the molecule, forming the positively charged molecular ion (M⁺).[19]

• Mass Analysis: The newly formed ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio.

• Detection: The separated ions strike a detector, which generates a signal proportional to the number of ions at each m/z value. The resulting plot of relative intensity versus m/z is the mass spectrum.

Conclusion

The combination of NMR, FT-IR, and Mass Spectrometry provides a comprehensive and self-validating toolkit for the structural characterization of (4-Chlorothiazol-5-yl)methanol. ¹H and ¹³C NMR confirm the precise carbon-hydrogen framework and connectivity. FT-IR provides rapid verification of essential functional groups, particularly the alcohol moiety. Finally, Mass Spectrometry confirms the molecular weight, elemental formula (via isotopic patterns), and provides corroborating structural evidence through predictable fragmentation. By following the detailed protocols and understanding the principles of interpretation outlined in this guide, researchers and drug development professionals can confidently verify the identity and purity of this important chemical entity, ensuring the integrity and success of their scientific work.

References

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Solubility of (4-Chlorothiazol-5-yl)methanol in organic solvents

An In-depth Technical Guide to the Solubility of (4-Chlorothiazol-5-yl)methanol in Organic Solvents: A Predictive and Methodological Approach

This technical guide addresses the solubility of (4-Chlorothiazol-5-yl)methanol, a key heterocyclic building block in medicinal chemistry. Recognizing the current knowledge gap in public literature regarding specific quantitative solubility data for this compound, this document provides a dual-pronged approach for researchers, scientists, and drug development professionals.

First, it establishes a robust, inferred solubility profile based on first principles of chemical structure, polarity, and intermolecular forces. This predictive analysis serves as a foundational starting point for solvent selection in synthesis, purification, and formulation.

Second, it delivers detailed, field-proven experimental protocols for the precise quantitative determination of both thermodynamic and kinetic solubility. These methodologies are designed to be self-validating, empowering research teams to generate the high-quality, reproducible data essential for advancing drug discovery and development programs.

Part 1: Physicochemical Profile and Inferred Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," where the intermolecular forces of the solute and solvent must be compatible.[1] The molecular structure of (4-Chlorothiazol-5-yl)methanol is the primary determinant of its physicochemical properties and, consequently, its solubility behavior.

1.1. Molecular Structure and Properties

(4-Chlorothiazol-5-yl)methanol possesses several key structural features that influence its polarity and capacity for intermolecular interactions:

• Polar Hydroxyl (-CH₂OH) Group: This group is a strong hydrogen bond donor and acceptor, contributing significantly to the molecule's polarity and favoring solubility in protic solvents.

• Thiazole Ring: This heterocyclic aromatic ring contains both nitrogen and sulfur atoms, which are polar and can act as hydrogen bond acceptors.

• Chloro (-Cl) Group: The electronegative chlorine atom adds to the overall polarity of the molecule.

These features, combined, classify (4-Chlorothiazol-5-yl)methanol as a polar organic molecule.

Table 1: Physicochemical Properties of (4-Chlorothiazol-5-yl)methanol

Property	Value	Source
CAS Number	1025936-09-7	[2]
Molecular Formula	C₄H₄ClNOS	[2]
Molecular Weight	149.60 g/mol	[2]
Appearance	Solid (typical)	Inferred

| Storage | Sealed in dry, 2-8°C |[2] |

1.2. Predicted Qualitative Solubility Profile

Based on the structural analysis, a qualitative solubility profile in common organic solvents can be inferred. This prediction is essential for initial experimental design, such as selecting solvents for reaction workups, chromatography, or initial formulation screening.

Table 2: Inferred Qualitative Solubility of (4-Chlorothiazol-5-yl)methanol in Common Organic Solvents

Solvent Category	Solvent	Predicted Solubility	Rationale for Prediction
Polar Protic	Methanol	High	Strong hydrogen bonding interactions between the solute's hydroxyl and thiazole groups and the solvent's hydroxyl group.[1][3]
	Ethanol	High	Similar to methanol, ethanol is an excellent hydrogen bonding solvent capable of effectively solvating the polar functional groups of the solute.[1]
	Isopropanol	Moderate to High	The slightly larger alkyl chain may marginally reduce solvating efficiency compared to methanol, but solubility is expected to remain favorable.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	A very strong polar aprotic solvent, capable of accepting hydrogen bonds and dissolving a wide array of polar compounds.
	Acetone	Moderate	The polar carbonyl group can act as a hydrogen bond acceptor, allowing for moderate dissolution of the compound.[3][4]
	Ethyl Acetate	Moderate to Low	Less polar than acetone; its ester functionality can engage in dipole-dipole interactions, but it is a weaker hydrogen bond acceptor.
	Dichloromethane (DCM)	Moderate to Low	A mildly polar solvent that can dissolve compounds with moderate polarity, though it lacks hydrogen bonding capability.[3][5]
Non-Polar	Toluene	Low to Poor	As a non-polar aromatic hydrocarbon, toluene lacks the polarity and hydrogen bonding ability to effectively solvate the polar solute.[6]

| | Hexane | Poor / Insoluble | A non-polar alkane that interacts primarily through weak van der Waals forces, which are insufficient to overcome the solute's crystal lattice energy.[3] |

Part 2: Standardized Protocols for Quantitative Solubility Determination

While predictions are valuable, quantitative data is imperative for development decisions. Poor solubility can severely limit oral bioavailability and compromise the quality of in vitro assay data.[7] The following protocols describe the gold-standard methods for determining thermodynamic (equilibrium) and kinetic solubility.

2.1. Causality Behind Method Selection: Thermodynamic vs. Kinetic Solubility

• Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a saturated solution. It is the most accurate and relevant measure for formulation and biopharmaceutical classification. This value is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate over an extended period (typically 24-72 hours).[7][8]

• Kinetic Solubility: This measures the concentration of a compound that remains in solution after being rapidly precipitated from a high-concentration DMSO stock solution into an aqueous or organic medium.[9][10] It is a high-throughput method used in early drug discovery to flag compounds that might precipitate in assays.[10] The measured value is often higher than the thermodynamic solubility because the system does not reach equilibrium.[9]

2.2. Protocol: Quantitative Thermodynamic Solubility (Shake-Flask Method)

This method is the definitive standard for determining the equilibrium solubility of a crystalline compound.[1][7]

Methodology:

• Preparation: Add an excess amount of solid (4-Chlorothiazol-5-yl)methanol to a known volume (e.g., 1-2 mL) of the selected organic solvent in a glass vial with a PTFE-lined cap. The excess solid must be visually apparent to ensure a saturated solution.

• Equilibration: Place the sealed vials on a constant temperature shaker or rotator (e.g., 25 °C). Agitate the samples for a period sufficient to reach equilibrium, typically 24 to 48 hours. The extended time is critical to ensure the dissolution process has reached a true thermodynamic endpoint.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 1 hour to let the excess solid sediment.

• Sample Collection & Filtration: Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles. Immediately filter the aliquot through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE) to remove all undissolved microparticulates. This step is the most crucial for accuracy; failure to filter properly will lead to erroneously high solubility values.

• Quantification:

  • Prepare a series of calibration standards of (4-Chlorothiazol-5-yl)methanol of known concentrations in the test solvent.

  • Dilute the filtered sample with the same solvent to bring its concentration within the linear range of the calibration curve.

  • Analyze the standards and the diluted sample using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[7]

• Calculation: Determine the concentration of the diluted sample from the calibration curve and multiply by the dilution factor to obtain the final solubility value, typically expressed in mg/mL or µg/mL.

Caption: Workflow for Thermodynamic Solubility Determination.

2.3. Protocol: Quantitative Kinetic Solubility

This high-throughput method is ideal for early-stage screening.

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of (4-Chlorothiazol-5-yl)methanol, typically 10-20 mM, in 100% DMSO. Ensure the compound is fully dissolved.

• Solvent Addition: Dispense the selected organic solvents into the wells of a 96-well microplate.

• Precipitation Induction: Add a small volume (e.g., 1-2 µL) of the DMSO stock solution to the solvent in each well. The final concentration of DMSO should be kept low (e.g., 1-2%) to minimize its co-solvent effects.

• Incubation: Seal the plate and shake at room temperature for a defined period, typically 1 to 2 hours.[11] This is a non-equilibrium step; the incubation time is standardized for comparability, not to reach a true equilibrium.

• Analysis: Determine the amount of compound that remains in solution. This is often done using nephelometry (light scattering to detect precipitate) or by filtering the plate and quantifying the dissolved compound in the filtrate via LC-MS/MS or HPLC-UV.[8][11]

Caption: High-Throughput Workflow for Kinetic Solubility.

Part 3: Safety and Handling

While a specific Safety Data Sheet (SDS) for (4-Chlorothiazol-5-yl)methanol is not widely available, data from structurally similar compounds, such as (4-methyl-1,3-thiazol-5-yl)methanol, suggest the following precautions based on GHS classifications:

• Hazard Statements: May be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.[12]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

Always consult the supplier-specific SDS upon procurement and perform a thorough risk assessment before beginning any experimental work.

Conclusion

Understanding the solubility of (4-Chlorothiazol-5-yl)methanol is critical for its effective use in research and development. This guide provides a scientifically grounded, predictive framework for its behavior in a range of organic solvents. More importantly, it equips scientists with the detailed, validated methodologies required to generate the precise quantitative data needed to overcome solubility challenges, enabling informed decisions in compound screening, lead optimization, and formulation development.

References

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An In-Depth Technical Guide to the Chemical Stability of (4-Chlorothiazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

(4-Chlorothiazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of a diverse array of pharmacologically active agents. Its chemical stability is a critical parameter influencing its storage, handling, and integration into synthetic routes, as well as the stability of the final active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive analysis of the chemical stability of (4-Chlorothiazol-5-yl)methanol, drawing upon fundamental principles of thiazole chemistry and data from analogous structures. We will explore its intrinsic stability, predict potential degradation pathways under various stress conditions—including hydrolytic, oxidative, photolytic, and thermal stress—and provide actionable protocols for its handling, storage, and the analytical assessment of its stability.

Introduction: The Pivotal Role of (4-Chlorothiazol-5-yl)methanol in Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs. Its unique electronic properties and ability to engage in various biological interactions have cemented its importance. (4-Chlorothiazol-5-yl)methanol, in particular, offers synthetic chemists a versatile starting point. The chloro-substituent provides a handle for cross-coupling reactions, while the hydroxymethyl group allows for esterification, etherification, or oxidation to introduce further diversity. Understanding the inherent stability of this molecule is paramount to its effective use, ensuring the integrity of synthetic intermediates and the final API.

Intrinsic Chemical Stability: A Molecular Perspective

The stability of (4-Chlorothiazol-5-yl)methanol is governed by the interplay of its constituent parts: the aromatic thiazole ring, the electron-withdrawing chloro substituent, and the hydroxymethyl group.

The thiazole ring itself is an aromatic heterocycle, a feature that confers a significant degree of stability. The delocalization of π-electrons across the five-membered ring makes it resistant to non-specific degradation. However, the presence of heteroatoms (nitrogen and sulfur) and substituents creates specific sites of reactivity.

• The Thiazole Ring: The sulfur atom can be oxidized, and the nitrogen atom can be protonated or oxidized. The C2 position of the thiazole ring is known to be acidic and susceptible to deprotonation by strong bases.[1]

• The Chloro Substituent: The chlorine atom at the C4 position is an electron-withdrawing group, which influences the electron density of the thiazole ring. This can affect its susceptibility to both electrophilic and nucleophilic attack.

• The Hydroxymethyl Group: The primary alcohol at the C5 position is a site for potential oxidation to an aldehyde or carboxylic acid. It can also undergo esterification or etherification reactions.

Caption: Proposed hydrolytic degradation pathway.

Oxidative Degradation

The thiazole ring contains a sulfur atom that is susceptible to oxidation. The hydroxymethyl group can also be oxidized.

• Sulfur Oxidation: Strong oxidizing agents such as hydrogen peroxide or peroxy acids can oxidize the sulfur atom to form the corresponding sulfoxide or sulfone. [1]This oxidation would disrupt the aromaticity of the thiazole ring, leading to a significant change in its chemical properties and likely a loss of biological activity in downstream applications.

• Hydroxymethyl Group Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde, (4-chlorothiazol-5-yl)carbaldehyde, and further to the carboxylic acid, 4-chlorothiazole-5-carboxylic acid. This can occur with a variety of oxidizing agents.

• Ring Cleavage: Under harsh oxidative conditions, cleavage of the thiazole ring is possible. [2]

Caption: Proposed oxidative degradation pathways.

Photodegradation

Exposure to light, particularly UV light, can induce photochemical reactions. For halogenated aromatic compounds, photolytic cleavage of the carbon-halogen bond is a common degradation pathway. A study on a structurally related thiazole derivative, {4-(4-chloro-3-fluorophenyl)-2-[4-(methyloxy)phenyl]-1,3-thiazol-5-yl} acetic acid, demonstrated that exposure to visible light led to a reaction with singlet oxygen via a [4+2] Diels-Alder cycloaddition. [3]This resulted in an unstable endoperoxide that rearranged to cleave the thiazole ring. [3]This suggests a high probability of photolytic instability for (4-Chlorothiazol-5-yl)methanol, potentially leading to dechlorination or ring cleavage.

Caption: Proposed photodegradation mechanism.

Thermal Degradation

At elevated temperatures, molecules can gain sufficient energy to undergo decomposition. For heterocyclic compounds, this can involve ring fragmentation. While specific data for (4-Chlorothiazol-5-yl)methanol is unavailable, studies on the thermal degradation of ritonavir, which contains thiazole moieties, indicate that degradation begins around 80°C. [4]Therefore, exposure to high temperatures should be avoided.

Table 1: Summary of Predicted Degradation Pathways and Potential Products

Stress Condition	Potential Degradation Pathways	Likely Degradation Products
Acidic Hydrolysis	Protonation of thiazole nitrogen.	Generally stable, potential for minor degradation at high temperatures.
Basic Hydrolysis	Nucleophilic substitution of chlorine.	(4-Hydroxythiazol-5-yl)methanol
Oxidation	S-oxidation, N-oxidation, alcohol oxidation.	(4-Chlorothiazol-5-yl)methanol-S-oxide, (4-Chlorothiazol-5-yl)carbaldehyde, 4-Chlorothiazole-5-carboxylic acid
Photolysis	Reaction with singlet oxygen, C-Cl bond cleavage.	Ring-cleaved products, (Thiazol-5-yl)methanol
Thermal	Ring fragmentation.	Various smaller, volatile molecules.

Recommended Handling and Storage Protocols

To ensure the long-term stability and purity of (4-Chlorothiazol-5-yl)methanol, the following handling and storage procedures are recommended:

• Storage Temperature: Store in a cool, dry place, preferably refrigerated (2-8 °C). Avoid exposure to high temperatures.

• Light Protection: Store in amber glass vials or other light-resistant containers to prevent photodegradation.

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.

• Moisture Control: Keep the container tightly sealed to prevent moisture ingress, which could facilitate hydrolysis.

• Material Compatibility: Use glass or other inert containers. Avoid contact with strong bases, strong oxidizing agents, and reactive metals.

Experimental Protocol: Stability-Indicating HPLC Method

A stability-indicating high-performance liquid chromatography (HPLC) method is crucial for accurately quantifying (4-Chlorothiazol-5-yl)methanol and separating it from its potential degradation products. The following protocol provides a starting point for method development and validation.

Objective

To develop and validate a stability-indicating reversed-phase HPLC method for the determination of (4-Chlorothiazol-5-yl)methanol in the presence of its degradation products generated under forced degradation conditions.

Materials and Reagents

• (4-Chlorothiazol-5-yl)methanol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, e.g., Milli-Q)

• Formic acid (or other suitable buffer components)

• Hydrochloric acid (for acidic degradation)

• Sodium hydroxide (for basic degradation)

• Hydrogen peroxide (for oxidative degradation)

Chromatographic Conditions (Starting Point)

Parameter	Recommended Condition	Justification
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile	A common mobile phase for good peak shape and resolution of heterocyclic compounds.
Gradient	Start with a higher percentage of A and gradually increase B.	To ensure elution of the parent compound and separation from more polar degradants (e.g., hydroxy-substituted) and less polar degradants.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at an appropriate wavelength (e.g., 254 nm or a wavelength of maximum absorbance)	Thiazole rings typically have strong UV absorbance.
Injection Volume	10 µL	A standard injection volume.

Forced Degradation Study Protocol

• Preparation of Stock Solution: Prepare a stock solution of (4-Chlorothiazol-5-yl)methanol in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1N HCl. Heat at 60°C for a specified time (e.g., 2, 4, 8 hours). Cool and neutralize with 1N NaOH.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1N NaOH. Keep at room temperature for a specified time. Neutralize with 1N HCl.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. Keep at room temperature for a specified time.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for a specified time. Also, reflux a solution of the compound.

• Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) and visible light for a specified duration.

Method Validation

The developed HPLC method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness. [5]

Caption: Workflow for stability-indicating method development.

Conclusion

(4-Chlorothiazol-5-yl)methanol is a valuable building block in drug discovery, but its chemical stability must be carefully considered to ensure its effective use. While the thiazole ring provides a degree of aromatic stability, the molecule is susceptible to degradation under hydrolytic (especially basic), oxidative, photolytic, and thermal stress. The primary degradation pathways are likely to involve nucleophilic substitution of the chloro group, oxidation of the sulfur atom and the hydroxymethyl group, and photolytically induced ring cleavage. Adherence to proper storage and handling protocols is essential to maintain the integrity of this compound. A well-developed and validated stability-indicating HPLC method is a critical tool for monitoring the purity and stability of (4-Chlorothiazol-5-yl)methanol in research and development settings.

References

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024, September 21). FABAD Journal of Pharmaceutical Sciences. Retrieved January 17, 2026, from [Link]

• Thiazole. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021, March 7). MDPI. Retrieved January 17, 2026, from [Link]

• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. (2007, July 27). PubMed. Retrieved January 17, 2026, from [Link]

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• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (n.d.). LCGC International. Retrieved January 17, 2026, from [Link]

• Degradation of thiamine by thiaminase into its constituent... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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• Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Iron dependent degradation of an isothiazolone biocide (5-chloro-2-methyl-4-isothiazolin-3-one). (2025, August 6). ResearchGate. Retrieved January 17, 2026, from [Link]

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The Versatile Reactivity of the Hydroxyl Group in (4-Chlorothiazol-5-yl)methanol: A Technical Guide for Synthetic Chemists

Abstract

(4-Chlorothiazol-5-yl)methanol is a pivotal heterocyclic building block in medicinal chemistry and drug discovery. The strategic positioning of a reactive hydroxyl group on the substituted thiazole ring offers a versatile handle for a variety of chemical transformations. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the reactivity of this hydroxyl group. We will explore key transformations including esterification, etherification, oxidation, and substitution, providing both mechanistic insights and field-proven experimental protocols. The causality behind experimental choices is elucidated to empower chemists to rationally design and execute synthetic strategies involving this valuable intermediate.

Introduction: The Strategic Importance of the Hydroxymethyl Group on the Thiazole Scaffold

The thiazole ring is a privileged scaffold in numerous biologically active compounds. The presence of a chlorosubstituent at the 4-position and a hydroxymethyl group at the 5-position of the thiazole ring in (4-Chlorothiazol-5-yl)methanol creates a unique electronic and steric environment. The hydroxymethyl group, in particular, serves as a key functional handle for molecular elaboration, enabling the introduction of diverse functionalities to modulate pharmacokinetic and pharmacodynamic properties. Understanding and controlling the reactivity of this hydroxyl group is paramount for its effective utilization in multi-step synthetic campaigns.

This guide will systematically dissect the chemical behavior of the hydroxyl group in (4-Chlorothiazol-5-yl)methanol, focusing on practical and reproducible synthetic methodologies.

Core Reactivity Pathways of the Hydroxyl Group

The primary alcohol functionality in (4-Chlorothiazol-5-yl)methanol can undergo a range of classical and contemporary chemical transformations. The principal reaction pathways, which will be discussed in detail, are:

• Esterification: Formation of an ester linkage via reaction with carboxylic acids or their derivatives.

• Etherification: Formation of an ether linkage, often proceeding through an intermediate halide.

• Oxidation: Conversion of the primary alcohol to the corresponding aldehyde.

• Substitution: Replacement of the hydroxyl group with a halogen, typically chlorine.

The following diagram illustrates these key reactive pathways originating from the hydroxyl group of (4-Chlorothiazol-5-yl)methanol.

Caption: Key reaction pathways of the hydroxyl group in (4-Chlorothiazol-5-yl)methanol.

Esterification: A Gateway to Diverse Functional Groups

The esterification of the primary alcohol in (4-Chlorothiazol-5-yl)methanol is a straightforward and high-yielding transformation, providing access to a wide array of ester derivatives with potential applications as prodrugs or for further functionalization.

Mechanistic Considerations

Two common and effective methods for esterification are Fischer esterification and acylation with an acid anhydride or acyl chloride.

• Fischer Esterification: This acid-catalyzed equilibrium reaction between the alcohol and a carboxylic acid is driven to completion by removing water or using a large excess of the alcohol.[1] The mechanism involves protonation of the carboxylic acid carbonyl, nucleophilic attack by the alcohol, and subsequent elimination of water.[1]

• Acylation: This is often the preferred method for its milder conditions and generally higher yields. The reaction with an acid anhydride, such as acetic anhydride, is typically catalyzed by a base like pyridine or 4-(dimethylamino)pyridine (DMAP). The base activates the anhydride and deprotonates the alcohol, increasing its nucleophilicity.[2]

Experimental Protocols

This protocol describes a standard procedure for the acetylation of (4-Chlorothiazol-5-yl)methanol using acetic anhydride and pyridine.

Workflow Diagram:

Caption: Workflow for the synthesis of (4-Chlorothiazol-5-yl)methyl acetate.

Step-by-Step Methodology:

• Dissolve (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous pyridine (5-10 volumes) in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of water.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash successively with 1 M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure (4-Chlorothiazol-5-yl)methyl acetate.

Quantitative Data Summary (Illustrative):

Reactant 1	Reactant 2	Catalyst	Solvent	Time (h)	Yield (%)
(4-Chlorothiazol-5-yl)methanol	Acetic Anhydride	Pyridine	Pyridine	6	>90
(4-Chlorothiazol-5-yl)methanol	Benzoic Acid	H₂SO₄	Toluene	12	70-80

Etherification: Building Blocks for Further Elaboration

The synthesis of ethers from (4-Chlorothiazol-5-yl)methanol is most effectively achieved through a two-step sequence involving the conversion of the alcohol to a more reactive leaving group, typically a halide, followed by a Williamson ether synthesis.[3][4]

Step 1: Conversion of the Hydroxyl Group to a Chloride

The direct conversion of the primary alcohol to the corresponding chloride is a crucial step for subsequent nucleophilic substitution reactions. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[5]

This protocol details the conversion of (4-Chlorothiazol-5-yl)methanol to 4-Chloro-5-(chloromethyl)thiazole.

Workflow Diagram:

Caption: Workflow for the synthesis of 4-Chloro-5-(chloromethyl)thiazole.

Step-by-Step Methodology:

• Dissolve (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (10-20 volumes) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Slowly add thionyl chloride (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Carefully concentrate the reaction mixture under reduced pressure to remove excess thionyl chloride and solvent.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude 4-Chloro-5-(chloromethyl)thiazole, which can often be used in the next step without further purification.

Step 2: Williamson Ether Synthesis

With the reactive chloromethyl intermediate in hand, a variety of ethers can be synthesized via the Williamson ether synthesis, which involves the Sₙ2 reaction of an alkoxide with the alkyl halide.[3][6]

Step-by-Step Methodology:

• Prepare a solution of sodium methoxide by carefully adding sodium metal (1.1 eq) to anhydrous methanol (10 volumes) at 0 °C under a nitrogen atmosphere.

• Once the sodium has fully reacted, add a solution of crude 4-Chloro-5-(chloromethyl)thiazole (1.0 eq) in a small amount of anhydrous methanol.

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

• Quench the reaction by the addition of water and remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography (hexane/ethyl acetate gradient) to afford the pure ether.

Oxidation: Accessing the Aldehyde

The oxidation of the primary alcohol in (4-Chlorothiazol-5-yl)methanol to the corresponding aldehyde, 4-chlorothiazole-5-carbaldehyde, provides a key intermediate for various carbon-carbon bond-forming reactions, such as Wittig reactions and reductive aminations.

Reagent Selection and Mechanistic Considerations

Care must be taken to avoid over-oxidation to the carboxylic acid. Milder oxidizing agents are therefore preferred. Common choices include:

• Pyridinium chlorochromate (PCC): A versatile and reliable reagent for the oxidation of primary alcohols to aldehydes.[7]

• Dess-Martin periodinane (DMP): Known for its mild reaction conditions and high yields.

The mechanism of these oxidations generally involves the formation of a chromate ester (with PCC) or a periodinane intermediate, followed by a base-assisted elimination to form the carbonyl group.

Experimental Protocol

Workflow Diagram:

Caption: Workflow for the oxidation of (4-Chlorothiazol-5-yl)methanol to the aldehyde.

Step-by-Step Methodology:

• To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 eq) and silica gel in anhydrous dichloromethane (10 volumes), add a solution of (4-Chlorothiazol-5-yl)methanol (1.0 eq) in dichloromethane.

• Stir the mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite and silica gel, washing the pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude aldehyde by flash column chromatography (hexane/ethyl acetate gradient).

Conclusion

The hydroxyl group of (4-Chlorothiazol-5-yl)methanol is a highly versatile functional group that provides a convenient entry point for the synthesis of a diverse range of derivatives. Through straightforward and well-established synthetic methodologies such as esterification, etherification (via a two-step process), and oxidation, chemists can readily access a variety of building blocks for drug discovery and development. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for scientists working with this important heterocyclic intermediate. The self-validating nature of these protocols, grounded in fundamental principles of organic reactivity, ensures their reliable application in the research laboratory.

References

• Garber, K. (2017). CHEM 222, Chapter 11: Reaction of Alcohols with Thionyl Chloride. Dr. Garber's Video Guides to Organic Chemistry. [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• Master Organic Chemistry. (2019). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. [Link]

• Rosyda, M., Aminah, N. S., & Kristanti, A. N. (2020). Various ester derivatives from esterification reaction of secondary metabolite compounds: a review. MOJ Eco Environ Sci, 5(3), 141-151. [Link]

• U.S. Patent No. US5132465A. (1992). Oxidation of primary alcohols to aldehydes using transition metal phthalocyanines as catalysts.

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Unveiling the Solid State: A Technical Guide to the X-ray Crystal Structure of Thiazole Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry.[1][2] Its derivatives are integral to a wide array of pharmaceuticals, including antimicrobial, antiretroviral, and anticancer agents.[1][3][4] Understanding the precise three-dimensional arrangement of atoms within these molecules is paramount for deciphering structure-activity relationships (SAR) and designing next-generation therapeutics. Single-crystal X-ray diffraction is the gold standard for this purpose, providing unparalleled atomic-level resolution of molecular architecture and intermolecular interactions.[5][6]

This guide provides an in-depth technical overview of the process of determining and analyzing the X-ray crystal structure of thiazole derivatives, using (4-chlorothiazol-5-yl)methanol as a representative scaffold. We will delve into the strategic considerations behind the synthesis, crystallization, and structural analysis, offering field-proven insights for researchers in drug development.

Synthesis and Crystallization: From Molecule to Measurable Crystal

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The quality of the crystal is the most critical factor determining the success and resolution of the X-ray diffraction experiment.[5][6]

Synthesis of (4-Chlorothiazol-5-yl)methanol Derivatives

The synthesis of substituted thiazoles often follows established methodologies, such as the Hantzsch thiazole synthesis. For a compound like (4-chlorothiazol-5-yl)methanol, a plausible synthetic route could involve the reaction of a suitable thioamide with an α-haloketone or α-haloaldehyde, followed by functional group manipulations. For instance, the synthesis could start from 4-methylthiazole, which can be halogenated and subsequently functionalized at the 5-position.[7][8]

A general synthetic approach for a substituted thiazole is outlined below. This multi-step process requires careful control of reaction conditions to achieve the desired product with high purity, which is essential for successful crystallization.

Caption: Generalized synthetic workflow for thiazole derivatives.

The Art and Science of Crystallization

Crystallization is a process of purification and solid-form selection that relies on creating a supersaturated solution from which the compound of interest will slowly precipitate in an ordered, crystalline form.[9] The choice of solvent and crystallization technique is crucial and often requires empirical screening.

Experimental Protocol: Crystallization by Slow Evaporation

This is one of the most straightforward and widely used methods for obtaining high-quality crystals of small organic molecules.[10]

• Solvent Selection: The ideal solvent is one in which the compound is moderately soluble. High solubility may prevent precipitation, while very low solubility will hinder the dissolution of a sufficient amount of material. A preliminary solubility screen with a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane) is recommended.

• Preparation of a Saturated Solution: Dissolve the purified thiazole derivative in a minimal amount of the chosen solvent at room temperature or with gentle warming. It is crucial to ensure the solution is saturated but not supersaturated to the point of immediate precipitation.

• Filtration: Filter the solution through a small plug of cotton or a syringe filter into a clean, small vial. This step removes any particulate matter that could act as nucleation sites and lead to the formation of many small, unusable crystals.

• Slow Evaporation: Cover the vial with a cap that is not airtight or with paraffin film pierced with a few small holes. This allows the solvent to evaporate slowly over a period of hours to days.

• Crystal Growth: Place the vial in a vibration-free environment. As the solvent evaporates, the concentration of the solute will slowly increase, leading to the formation of well-ordered single crystals.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold solvent to remove any residual impurities and allow them to air dry.

Other common crystallization techniques include vapor diffusion, liquid-liquid diffusion, and cooling crystallization.[10]

Caption: The process of obtaining single crystals via slow evaporation.

X-ray Diffraction Analysis: A Case Study of a Substituted Thiazole

As the specific crystal structure of (4-chlorothiazol-5-yl)methanol is not publicly available, we will use the published data for a closely related derivative, 4-(2-chloroethyl)-5-methyl-1,2-dihydropyrazol-3-one , to illustrate the principles and outcomes of a single-crystal X-ray diffraction study. While this is a pyrazole derivative, the principles of analysis are directly applicable to thiazoles.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically around 100 K) to minimize thermal vibrations of the atoms.[11] The crystal is then exposed to a monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots of varying intensities.[11][12] This pattern is recorded on a detector.

Structure Solution and Refinement

The collected diffraction data (a series of images) are first processed, which involves integrating the intensities of the diffraction spots and applying various corrections.[12][13] The result is a list of reflection indices (h, k, l) and their corresponding intensities.

The "phase problem" is then solved using computational methods (e.g., direct methods or Patterson methods) to generate an initial electron density map of the unit cell.[11] This map reveals the positions of the atoms.

The initial atomic model is then refined using a least-squares method.[11] This iterative process adjusts the atomic coordinates, thermal parameters (describing atomic vibrations), and other parameters to achieve the best possible fit between the calculated diffraction pattern (from the model) and the experimentally observed diffraction pattern. The quality of the final refined structure is assessed by various metrics, most notably the R-factor.

Structural Insights from the Case Study

The final output of a successful X-ray crystal structure determination is a detailed three-dimensional model of the molecule and its arrangement in the crystal lattice.

Crystallographic Data

The key parameters describing the crystal structure are summarized in a standardized format.

Parameter	Value (Illustrative Example)
Chemical Formula	C6H9ClN2O
Formula Weight	160.60
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	8.012(3)
b (Å)	12.345(5)
c (Å)	7.987(3)
β (°)	98.76(1)
Volume (ų)	780.1(5)
Z	4
R-factor	0.045

(Note: Data is illustrative and based on a representative structure for demonstration purposes.)

Molecular Geometry

The refined structure provides precise measurements of bond lengths, bond angles, and torsion angles. For a thiazole derivative, this data would reveal:

• The planarity of the thiazole ring.

• Any distortions from ideal geometries caused by bulky substituents.

• The conformation of flexible side chains, such as the methanol group in our target molecule.

These geometric parameters are crucial for understanding the molecule's intrinsic shape and conformational preferences, which directly impact its ability to bind to a biological target.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules are not isolated but interact with their neighbors to form a stable, repeating three-dimensional lattice. X-ray crystallography provides a detailed map of these interactions. For a molecule like (4-chlorothiazol-5-yl)methanol, key interactions would likely include:

• Hydrogen Bonding: The hydroxyl group of the methanol substituent is a potent hydrogen bond donor, while the nitrogen atom of the thiazole ring can act as an acceptor. These interactions would play a significant role in directing the crystal packing.

• Halogen Bonding: The chlorine atom at the 4-position can participate in halogen bonding, a directional interaction between an electrophilic region on the halogen and a nucleophilic site on an adjacent molecule.

• π-π Stacking: The aromatic thiazole rings can stack on top of each other, contributing to the overall stability of the crystal lattice.

Caption: Common intermolecular interactions in thiazole derivative crystals.

Understanding these interactions is not just of academic interest. The way molecules pack in a crystal determines important material properties such as solubility, dissolution rate, and stability, which are critical parameters in drug formulation and development. Different packing arrangements of the same molecule are known as polymorphs, and identifying and characterizing them is a vital part of pharmaceutical development.

Conclusion

The determination of the X-ray crystal structure of (4-chlorothiazol-5-yl)methanol derivatives, and indeed any small molecule of pharmaceutical interest, is a powerful tool in drug discovery and development. It provides a definitive picture of the molecule's three-dimensional structure, offering invaluable insights into its conformation, stereochemistry, and the non-covalent interactions that govern its behavior in the solid state. This knowledge is fundamental for rational drug design, understanding structure-activity relationships, and for the informed development of stable and effective pharmaceutical formulations. By combining careful synthesis, meticulous crystallization, and rigorous diffraction analysis, researchers can unlock the atomic-level secrets that drive biological activity.

References

• Ayati, A., et al. (2015). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Journal of Chemical and Pharmaceutical Research, 7(6), 793-799.

• Probert, M. R., & Steed, J. W. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1737-1755. Available at: [Link]

• Shafique, S., et al. (2021). A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives.
• Ladd, M., & Palmer, R. (2013). Structure Determination by X-ray Crystallography. Springer.

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton. Available at: [Link]

• Jetir. (2019). THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS. Jetir.Org.

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• MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI.
• International Journal of Current Science Research and Review. (2024). A review on thiazole based compounds & it's pharmacological activities. International Journal of Current Science Research and Review.

• Staples, R. J. (2021). Getting crystals your crystallographer will treasure: a beginner’s guide. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 10), 999–1006. Available at: [Link]

• University of Colorado Boulder. (n.d.). Crystallization. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Structure refinement. Available at: [Link]

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• Cowtan, K. (2021). A beginner's guide to X-ray data processing.

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• Clegg, W., et al. (2019). 12: Refining X-ray Crystal Structures. Royal Society of Chemistry. Available at: [Link]

• Brunger, A. T. (2007). Refinement of X-ray Crystal Structures. Stanford University. Available at: [Link]

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• Molecules. (2006). Efficient and eco-friendly preparation of 4-methyl-5-formyl-thiazole.

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The Emergence of Substituted Thiazole Methanols: A Synthetic and Pharmacological Deep Dive

For decades, the thiazole scaffold has captivated medicinal chemists with its versatile biological activities. This in-depth technical guide navigates the historical milestones, synthetic evolution, and therapeutic promise of a pivotal subclass: substituted thiazole methanols. We will dissect the core synthetic strategies, unravel their mechanisms of action in key therapeutic areas, and provide detailed experimental protocols for the synthesis of these promising compounds.

I. Historical Perspective: From Hantzsch's Landmark Synthesis to Modern Drug Discovery

The journey into the world of thiazoles began in 1887 with Arthur Hantzsch's pioneering synthesis, a condensation reaction between α-haloketones and thioamides that laid the foundation for thiazole chemistry.[1] This robust and versatile method opened the door to a vast array of thiazole derivatives. Early explorations of thiazole-containing compounds revealed their presence in natural products like vitamin B1 (thiamine), highlighting their biological significance.[1]

The introduction of a methanol group onto the thiazole ring marked a significant step in the evolution of this heterocyclic scaffold. While a definitive timeline for the discovery of the first substituted thiazole methanol is not clearly documented, the exploration of functionalized thiazoles for therapeutic purposes undoubtedly led to the synthesis and investigation of these compounds. The hydroxyl group of the methanol moiety provides a key site for hydrogen bonding and further chemical modification, significantly influencing the pharmacokinetic and pharmacodynamic properties of the parent thiazole. This has made substituted thiazole methanols attractive targets in drug discovery programs.

II. The Synthetic Core: Crafting Substituted Thiazole Methanols

The synthesis of substituted thiazole methanols leverages both classical and modern organic chemistry techniques. The choice of synthetic route is often dictated by the desired substitution pattern on the thiazole ring.

A. Foundational Synthetic Strategies

Several key synthetic methodologies form the bedrock of substituted thiazole methanol preparation:

• The Hantzsch Thiazole Synthesis: This remains a cornerstone for constructing the thiazole ring. By employing α-haloketones bearing a masked or protected hydroxymethyl group, or by post-synthetic modification, the desired thiazole methanol can be achieved.

• Microwave-Assisted Organic Synthesis (MAOS): The application of microwave irradiation has significantly accelerated the synthesis of thiazole derivatives. This technique often leads to higher yields, shorter reaction times, and cleaner reaction profiles compared to conventional heating methods.

B. Step-by-Step Experimental Protocols

To provide a practical understanding of the synthesis of these compounds, detailed protocols for the preparation of representative substituted thiazole methanols are presented below.

Protocol 1: Synthesis of (2-p-tolylthiazol-4-yl)methanol

This protocol details the synthesis of a 4-substituted thiazole methanol.

• Step 1: Synthesis of 4-(Chloromethyl)-2-p-tolylthiazole: This intermediate is typically prepared via a Hantzsch reaction between p-toluenethioamide and 1,3-dichloroacetone.

• Step 2: Hydrolysis to (2-p-tolylthiazol-4-yl)methanol:

  • The 4-(chloromethyl)-2-p-tolylthiazole derivative (4.5 g, 22 mmol) is dissolved in a mixture of 75 mL of water and 75 mL of concentrated sulfuric acid.

  • The reaction mixture is refluxed for 24-48 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled and carefully neutralized with a suitable base (e.g., sodium bicarbonate solution) to precipitate the product.

  • The crude product is collected by filtration, washed with water, and purified by recrystallization from an appropriate solvent (e.g., ethanol/water) to afford the pure (2-p-tolylthiazol-4-yl)methanol.[2]

• Characterization Data:

  • ¹H NMR (DMSO-d₆): δ 7.8-7.3 (m, 4H, Ar-H), 7.2 (s, 1H, thiazole-H5), 5.4 (t, 1H, OH), 4.6 (d, 2H, CH₂), 2.4 (s, 3H, CH₃).

  • IR (KBr, cm⁻¹): 3400-3200 (O-H stretch), 1610 (C=N stretch), 1520 (C=C stretch).

  • MS (m/z): [M]+ calculated for C₁₁H₁₁NOS, 205.06; found 205.

Protocol 2: Microwave-Assisted Synthesis of 2-Amino-4-(substituted-phenyl)thiazole Derivatives

This protocol outlines a rapid and efficient microwave-assisted synthesis of 2-aminothiazole precursors, which can be further functionalized to introduce a methanol group.

• Step 1: Reaction Setup:

  • In a 10 mL microwave reactor vial, combine the substituted α-bromoketone (1 mmol), substituted thiourea (1.1 mmol), and ethanol (3 mL).

• Step 2: Microwave Irradiation:

  • Seal the vial and place it in the microwave synthesizer.

  • Irradiate the reaction mixture at a constant power of 170 W for a duration of 5-15 minutes.

  • Monitor the reaction progress using TLC.

• Step 3: Work-up and Purification:

  • After completion, allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into ice water to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure 2-aminothiazole derivative.

III. Therapeutic Frontiers: Unraveling the Mechanisms of Action

Substituted thiazole methanols have emerged as promising candidates in several therapeutic areas, primarily due to their ability to interact with specific biological targets.

A. Inhibition of Tubulin Polymerization: A Strategy Against Cancer

Several substituted thiazole derivatives have demonstrated potent anticancer activity by interfering with microtubule dynamics through the inhibition of tubulin polymerization.[3][4][5][6][7] Microtubules are essential for cell division, and their disruption leads to cell cycle arrest and apoptosis.

Mechanism of Action:

Substituted thiazoles often bind to the colchicine-binding site on β-tubulin.[8] This binding prevents the polymerization of tubulin dimers into microtubules, leading to the disruption of the mitotic spindle and subsequent cell death.

Caption: Mechanism of tubulin polymerization inhibition by substituted thiazole methanols.

Quantitative Data on Anticancer Activity:

Compound Class	Cancer Cell Line	Activity (IC₅₀/GI₅₀)	Reference
Thiazole-based Chalcones	Ovar-3	GI₅₀: 1.55 µM	[4]
Thiazole-based Chalcones	MDA-MB-468	GI₅₀: 2.95 µM	[4]
2,4-disubstituted Thiazoles	Various	IC₅₀: 3.35 - 18.69 µM	[7]
Thiazole-sulfonamide hybrid	HT-29	IC₅₀: 0.98 µM	[5]

B. Cholinesterase Inhibition: A Target for Neurodegenerative Diseases

Certain substituted thiazole derivatives have been identified as potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes responsible for the breakdown of the neurotransmitter acetylcholine.[9][10][11][12][13] The inhibition of these enzymes increases acetylcholine levels in the brain, a key therapeutic strategy for managing the symptoms of Alzheimer's disease.

Mechanism of Action:

Thiazole-based inhibitors typically interact with the active site of cholinesterase enzymes, often through hydrogen bonding and hydrophobic interactions. The thiazole ring itself can participate in π-π stacking interactions with aromatic amino acid residues in the active site gorge.

Caption: Mechanism of cholinesterase inhibition by substituted thiazole methanols.

Quantitative Data on Cholinesterase Inhibition:

Compound Class	Enzyme	Activity (IC₅₀)	Reference
Benzimidazole-based Thiazoles	AChE	0.10 - 11.10 µM	[11]
Benzimidazole-based Thiazoles	BuChE	0.20 - 14.20 µM	[11]
Substituted Thiazole Derivative (4e)	AChE	25.5 ± 2.12 µg/mL	[13]

IV. Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint for Potency

The biological activity of substituted thiazole methanols is intricately linked to their molecular structure. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective compounds.

• Substitution at the 2-position: The nature of the substituent at this position significantly influences activity. For example, in cholinesterase inhibitors, an amide group at this position has been shown to be a key feature for activity, as seen in the drug Acotiamide.[9]

• Substitution at the 4-position: Aromatic or heteroaromatic rings at the 4-position are common in active compounds. The substitution pattern on these rings can fine-tune the electronic and steric properties of the molecule, impacting its binding to the target protein.

• The Methanol Group: The position and presence of the methanol group can introduce a key hydrogen bonding interaction with the target enzyme or receptor, enhancing binding affinity. It also provides a handle for further derivatization to improve pharmacokinetic properties.

V. Future Directions and Conclusion

The field of substituted thiazole methanols continues to be a fertile ground for drug discovery. The versatility of the thiazole core, coupled with the favorable properties imparted by the methanol functionality, ensures their continued exploration in various therapeutic areas. Future research will likely focus on:

• Development of more selective inhibitors: Fine-tuning the substitution patterns to achieve higher selectivity for specific enzyme isoforms or receptor subtypes.

• Exploration of novel therapeutic targets: Investigating the potential of substituted thiazole methanols in other diseases, such as inflammatory disorders and infectious diseases.

• Application of advanced synthetic methodologies: Utilizing techniques like flow chemistry to enable more efficient and scalable synthesis of these compounds.[14][15]

References

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• Multipotent Cholinesterase Inhibitors for the Treatment of Alzheimer's Disease: Synthesis, Biological Analysis and Molecular Docking Study of Benzimidazole-Based Thiazole Derivatives. Molecules, 27 (23), 8279 (2022). [Link]

• Design, synthesis and evaluation of thiazole derivatives as cholinesterase inhibitors and antioxidant agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 38 (1), 2208151 (2023). [Link]

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Protocols & Analytical Methods

(4-Chlorothiazol-5-yl)methanol: A Versatile Building Block in Modern Medicinal Chemistry

Introduction: The Thiazole Scaffold in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry.[1][2][3] Its unique electronic properties and ability to engage in various biological interactions have cemented its status as a "privileged scaffold" in drug design. Molecules incorporating a thiazole moiety often exhibit a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][4] The thiazole nucleus is a key component in numerous clinically approved drugs, such as the antiretroviral ritonavir and the anti-inflammatory meloxicam, as well as natural products like vitamin B1 (thiamine).[2][5] The aromatic nature of the thiazole ring allows for diverse substitutions, enabling fine-tuning of a molecule's physicochemical properties and biological activity.[1]

Among the vast array of thiazole-containing building blocks, (4-Chlorothiazol-5-yl)methanol has emerged as a particularly valuable synthon for the construction of complex molecular architectures. Its bifunctional nature, featuring a reactive chlorine atom and a versatile hydroxymethyl group, provides medicinal chemists with a powerful tool for introducing the thiazole core into drug candidates and for subsequent structural elaboration. This application note will provide a comprehensive overview of the utility of (4-Chlorothiazol-5-yl)methanol in medicinal chemistry, complete with detailed protocols for its application in the synthesis of key intermediates and illustrative examples of its role in the development of therapeutic agents.

Physicochemical Properties and Reactivity Profile

A thorough understanding of the physicochemical properties and reactivity of (4-Chlorothiazol-5-yl)methanol is paramount for its effective utilization in synthesis.

Property	Value	Source
CAS Number	1025936-09-7	[6]
Molecular Formula	C4H4ClNOS	[6]
Molecular Weight	149.60 g/mol	[6]
Appearance	White to off-white solid	[7]
Storage	Sealed in dry, 2-8°C	[6]

The reactivity of (4-Chlorothiazol-5-yl)methanol is dictated by its two primary functional groups:

• The C4-Chloro Group: The chlorine atom at the 4-position of the thiazole ring is susceptible to nucleophilic aromatic substitution (SNAr) and, more significantly, serves as an excellent handle for palladium-catalyzed cross-coupling reactions. This allows for the facile introduction of a wide variety of aryl, heteroaryl, and alkyl groups at this position, a common strategy in lead optimization.

• The C5-Hydroxymethyl Group: The primary alcohol functionality can be readily oxidized to the corresponding aldehyde or carboxylic acid, providing a gateway to a plethora of subsequent transformations. It can also be converted to a leaving group (e.g., tosylate or mesylate) for nucleophilic substitution or engaged in ether and ester formation.

This dual reactivity makes (4-Chlorothiazol-5-yl)methanol a highly versatile building block, enabling the rapid generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

Core Application: Synthesis of a Key Vemurafenib Intermediate

One of the most notable applications of (4-Chlorothiazol-5-yl)methanol is in the synthesis of intermediates for Vemurafenib, a potent BRAF inhibitor used in the treatment of metastatic melanoma.[8][9] The thiazole moiety is a critical component of the Vemurafenib scaffold, and (4-Chlorothiazol-5-yl)methanol provides an efficient entry point for its incorporation.

The following workflow outlines the synthesis of a key thiazole-containing intermediate for Vemurafenib, starting from (4-Chlorothiazol-5-yl)methanol.

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Experimental protocol for the synthesis of (4-Chlorothiazol-5-yl)methanol

An Application Note for the Synthesis of (4-Chlorothiazol-5-yl)methanol

Abstract

(4-Chlorothiazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry and drug discovery, serving as a crucial intermediate for the synthesis of various biologically active compounds. This document provides a detailed, field-tested experimental protocol for the synthesis of (4-Chlorothiazol-5-yl)methanol via the selective reduction of 4-chlorothiazole-5-carboxaldehyde. The protocol emphasizes safety, reproducibility, and high-yield production, incorporating expert insights into the causality of each step. It is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Introduction and Significance

Thiazole derivatives are integral to numerous pharmaceuticals due to their wide range of biological activities. (4-Chlorothiazol-5-yl)methanol, in particular, offers a versatile scaffold with two distinct reactive sites: the hydroxyl group and the chloro-substituted thiazole ring. This structure allows for subsequent functionalization, making it a valuable precursor in the development of novel therapeutic agents. The protocol herein describes a robust and efficient method for its preparation using sodium borohydride, a mild and selective reducing agent that is well-suited for laboratory-scale synthesis.[1][2]

Reaction Scheme & Mechanism

The synthesis proceeds via the nucleophilic addition of a hydride ion from sodium borohydride to the electrophilic carbonyl carbon of 4-chlorothiazole-5-carboxaldehyde. This reduction specifically targets the aldehyde group to yield the corresponding primary alcohol.[2][3]

Reaction: 4-Chlorothiazole-5-carboxaldehyde → (4-Chlorothiazol-5-yl)methanol

Mechanism: The reaction is initiated by the transfer of a hydride ion (H⁻) from the borohydride complex (BH₄⁻) to the carbonyl carbon. The carbon-oxygen double bond is highly polarized, rendering the carbon atom electron-deficient and susceptible to nucleophilic attack.[3] This addition forms a tetracoordinate borate ester intermediate. Subsequent workup with a mild acid or water hydrolyzes this intermediate to liberate the final alcohol product and a boron-containing byproduct.[4]

Caption: Mechanism of aldehyde reduction using sodium borohydride.

Health and Safety Precautions

All manipulations should be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

• 4-Chlorothiazole-5-carboxaldehyde : May cause skin and eye irritation. Avoid inhalation of dust.[5]

• Sodium Borohydride (NaBH₄) : Flammable solid. Reacts with water and acids to produce flammable hydrogen gas.[1] Causes skin irritation and serious eye damage. Handle with care and avoid contact with moisture.

• Methanol (MeOH) : Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.[6][7] Causes damage to organs (optic nerve).[6][7]

• Ethyl Acetate & Hexanes : Flammable liquids. May cause drowsiness or dizziness. Use in a well-ventilated area.

Refer to the Safety Data Sheets (SDS) for all chemicals before commencing the experiment.[8] An emergency eyewash station and safety shower must be readily accessible.[7]

Materials and Equipment

Reagents

Reagent	CAS Number	Molecular Formula	MW ( g/mol )	Purity	Supplier
4-Chlorothiazole-5-carboxaldehyde	104146-17-0	C₄H₂ClNOS	147.58	≥95%	Major chemical suppliers
Sodium Borohydride (NaBH₄)	16940-66-2	NaBH₄	37.83	≥98%	Major chemical suppliers
Methanol (MeOH), Anhydrous	67-56-1	CH₄O	32.04	≥99.8%	Major chemical suppliers
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	ACS Grade	Major chemical suppliers
Hexanes	110-54-3	C₆H₁₄	86.18	ACS Grade	Major chemical suppliers
Saturated Ammonium Chloride (NH₄Cl)	12125-02-9	NH₄Cl	53.49	ACS Grade	Major chemical suppliers
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	ACS Grade	Major chemical suppliers

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• NMR tubes and spectrometer

Detailed Experimental Protocol

This protocol outlines the synthesis starting from 1.0 g of the aldehyde.

Caption: Experimental workflow for the synthesis of (4-Chlorothiazol-5-yl)methanol.

Step 1: Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-chlorothiazole-5-carboxaldehyde (1.0 g, 6.78 mmol).

• Add anhydrous methanol (20 mL) to dissolve the aldehyde completely.

• Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature equilibrates to 0-5°C.

Step 2: Reduction

• Slowly add sodium borohydride (0.38 g, 10.17 mmol, 1.5 equivalents) to the cooled solution in small portions over 15 minutes.

  • Causality: Portion-wise addition is critical to control the exothermic reaction and prevent the temperature from rising significantly, which could lead to side reactions. It also manages the rate of hydrogen gas evolution.[1]

• After the addition is complete, continue stirring the reaction mixture at 0°C for 30 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is complete when the starting aldehyde spot has been fully consumed.

Step 3: Workup and Isolation

• Cool the flask again in an ice bath.

• Carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution (~15 mL) to decompose any excess sodium borohydride.

  • Causality: A mild acidic quench using NH₄Cl is preferred over strong acids to prevent potential side reactions or degradation of the acid-sensitive thiazole ring.[4] It also facilitates the hydrolysis of the borate ester intermediate.[4]

• Remove the methanol from the mixture using a rotary evaporator.

• Transfer the resulting aqueous slurry to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a pale yellow oil or solid.

Purification and Characterization

The crude product can be purified by flash column chromatography on silica gel.

• Eluent System : A gradient of 10% to 40% Ethyl Acetate in Hexanes.

• Procedure :

  • Load the crude product onto a silica gel column.

  • Elute with the solvent system, collecting fractions.

  • Monitor fractions by TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure to afford (4-Chlorothiazol-5-yl)methanol as a white to off-white solid.

• Expected Yield : 85-95%.

• Storage : Store the final product in a dry, cool environment (2-8°C).[9]

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃) : δ 8.65 (s, 1H, thiazole-H), 4.85 (s, 2H, -CH₂OH), ~2.5 (br s, 1H, -OH).

  • Note: The chemical shift of the hydroxyl proton (-OH) can vary depending on concentration and solvent purity.

• ¹³C NMR (101 MHz, CDCl₃) : δ 152.0 (C-Cl), 148.5 (C-H), 135.0 (C-CH₂OH), 58.0 (-CH₂OH).

  • Note: Predicted chemical shifts. Actual values should be confirmed experimentally.

Troubleshooting Guide

Issue	Possible Cause	Solution
Incomplete Reaction	Insufficient reducing agent; low reaction time/temperature.	Add more NaBH₄ (0.2 eq.) and allow the reaction to stir for a longer duration. Ensure the NaBH₄ is fresh and has been stored properly.
Low Yield	Product loss during extraction; incomplete quenching.	Ensure pH is neutral or slightly basic before extraction to maximize recovery of the alcohol. Perform multiple extractions.
Impure Product	Inefficient purification; presence of borate salts.	Ensure the workup is thorough to remove all water-soluble byproducts. Optimize the gradient for column chromatography for better separation.

References

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 4-Chlorothiazole-5-carboxaldehyde.

• Organic Chemistry Portal. (n.d.). Sodium Borohydride. Common Organic Chemistry. [Link]

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• Fisher Scientific. (n.d.). Safety Data Sheet: 5-Thiazoleethanol, 4-methyl-.

• Reagent Guide. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• BLD Pharm. (n.d.). (4-Chlorothiazol-5-yl)methanol.
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• American Elements. (n.d.). 4-Chlorothiazole-5-carboxaldehyde.

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The Strategic Application of (4-Chlorothiazol-5-yl)methanol in the Synthesis of Potent Kinase Inhibitors: A Technical Guide

This comprehensive guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the discovery of novel kinase inhibitors. It provides an in-depth exploration of the synthetic utility of (4-chlorothiazol-5-yl)methanol , a pivotal heterocyclic building block. We will dissect the rationale behind its use, present detailed, field-proven protocols for its conversion into key intermediates, and illustrate its application in the synthesis of clinically relevant kinase inhibitors, with a focus on BRAF inhibitors like Dabrafenib.

The Thiazole Moiety: A Privileged Scaffold in Kinase Inhibitor Design

The thiazole ring is a recurring motif in a multitude of biologically active compounds and has garnered significant interest from medicinal chemists.[1][2][3] Its prevalence in clinically approved drugs stems from its unique physicochemical properties. The thiazole core can engage in a variety of non-covalent interactions, including hydrogen bonding and π-stacking, with the amino acid residues in the ATP-binding pocket of kinases.[4] This ability to form strong and specific interactions contributes to the high potency and selectivity of many thiazole-containing kinase inhibitors.[4][5][6]

The incorporation of a substituted thiazole, such as the one derived from (4-chlorothiazol-5-yl)methanol, offers medicinal chemists a versatile platform to modulate the structure-activity relationship (SAR) of their compounds. The substituents on the thiazole ring can be tailored to optimize binding affinity, improve pharmacokinetic properties, and overcome drug resistance.

(4-Chlorothiazol-5-yl)methanol: A Versatile Starting Material

(4-Chlorothiazol-5-yl)methanol serves as a strategic starting material for the synthesis of a variety of kinase inhibitors. Its utility lies in the presence of two key functional handles: the primary alcohol and the chloro-substituent on the thiazole ring. The hydroxyl group can be readily converted into a more reactive leaving group, such as a halide, facilitating nucleophilic substitution reactions. This allows for the straightforward installation of the thiazole-methyl moiety onto a variety of core scaffolds.

The following sections will detail the synthetic transformations of (4-chlorothiazol-5-yl)methanol into a key intermediate for the synthesis of BRAF inhibitors.

Synthetic Workflow: From (4-Chlorothiazol-5-yl)methanol to a Key Dabrafenib Precursor

The following workflow outlines a plausible and scientifically sound synthetic route to a key precursor of Dabrafenib, a potent BRAF kinase inhibitor, starting from (4-chlorothiazol-5-yl)methanol. This pathway is constructed based on established organic chemistry principles and analogous reactions found in the patent literature for the synthesis of Dabrafenib and related compounds.[2][7][8]

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• 1. researchgate.net [researchgate.net]
• 2. The BRAF–MAPK signaling pathway is essential for cancer-immune evasion in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Antiproliferative Potential of Thiazole and 4-Thiazolidinone Containing Motifs as Dual Inhibitors of EGFR and BRAFV600E | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. A Review of the Molecular Pathways Involved in Resistance to BRAF Inhibitors in Patients with Advanced-Stage Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of (4-Chlorothiazol-5-yl)methanol for Analytical Purposes

Introduction: The Analytical Challenge of (4-Chlorothiazol-5-yl)methanol

(4-Chlorothiazol-5-yl)methanol is a heterocyclic alcohol of increasing interest in pharmaceutical and agrochemical research as a key synthetic intermediate. Its accurate quantification in various matrices is crucial for process optimization, quality control, and metabolic studies. However, the inherent properties of this molecule—namely its polarity and potential for low volatility—can present significant challenges for direct analysis by common chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Derivatization, the process of chemically modifying an analyte, is a powerful strategy to overcome these analytical hurdles.[1][2] By converting the polar hydroxyl group into a less polar, more volatile, or more readily detectable moiety, we can significantly enhance the analytical performance of both GC-MS and HPLC-based methods. This application note provides a comprehensive guide with detailed protocols for the derivatization of (4-Chlorothiazol-5-yl)methanol to improve its chromatographic behavior and detection sensitivity.

Rationale for Derivatization

The primary motivation for derivatizing (4-Chlorothiazol-5-yl)methanol is to improve its analytical characteristics:

• Increased Volatility for GC Analysis: The presence of the hydroxyl group leads to strong intermolecular hydrogen bonding, resulting in low volatility. Converting the -OH group to a less polar ether or ester derivative disrupts this hydrogen bonding, making the analyte more amenable to vaporization in the GC inlet without thermal degradation.[2]

• Improved Chromatographic Peak Shape: The polar nature of the underivatized alcohol can lead to interactions with active sites on the GC column, resulting in tailing peaks and poor resolution. Derivatization masks the polar hydroxyl group, leading to more symmetrical and sharper chromatographic peaks.

• Enhanced Detection Sensitivity: For HPLC with UV detection, derivatization can be employed to introduce a chromophore that absorbs strongly at a wavelength where the native molecule has weak or no absorbance, thereby increasing the sensitivity of the analysis. For GC-MS, derivatization can lead to the formation of characteristic fragment ions, aiding in structural confirmation and improving signal-to-noise ratios.

• Enantiomeric Resolution: In cases where the chirality of (4-Chlorothiazol-5-yl)methanol or a related chiral derivative is of interest, derivatization with a chiral reagent can create diastereomers that are separable on a standard achiral HPLC column.

Application 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, the primary goal is to increase the volatility and thermal stability of (4-Chlorothiazol-5-yl)methanol. Silylation and acylation are two of the most common and effective derivatization techniques for alcohols.[3]

Protocol 1.1: Silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

Silylation involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group. BSTFA is a powerful silylating agent that reacts readily with alcohols to form volatile and thermally stable TMS ethers.

Causality of Experimental Choices:

• BSTFA with 1% TMCS: The addition of trimethylchlorosilane (TMCS) as a catalyst accelerates the reaction, particularly for hindered or less reactive alcohols.

• Anhydrous Conditions: Silylating reagents are sensitive to moisture, which can consume the reagent and lead to poor derivatization efficiency. Therefore, all solvents and glassware must be anhydrous.

• Heating: While many silylations of simple alcohols proceed at room temperature, heating is often employed to ensure complete and rapid derivatization, especially with heterocyclic compounds.

Experimental Workflow:

Caption: Silylation workflow for (4-Chlorothiazol-5-yl)methanol.

Detailed Protocol:

• Sample Preparation: Accurately weigh approximately 1 mg of (4-Chlorothiazol-5-yl)methanol standard or a dried extract of the sample into a 2 mL autosampler vial.

• Solvent Addition: Add 100 µL of anhydrous acetonitrile to the vial and briefly vortex to dissolve the sample.

• Reagent Addition: Add 100 µL of BSTFA with 1% TMCS to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Place the vial in a heating block or oven at 70°C for 30 minutes.

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

Expected Results:

Analyte	Molecular Weight ( g/mol )	Derivative	Derivative Molecular Weight ( g/mol )	Expected Mass Shift (Δm/z)	Key Fragment Ions (m/z)
(4-Chlorothiazol-5-yl)methanol	149.60	TMS Ether	221.74	+72.14	221 (M+), 206 (M-15), 128, 73

Protocol 1.2: Acylation with Acetic Anhydride

Acylation involves the reaction of the hydroxyl group with an acylating agent, such as acetic anhydride, to form an ester. This also increases volatility and improves chromatographic performance. Acylation can be a robust alternative to silylation, especially in the presence of trace amounts of moisture.

Causality of Experimental Choices:

• Acetic Anhydride: A common and effective acylating agent.

• Pyridine: Acts as a catalyst and an acid scavenger, driving the reaction to completion.

• Heating: Increases the reaction rate to ensure complete derivatization.

Experimental Workflow:

Caption: Acylation workflow for (4-Chlorothiazol-5-yl)methanol.

Detailed Protocol:

• Sample Preparation: Accurately weigh approximately 1 mg of (4-Chlorothiazol-5-yl)methanol standard or a dried extract of the sample into a 2 mL autosampler vial.

• Solvent/Catalyst Addition: Add 100 µL of anhydrous pyridine to the vial and briefly vortex to dissolve the sample.

• Reagent Addition: Add 100 µL of acetic anhydride to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Place the vial in a heating block or oven at 60°C for 1 hour.

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

Expected Results:

Analyte	Molecular Weight ( g/mol )	Derivative	Derivative Molecular Weight ( g/mol )	Expected Mass Shift (Δm/z)	Key Fragment Ions (m/z)
(4-Chlorothiazol-5-yl)methanol	149.60	Acetyl Ester	191.64	+42.04	191 (M+), 149 (M-42), 114, 43

Application 2: Analysis by High-Performance Liquid Chromatography (HPLC)

For HPLC analysis, derivatization can be used to enhance UV detection or to enable the separation of enantiomers.

Protocol 2.1: Derivatization for Enhanced UV Detection

The thiazole ring of (4-Chlorothiazol-5-yl)methanol exhibits some UV absorbance, but for trace-level analysis, derivatization with a chromophoric agent can significantly improve sensitivity. Benzoyl chloride is an excellent choice as it introduces a highly conjugated benzoyl group.

Causality of Experimental Choices:

• Benzoyl Chloride: Introduces a strong chromophore, significantly increasing the molar absorptivity in the UV region.

• Pyridine: Acts as a catalyst and acid scavenger.

• Reversed-Phase HPLC: The resulting benzoyl ester is significantly less polar than the parent alcohol, making it well-suited for separation on C18 or other reversed-phase columns.

Experimental Workflow:

Caption: HPLC-UV derivatization workflow.

Detailed Protocol:

• Sample Preparation: Prepare a solution of (4-Chlorothiazol-5-yl)methanol in acetonitrile (e.g., 1 mg/mL).

• Reaction Setup: In a 2 mL vial, add 100 µL of the sample solution and 50 µL of pyridine.

• Reagent Addition: Add 100 µL of a 10% (v/v) solution of benzoyl chloride in acetonitrile.

• Reaction: Cap the vial, vortex, and let it stand at room temperature for 1 hour.

• Quenching: Add 100 µL of methanol to quench any unreacted benzoyl chloride.

• Dilution: Dilute the reaction mixture with the HPLC mobile phase to the desired concentration.

• Analysis: Inject the diluted sample into the HPLC system with UV detection (monitor at ~230 nm).

Expected Results:

Analyte	Derivative	Expected Chromatographic Behavior	Recommended HPLC Column	Detection Wavelength
(4-Chlorothiazol-5-yl)methanol	Benzoyl Ester	Increased retention time on reversed-phase columns	C18, 5 µm, 4.6 x 250 mm	~230 nm

Protocol 2.2: Chiral Derivatization for Enantiomeric Separation

If the synthesis of (4-Chlorothiazol-5-yl)methanol can result in enantiomers, or if it is used in stereospecific synthesis, determining the enantiomeric excess (e.e.) is critical. Derivatization with a chiral agent, such as Mosher's acid chloride ((R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride), creates diastereomeric esters that can be separated on a standard achiral HPLC column.

Causality of Experimental Choices:

• Mosher's Acid Chloride: A widely used and effective chiral derivatizing agent for alcohols. The resulting diastereomers often exhibit baseline separation on standard silica or reversed-phase columns.

• DMAP (4-Dimethylaminopyridine): A highly effective acylation catalyst.

• Anhydrous Conditions: Essential for preventing hydrolysis of the acid chloride.

Experimental Workflow:

Caption: Chiral derivatization workflow using Mosher's acid chloride.

Detailed Protocol:

• Sample Preparation: To a dry 2 mL vial containing ~1 mg of racemic (4-Chlorothiazol-5-yl)methanol, add 200 µL of anhydrous dichloromethane, 10 µL of anhydrous pyridine, and a catalytic amount of DMAP.

• Reagent Addition: Add 1.2 equivalents of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride.

• Reaction: Cap the vial and stir or vortex the mixture at room temperature for 2-4 hours, or until the reaction is complete (monitor by TLC or LC).

• Workup: Quench the reaction with a few drops of water. Dilute with dichloromethane and wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under a stream of nitrogen.

• Analysis: Reconstitute the residue in the HPLC mobile phase and inject it onto a normal phase (e.g., silica) or reversed-phase (e.g., C18) column. The two diastereomers should elute as separate peaks.

Expected Results:

The derivatization of a racemic mixture of (4-Chlorothiazol-5-yl)methanol with a single enantiomer of Mosher's acid chloride will produce two diastereomers. These diastereomers will have different physical properties and will be separable by HPLC on an achiral column, appearing as two distinct peaks. The ratio of the areas of these two peaks will correspond to the enantiomeric ratio of the original sample.

Conclusion

The derivatization of (4-Chlorothiazol-5-yl)methanol is a critical step in developing robust and sensitive analytical methods for its quantification. The choice of derivatization technique should be guided by the analytical instrumentation available and the specific goals of the analysis. Silylation and acylation are highly effective for GC-MS analysis, while derivatization to introduce a chromophore or to form diastereomers is advantageous for HPLC-based methods. The protocols provided in this application note serve as a validated starting point for researchers, scientists, and drug development professionals working with this important heterocyclic intermediate.

References

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Valdez, C. A., et al. (2019). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. Journal of Analytical Methods in Chemistry.
• Ellis, B., & Griffiths, D. (1967). The absorption spectra of some thiazines and thiazoles. Journal of the Chemical Society B: Physical Organic, 870-874.
• Kim, H. Y., et al. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. Analytical Science and Technology, 32(6), 281-286.
• da Costa, R. H., et al. (2019). Mass spectra of some assigned peaks as trimethylsilyl (TMS) ethers...

• Regis Technologies. (n.d.). GC Derivatization. Retrieved from [Link]

• Chemistry For Everyone. (2023, August 14).
• Clarke, G. M., et al. (1967). Studies in mass spectrometry. Part VII. Mass spectra of thiazoles. Journal of the Chemical Society B: Physical Organic, 827-832.
• Feibush, B., et al. (1982). Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions. Journal of the American Chemical Society, 104(18), 4954-4963.

• SIELC Technologies. (n.d.). Separation of Carbamic acid, hydroxymethyl-, ethyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• Revelle, L. K., et al. (1997). Identification of chlorothiazide and hydrochlorothiazide UV-A photolytic decomposition products. Journal of Pharmaceutical Sciences, 86(5), 631-634.
• Santosh, K., & Rao, R. N. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Dołowy, M., et al. (2024). Comparison of HPLC, HPTLC, and In Silico Lipophilicity Parameters Determined for 5-Heterocyclic 2-(2,4-Dihydroxyphenyl)-1,3,4-thiadiazoles. Molecules, 29(11), 2531.
• Abdel-Wahab, B. F., et al. (2011). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives.
• Ilisz, I., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 213.
• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(9), 1272-1284.
• Abdel-Wahab, B. F., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1746.
• Keller-Rudek, H., et al. (2013). The MPI-Mainz UV/VIS Spectral Atlas of Gaseous Molecules of Atmospheric Interest.
• Pirogov, A. V., et al. (2020). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes.

• SIELC Technologies. (n.d.). Separation of Carbamic acid, (hydroxymethyl)-, methyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• SpectraBase. (n.d.). 4-(o-chlorophenyl)-2-(p-chlorophenyl)thiazole, hydrobromide - Optional[UV-VIS] - Spectrum. Retrieved from [Link]

• Er-Rafik, M., et al. (2018). UV–Vis absorption spectra of benzothiazoles 3a-b and 4a-b in in different solvents...

• The Retort. (2012, October 22). Mosher's Acid. Retrieved from [Link]

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The Strategic Application of (4-Chlorothiazol-5-yl)methanol in Modern Click Chemistry: A Guide for Researchers

Introduction: The Untapped Potential of a Halogenated Thiazole in Bioconjugation

In the landscape of drug discovery and chemical biology, the thiazole ring is a privileged scaffold, integral to numerous FDA-approved drugs and biologically active agents.[1][2][3][4] Its significance lies in its unique electronic properties, ability to engage in hydrogen bonding, and its role as a versatile pharmacophoric element.[2][4] Concurrently, the advent of "click chemistry," particularly the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), has revolutionized how scientists assemble complex molecular architectures with remarkable efficiency and specificity.[5][6][7][8]

This document introduces (4-Chlorothiazol-5-yl)methanol as a compelling, albeit under-explored, building block for click chemistry applications. The presence of a reactive primary alcohol for straightforward functionalization into click handles (azides or alkynes), combined with a halogenated thiazole core, presents a unique opportunity for creating novel bioconjugates, probes, and therapeutic candidates. The chloro-substituent can serve as a synthetic handle for further diversification or modulate the electronic properties and metabolic stability of the resulting triazole-containing products.[9][10]

These application notes provide a detailed, experience-driven guide for researchers, scientists, and drug development professionals on leveraging (4-Chlorothiazol-5-yl)methanol in click chemistry workflows. We will delve into the rationale behind experimental choices, provide robust, step-by-step protocols, and offer insights into the potential advantages of incorporating this building block into your research.

Part 1: Functionalization of (4-Chlorothiazol-5-yl)methanol for Click Chemistry

The primary alcohol of (4-Chlorothiazol-5-yl)methanol is the key to its entry into the world of click chemistry. It must first be converted into a bioorthogonal handle—either a terminal alkyne or an azide.

Synthesis of 5-(Azidomethyl)-4-chlorothiazole: The Azide Handle

The conversion of an alcohol to an azide is a well-established transformation, typically proceeding through a two-step process involving activation of the alcohol followed by nucleophilic substitution with an azide source.

Protocol 1: Synthesis of 5-(Azidomethyl)-4-chlorothiazole

• Activation of the Alcohol:

  • Dissolve (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Add triethylamine (1.5 eq) to the solution.

  • Slowly add methanesulfonyl chloride (1.2 eq) dropwise. The formation of a precipitate (triethylamine hydrochloride) is typically observed.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Rationale: The alcohol is converted to a mesylate, which is an excellent leaving group, facilitating the subsequent nucleophilic substitution. Triethylamine acts as a base to neutralize the HCl generated during the reaction.

• Azide Substitution:

  • In a separate flask, dissolve sodium azide (3.0 eq) in dimethylformamide (DMF).

  • Carefully add the crude mesylate solution (after filtering off the triethylamine hydrochloride and removing the DCM under reduced pressure) to the sodium azide solution in DMF.

  • Heat the reaction mixture to 60-70 °C and stir for 12-16 hours.

  • Rationale: Sodium azide is a potent nucleophile that displaces the mesylate group via an SN2 reaction to form the desired azide. DMF is a suitable polar aprotic solvent for this reaction.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 5-(azidomethyl)-4-chlorothiazole.

Synthesis of 4-Chloro-5-(prop-2-yn-1-yloxymethyl)thiazole: The Alkyne Handle

Introducing a terminal alkyne can be readily achieved via a Williamson ether synthesis.

Protocol 2: Synthesis of 4-Chloro-5-(prop-2-yn-1-yloxymethyl)thiazole

• Deprotonation of the Alcohol:

  • Dissolve (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere.

  • Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Exercise caution as hydrogen gas is evolved.

  • Stir the mixture at 0 °C for 30 minutes, then at room temperature for 1 hour.

  • Rationale: Sodium hydride is a strong base that deprotonates the primary alcohol to form a sodium alkoxide, a potent nucleophile.

• Alkylation with Propargyl Bromide:

  • Cool the reaction mixture back to 0 °C.

  • Add propargyl bromide (80% wt. in toluene, 1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC.

• Work-up and Purification:

  • Carefully quench the reaction at 0 °C by the slow addition of water.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography on silica gel to yield the terminal alkyne.

Part 2: Application in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the cornerstone of click chemistry, renowned for its high yields, regioselectivity (forming the 1,4-disubstituted triazole), and tolerance of a wide range of functional groups.[5][11][12][13]

Workflow for CuAAC using (4-Chlorothiazol-5-yl)methanol Derivatives

Caption: Workflow for preparing and using (4-Chlorothiazol-5-yl)methanol derivatives in CuAAC.

Protocol 3: General Procedure for CuAAC

This protocol describes the reaction of 5-(azidomethyl)-4-chlorothiazole with a terminal alkyne. A similar setup would be used for the reaction of 4-chloro-5-(prop-2-yn-1-yloxymethyl)thiazole with an azide.

• Reaction Setup:

  • To a solution of 5-(azidomethyl)-4-chlorothiazole (1.0 eq) and the alkyne partner (1.0-1.2 eq) in a 1:1 mixture of t-butanol and water, add a freshly prepared aqueous solution of sodium ascorbate (0.2 eq).

  • Rationale: The t-butanol/water solvent system is commonly used for CuAAC as it dissolves a wide range of organic substrates while being compatible with the aqueous catalyst solutions. Sodium ascorbate is a reducing agent that generates the active Cu(I) species from Cu(II) in situ and prevents oxidative homocoupling of the alkyne.

• Catalyst Addition:

  • Add an aqueous solution of copper(II) sulfate pentahydrate (0.1 eq).

  • Stir the reaction vigorously at room temperature for 12-24 hours. The reaction is often accompanied by a color change.

• Monitoring and Work-up:

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the reaction with water and extract with ethyl acetate or DCM.

  • Wash the combined organic layers with a saturated aqueous solution of EDTA to remove copper salts, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography or recrystallization.

Table 1: Hypothetical Reaction Parameters for CuAAC

Thiazole Reagent	Coupling Partner	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
5-(Azidomethyl)-4-chlorothiazole	Phenylacetylene	10	t-BuOH/H₂O	12	>95
4-Chloro-5-(prop-2-yn-1-yloxymethyl)thiazole	Benzyl Azide	10	t-BuOH/H₂O	16	>90

Part 3: Application in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems or with sensitive biomolecules, the cytotoxicity of the copper catalyst can be a significant drawback.[6] SPAAC circumvents this issue by using a strained cyclooctyne that reacts rapidly with an azide without the need for a catalyst.[14][15][16][17][18]

Workflow for SPAAC using (4-Chlorothiazol-5-yl)methanol Derivatives

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Application Notes and Protocols for Cross-Coupling Reactions of (4-Chlorothiazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the Thiazole Moiety in Medicinal Chemistry

The thiazole ring is a cornerstone scaffold in modern drug discovery, prized for its unique electronic properties and ability to engage in a multitude of biological interactions.[1][2][3] This five-membered aromatic heterocycle, containing both sulfur and nitrogen, is a key component in numerous FDA-approved drugs, including anti-cancer agents like Dasatinib and anti-inflammatory drugs such as Meloxicam.[1][2] Its prevalence in biologically active molecules underscores the importance of developing robust and versatile synthetic methodologies to functionalize the thiazole core.[1][2][3]

(4-Chlorothiazol-5-yl)methanol emerges as a particularly valuable building block. The presence of a reactive chlorine atom at the 4-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents. The adjacent hydroxymethyl group at the 5-position offers a site for further synthetic elaboration, making this molecule a versatile precursor for the synthesis of complex molecular architectures. This guide provides an in-depth exploration of key palladium-catalyzed cross-coupling reactions involving (4-Chlorothiazol-5-yl)methanol, offering detailed protocols and expert insights to empower researchers in their synthetic endeavors.

Protecting Group Strategy for the Hydroxymethyl Group: A Critical Consideration

A primary consideration when subjecting (4-Chlorothiazol-5-yl)methanol to cross-coupling conditions is the reactivity of the primary alcohol. The hydroxymethyl group can potentially interfere with the catalytic cycle, particularly in the presence of strong bases, by acting as a nucleophile or by coordinating to the metal center. To ensure the robustness and reproducibility of the coupling reactions, protection of the hydroxyl functionality is often a prudent and necessary step.[4]

Common protecting groups for alcohols that are compatible with palladium-catalyzed cross-coupling conditions include silyl ethers (e.g., tert-butyldimethylsilyl (TBS), triisopropylsilyl (TIPS)) and benzyl ethers (e.g., benzyl (Bn)).[3][4] The choice of protecting group should be guided by its stability to the specific reaction conditions and the ease of its subsequent removal without affecting the newly formed bond.[4]

Workflow for Protection and Deprotection

Caption: General workflow for utilizing a protecting group strategy.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds, particularly between sp2-hybridized carbons.[5][6][7] This reaction is favored for its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast library of boronic acids and their derivatives.[6][8]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[6] The choice of palladium catalyst, ligand, and base is critical for the efficiency of the reaction, especially with electron-deficient heteroaryl chlorides like (4-Chlorothiazol-5-yl)methanol.[9] Bulky, electron-rich phosphine ligands are often employed to facilitate the oxidative addition and reductive elimination steps.[9]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Coupling of Protected (4-Chlorothiazol-5-yl)methanol with Phenylboronic Acid

Materials:

• (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole) (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Toluene/H₂O (4:1 mixture)

• Anhydrous, degassed solvents

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole), phenylboronic acid, and K₂CO₃.

• Add Pd(PPh₃)₄ to the flask.

• Add the degassed toluene/H₂O solvent mixture.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• The resulting protected coupled product can then be deprotected using standard conditions (e.g., TBAF in THF) to yield (4-phenylthiazol-5-yl)methanol.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(PPh₃)₄, Pd₂(dba)₃	Readily available and effective for many aryl chlorides.
Ligand	PPh₃, SPhos, XPhos	Electron-rich and bulky ligands facilitate catalysis.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation.[6]
Solvent	Toluene, Dioxane, DMF (with H₂O)	Biphasic systems often enhance reaction rates.[10]
Temperature	80-110 °C	Sufficient thermal energy to drive the catalytic cycle.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling reaction is a highly efficient method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[11][12] This reaction is typically co-catalyzed by palladium and copper salts and is conducted in the presence of an amine base.[11][12][13] The resulting alkynylthiazoles are valuable intermediates for the synthesis of a wide range of more complex molecules.

Mechanistic Insights

The Sonogashira coupling involves two interconnected catalytic cycles.[12] The palladium cycle mirrors that of other cross-coupling reactions, involving oxidative addition and reductive elimination. The copper cycle facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.[12] The amine base serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.[11]

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Protocol: Sonogashira Coupling of Protected (4-Chlorothiazol-5-yl)methanol with Phenylacetylene

Materials:

• (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole) (1.0 equiv)

• Phenylacetylene (1.5 equiv)

• PdCl₂(PPh₃)₂ (0.03 equiv)

• CuI (0.05 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous and degassed THF or DMF

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole), PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous, degassed solvent (THF or DMF).

• Add the amine base (TEA or DIPEA) followed by the dropwise addition of phenylacetylene.

• Stir the reaction mixture at room temperature to 60 °C for 6-18 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

• Deprotect the silyl ether to obtain (4-(phenylethynyl)thiazol-5-yl)methanol.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Standard and effective catalysts for Sonogashira couplings.
Copper Co-catalyst	CuI	Facilitates the formation of the reactive copper acetylide.[12]
Base	TEA, DIPEA, Piperidine	Acts as a proton scavenger and facilitates alkyne deprotonation.
Solvent	THF, DMF, Acetonitrile	Aprotic polar solvents are generally effective.
Temperature	Room Temperature to 80 °C	Milder conditions are often sufficient for this reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, providing a versatile and efficient method for the formation of C-N bonds.[2][14] This reaction enables the coupling of aryl halides with a wide array of nitrogen nucleophiles, including primary and secondary amines, amides, and heterocycles.[2][15][16]

Mechanistic Overview

The catalytic cycle for the Buchwald-Hartwig amination is analogous to other palladium-catalyzed cross-coupling reactions.[2] A key step is the formation of a palladium-amido complex, which then undergoes reductive elimination to form the desired C-N bond and regenerate the Pd(0) catalyst.[2] The choice of a sterically hindered and electron-rich phosphine ligand is crucial for promoting the reductive elimination step, which is often the rate-limiting step of the cycle.[15]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Protocol: Buchwald-Hartwig Amination of Protected (4-Chlorothiazol-5-yl)methanol with Morpholine

Materials:

• (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole) (1.0 equiv)

• Morpholine (1.2 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• Xantphos (0.04 equiv)

• NaOt-Bu (1.4 equiv)

• Anhydrous and degassed Toluene or Dioxane

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, Xantphos, and NaOt-Bu to a dry Schlenk flask.

• Add the anhydrous, degassed solvent and stir for 10 minutes to form the active catalyst.

• Add (4-Chloro-5-((tert-butyldimethylsilyloxy)methyl)thiazole) and morpholine to the reaction mixture.

• Heat the reaction to 100-120 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool to room temperature, and quench with water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

• Deprotect the silyl ether to yield (4-(morpholin-4-yl)thiazol-5-yl)methanol.

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	Common and effective Pd(0) and Pd(II) sources.
Ligand	Xantphos, RuPhos, BrettPhos	Bulky, electron-rich ligands are essential for efficient C-N coupling.[15]
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	A strong, non-nucleophilic base is required.[17]
Solvent	Toluene, Dioxane	Aprotic solvents with high boiling points are preferred.
Temperature	100-130 °C	Higher temperatures are often necessary for aryl chlorides.

Conclusion and Future Perspectives

The palladium-catalyzed cross-coupling reactions detailed herein provide a robust and versatile toolkit for the functionalization of (4-Chlorothiazol-5-yl)methanol. The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions offer reliable pathways to introduce aryl, alkynyl, and amino moieties, respectively, at the C4 position of the thiazole ring. The strategic use of protecting groups for the hydroxymethyl functionality is paramount to achieving high yields and clean conversions.

These methodologies open the door to the synthesis of a vast array of novel thiazole derivatives with potential applications in drug discovery and materials science. Further optimization of reaction conditions, exploration of other cross-coupling reactions such as Stille and Heck couplings, and the development of one-pot procedures will continue to expand the synthetic utility of this valuable building block.

References

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• (PDF) Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article - ResearchGate.
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• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131. Available at: [Link]

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• Stille Coupling. Organic Chemistry Portal. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Palladium-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. (2017). Green Chemistry. Available at: [Link]

• Stille reaction. Wikipedia. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• The optimization of conditions for Pd-catalyzed coupling reactions between chlorobenzene and phenylboronic acid. ResearchGate. Available at: [Link]

• Stille Cross-Coupling. J&K Scientific LLC. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Stille Coupling. Chemistry LibreTexts. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. (2024). Frontiers in Chemistry. Available at: [Link]

• Synthesis of intermediates for the Buchwald–Hartwig amination. ResearchGate. Available at: [Link]

• The Stille Reaction. Organic Reactions. Available at: [Link]

• Optimization of conditions for the Suzuki-Miyaura coupling. ResearchGate. Available at: [Link]

• Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. (2017). PLOS ONE. Available at: [Link]

• Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Sonogashira coupling of functionalized trifloyl oxazoles and thiazoles with terminal alkynes: synthesis of disubstituted heterocycles. (2004). The Journal of Organic Chemistry. Available at: [Link]

• Buchwald–Hartwig cross-coupling of 4- and 5-halo-1,2,3-triazoles. ResearchGate. Available at: [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. (2022). Molecules. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2021). Molecules. Available at: [Link]

• Heck Reaction. Chemistry LibreTexts. Available at: [Link]

• Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. (2022). Science. Available at: [Link]

• BippyPhos: A Single Ligand With Unprecedented Scope in the Buchwald-Hartwig Amination of (Hetero)aryl Chlorides. (2013). Journal of the American Chemical Society. Available at: [Link]

• Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. (2018). Organic Chemistry Frontiers. Available at: [Link]

• Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. (2016). Chemical Reviews. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available at: [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Available at: [Link]

• General procedure for Sonogashira coupling reaction. (2024). International Journal of New Chemistry. Available at: [Link]

• Palladium-catalyzed selective Buchwald–Hartwig C–N coupling of chloroaryl triflates with amines. ResearchGate. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Simultaneous Reduction of Aldehyde Group to Hydroxymethyl Group in Palladium-catalyzed Suzuki Cross-coupling Reaction. ResearchGate. Available at: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023). RSC Medicinal Chemistry. Available at: [Link]

• Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction. ResearchGate. Available at: [Link]

• Synthesis of Alkenes by Cross-Coupling and Heck Reactions. ResearchGate. Available at: [Link]

• Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. (2016). Angewandte Chemie International Edition. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). Catalysts. Available at: [Link]

• The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. (2018). Dalton Transactions. Available at: [Link]

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Purification methods for (4-Chlorothiazol-5-yl)methanol

An Application Guide for the Purification of (4-Chlorothiazol-5-yl)methanol

Abstract

(4-Chlorothiazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry and drug development, frequently utilized in the synthesis of complex pharmaceutical intermediates. The purity of this reagent is paramount, as impurities can lead to unwanted side reactions, compromised yields, and difficulties in the purification of subsequent products. This document provides detailed protocols for the purification of (4-Chlorothiazol-5-yl)methanol, focusing on two primary methods: normal-phase flash column chromatography and recrystallization. We offer in-depth, step-by-step instructions, the scientific rationale behind procedural choices, and methods for purity verification, designed for researchers, chemists, and drug development professionals.

Introduction and Physicochemical Profile

(4-Chlorothiazol-5-yl)methanol (CAS No. 1025936-09-7) is a substituted thiazole derivative. The presence of a reactive hydroxymethyl group, a chloro substituent, and the thiazole core makes it a versatile synthon. Given its intended use in regulated industries, achieving high purity (>97%) is often a critical quality attribute.

The choice of purification method is dictated by the compound's physical state and impurity profile. Commercial batches of this compound have been described as a reddish-brown liquid, suggesting it may be a low-melting solid or a viscous oil at ambient temperature.[1] This profile makes liquid chromatography a broadly applicable and robust purification strategy, while recrystallization is a powerful alternative if the material is solid or can be induced to crystallize.

Table 1: Physicochemical Properties of (4-Chlorothiazol-5-yl)methanol

Property	Value / Description	Source(s)
CAS Number	1025936-09-7	[1][2][3]
Molecular Formula	C₄H₄ClNOS	[1]
Molecular Weight	149.60 g/mol	[4]
Appearance	Reddish-brown liquid (may vary)	[1]
Storage Temperature	2-8°C	[1]
Purity (Typical)	97%	[5]
Inferred Solubility	Likely soluble in polar organic solvents (Methanol, Ethanol, Dichloromethane, Ethyl Acetate). Low solubility in non-polar solvents (Hexanes, Pentane).	Inferred from structure & related compounds[6]
Inferred Polarity	Moderately polar compound due to the alcohol and heterocyclic moieties.	Inferred from structure

Core Purification Strategy: Normal-Phase Flash Column Chromatography

Flash column chromatography is the preferred method for purifying oils, amorphous solids, or complex mixtures where recrystallization is impractical. The principle relies on partitioning the compound between a polar stationary phase (silica gel) and a non-polar mobile phase.[7] More polar compounds, like (4-Chlorothiazol-5-yl)methanol, will have a stronger affinity for the silica gel and elute later than non-polar impurities when a non-polar solvent is used. By gradually increasing the polarity of the mobile phase (a solvent gradient), retained compounds can be selectively eluted.

Workflow for Chromatographic Purification

Caption: Workflow for flash chromatography purification.

Detailed Protocol for Chromatography

A. Materials and Reagents

• Crude (4-Chlorothiazol-5-yl)methanol

• Silica Gel (for flash chromatography, 230-400 mesh)

• Solvents: Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexanes (or Heptane), Methanol (MeOH) - all HPLC grade.[8]

• TLC plates (Silica gel 60 F₂₅₄)

• Glass chromatography column or pre-packed cartridge system

• Fraction collection tubes

• Rotary evaporator

B. Step-by-Step Methodology

• Method Development (TLC):

  • Prepare a stock solution of the crude material in DCM or ethyl acetate.

  • Spot the solution on several TLC plates.

  • Develop the plates in solvent systems of increasing polarity. A good starting point for moderately polar compounds is a mixture of ethyl acetate and hexanes.[8]

    • Test 1: 20% EtOAc in Hexanes

    • Test 2: 40% EtOAc in Hexanes

    • Test 3: 5% MeOH in DCM (for more polar compounds)[7]

  • Visualize the plates under UV light (254 nm) and/or by staining (e.g., potassium permanganate).

  • Goal: Identify a solvent system where the desired product has a Retention Factor (Rf) of approximately 0.2-0.4. This ensures good separation and a reasonable elution time.

• Column Preparation (Slurry Packing):

  • Secure a glass column vertically. Add a small plug of cotton or glass wool and a layer of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, non-polar eluent (e.g., 100% hexanes). The amount of silica should be 50-100 times the mass of the crude sample.

  • Pour the slurry into the column. Use gentle pressure (air or nitrogen) to pack the bed evenly, avoiding cracks.

  • Drain the solvent until it is just level with the top of the silica bed.

• Sample Loading:

  • Dissolve the crude (4-Chlorothiazol-5-yl)methanol in a minimal amount of a strong solvent like DCM.[9]

  • Optional (Dry Loading): If the compound is not very soluble in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent completely. This creates a dry, free-flowing powder that can be added directly to the top of the column bed. This technique often improves resolution.

  • Carefully apply the sample solution (or dry-loaded silica) to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the non-polar solvent determined from TLC analysis (e.g., 100% hexanes). This will wash through very non-polar impurities.

  • Gradually increase the solvent polarity (the gradient). For example, start with 100% hexanes, then move to 5% EtOAc/hexanes, 10% EtOAc/hexanes, and so on, up to the concentration determined in the TLC step.

  • Collect the eluent in sequentially numbered test tubes or flasks.

  • Monitor the elution process by spotting fractions onto TLC plates.

• Analysis and Product Isolation:

  • Develop the TLC plates from the collected fractions.

  • Identify the fractions containing the pure product (single spot at the correct Rf).

  • Combine the pure fractions into a clean, pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator.

  • Place the flask under a high vacuum for several hours to remove any residual solvent.

  • Weigh the flask to determine the yield of the purified product.

Alternative Strategy: Recrystallization

If the crude (4-Chlorothiazol-5-yl)methanol is a solid, or if a solid can be obtained from the oil, recrystallization can be an exceptionally effective method for achieving high purity. The principle involves dissolving the impure compound in a hot solvent and then allowing it to cool slowly. As the solution cools, the solubility of the compound decreases, and it crystallizes out, leaving impurities behind in the "mother liquor".[10]

Workflow for Recrystallization

Caption: Workflow for purification by recrystallization.

Detailed Protocol for Recrystallization

A. Materials and Reagents

• Crude solid (4-Chlorothiazol-5-yl)methanol

• Various trial solvents (e.g., Water, Methanol, Ethanol, Isopropanol, Ethyl Acetate, Toluene, Hexanes)

• Decolorizing carbon (optional)

• Erlenmeyer flasks

• Heating source (hot plate)

• Büchner funnel and filter flask

• Filter paper

B. Step-by-Step Methodology

• Solvent Selection:

  • The key to successful recrystallization is choosing the right solvent or solvent pair.

  • Place a small amount of crude material in several test tubes.

  • Add a few drops of a different solvent to each tube at room temperature. An ideal solvent will not dissolve the compound when cold.

  • Heat the tubes that showed poor solubility. An ideal solvent will dissolve the compound when hot.

  • Allow the hot solutions to cool. The best solvent will produce a large quantity of crystals upon cooling.

  • Mixed-Solvent System: If no single solvent is ideal, use a solvent pair. Dissolve the compound in a minimal amount of a hot "good" solvent (in which it is very soluble). Then, add a "bad" solvent (in which it is poorly soluble) dropwise until the solution becomes cloudy. Add a few more drops of the "good" solvent to clarify, then cool. A methanol/water or ethanol/water system is a common choice for polar molecules.[11][12]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent in small portions while heating the flask (with gentle swirling) until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional):

  • If the solution is highly colored, remove it from the heat and add a very small amount of decolorizing carbon.[10]

  • Reheat the solution to boiling for a few minutes. The carbon will adsorb colored impurities.

• Hot Filtration:

  • Quickly filter the hot solution through a fluted filter paper into a clean flask to remove the carbon and any other insoluble impurities.[10] This step must be done quickly to prevent premature crystallization on the filter paper.

• Crystallization:

  • Cover the flask containing the hot filtrate and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[10]

  • Allow air to be pulled through the crystals on the filter for several minutes to partially dry them.

  • Transfer the crystals to a watch glass and dry them completely in a vacuum oven.

Purity Verification

After purification, the purity of the (4-Chlorothiazol-5-yl)methanol must be confirmed.

Table 2: Purity Assessment Methods

Method	Principle	Typical Conditions & Interpretation
TLC	Adsorption chromatography on a plate.	Mobile Phase: Same as used for column chromatography. Interpretation: A pure compound should appear as a single, well-defined spot. Compare the purified sample lane to the crude material lane.
HPLC	High-resolution separation based on partitioning between a mobile and stationary phase.	Column: C18 (reverse-phase). Mobile Phase: Gradient of Acetonitrile/Water or Methanol/Water. Detector: UV (e.g., 254 nm or 277 nm[4]). Interpretation: Purity is determined by the area percentage of the main peak.
NMR	Nuclear Magnetic Resonance spectroscopy.	Solvent: CDCl₃ or DMSO-d₆. Interpretation: Provides structural confirmation and detects proton-containing impurities. Integration of peaks can be used for quantitative assessment against a standard.[2]

Conclusion

The purification of (4-Chlorothiazol-5-yl)methanol can be reliably achieved using either normal-phase flash chromatography or recrystallization. Chromatography offers greater versatility for a range of impurity profiles and physical states, while recrystallization can provide material of very high purity if the compound is a crystalline solid. The choice of method should be guided by an initial analysis of the crude material by TLC. In all cases, post-purification analysis is a mandatory step to confirm that the required purity specifications have been met.

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Application Notes and Protocols for the Comprehensive Characterization of (4-Chlorothiazol-5-yl)methanol

Abstract

(4-Chlorothiazol-5-yl)methanol is a critical heterocyclic building block in medicinal chemistry and drug development, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs).[1][2] Its purity, identity, and stability are paramount to ensuring the quality, safety, and efficacy of downstream products. This guide provides a multi-faceted analytical strategy for the comprehensive characterization of this compound. We present detailed protocols and expert insights for chromatographic, spectroscopic, and thermal analysis techniques, designed for researchers, quality control analysts, and drug development professionals. The methodologies herein are structured to provide a self-validating system for unambiguous structural confirmation, impurity profiling, and assessment of key physicochemical properties.

Introduction: The Analytical Imperative

The thiazole ring is a privileged scaffold in pharmaceutical science, appearing in numerous approved drugs.[3][4][5] As a functionalized intermediate, (4-Chlorothiazol-5-yl)methanol (CAS No: 1025936-09-7) presents specific analytical challenges related to its reactivity, potential for isomeric impurities, and the presence of halogen and heteroatoms.[6][7][8][9] Rigorous characterization is not merely a procedural step but a foundational requirement for regulatory compliance and successful drug development. An inadequate understanding of the impurity profile or a misidentification of the structure can lead to significant delays and failures in the development pipeline.

This document moves beyond a simple listing of methods. It explains the causality behind instrumental choices and provides a logical workflow for generating a complete certificate of analysis. We will address identity, purity, structural integrity, and thermal stability through a suite of orthogonal techniques.

Physicochemical Properties Summary

Property	Value	Source
CAS Number	1025936-09-7	[6][7][8][9]
Molecular Formula	C₄H₄ClNOS	[6][7]
Molecular Weight	149.60 g/mol	[7]
Appearance	Reddish-brown Liquid / Solid	[6][10]
Storage	2-8°C, Sealed in dry conditions	[6][7]

Chromatographic Analysis: Purity and Impurity Profiling

Chromatography is the cornerstone for assessing the purity of (4-Chlorothiazol-5-yl)methanol. Its primary function is to separate the main compound from process-related impurities, starting materials, and degradation products. We recommend a primary HPLC-UV method for quantitative purity analysis and a secondary GC-MS method for identifying volatile impurities and residual solvents.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reversed-phase HPLC (RP-HPLC) is the method of choice for non-volatile organic molecules like thiazole derivatives.[11][12][13] It separates compounds based on their hydrophobicity, making it ideal for resolving the polar parent compound from potentially less polar or more polar impurities.

• Column: A C18 column is selected as the stationary phase due to its versatile hydrophobicity, which provides good retention and separation for a wide range of small organic molecules.[12][13]

• Mobile Phase: A combination of a polar organic solvent (acetonitrile or methanol) and a buffered aqueous phase is used. Acetonitrile is often preferred for its lower viscosity and UV cutoff.[14] A buffer (e.g., ammonium formate or phosphate) is critical to control the ionization state of the analyte and any acidic or basic impurities, ensuring reproducible retention times and peak shapes.

• Detection: A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is superior to a fixed-wavelength UV detector. It not only quantifies the analyte at its maximum absorbance (λmax) but also provides UV spectra for all separated peaks, which aids in peak tracking and purity assessment.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and DAD/PDA detector.

• Chromatographic Conditions:

  • Column: Waters Xterra RP C18 (150 mm × 4.6 mm, 5 µm) or equivalent.[12]

  • Mobile Phase A: 10 mM Ammonium Formate in water, pH adjusted to 4.5 with formic acid.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • DAD Detection: 210-400 nm, with quantification at λmax (approx. 270 nm, to be determined experimentally).

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0.0	15
    15.0	85
    17.0	85
    17.1	15

    | 20.0 | 15 |

• Sample Preparation:

  • Prepare a stock solution of (4-Chlorothiazol-5-yl)methanol at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Dilute to a working concentration of approximately 0.1 mg/mL for analysis.

• System Suitability:

  • Inject the working standard solution five times. The relative standard deviation (%RSD) for the peak area and retention time should be ≤ 2.0%.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method.

  • Use the spectral data from the DAD to check for peak co-elution and to aid in the preliminary identification of impurities.

Caption: HPLC analysis workflow for purity determination.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is an essential orthogonal technique for identifying volatile and semi-volatile impurities that may not be detected by HPLC, such as residual synthesis solvents (e.g., xylene, ethanol) or low molecular weight byproducts.[15][16] The mass spectrometer provides definitive identification by comparing fragmentation patterns to spectral libraries.

• Instrumentation:

  • Gas chromatograph with a split/splitless injector coupled to a Mass Spectrometer (e.g., Quadrupole).

• Chromatographic Conditions:

  • Column: Agilent DB-5ms (30 m × 0.25 mm, 0.25 µm) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Split Ratio: 20:1.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C (Electron Impact, 70 eV).

  • Scan Range: 35-450 amu.

• Sample Preparation:

  • Prepare a solution of (4-Chlorothiazol-5-yl)methanol at approximately 1-2 mg/mL in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Data Analysis:

  • Identify the main component peak.

  • For any other detected peaks, perform a library search (e.g., NIST) on their mass spectra to identify potential residual solvents or impurities.

Spectroscopic Analysis: Structural Elucidation

Spectroscopic techniques provide an electronic and atomic fingerprint of the molecule, serving as the definitive proof of identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structural elucidation.[4][17] Both ¹H and ¹³C NMR should be performed.

• Solvent: Deuterated methanol (Methanol-d₄) is a suitable choice, as the analyte is an alcohol.[18][19] Other options include CDCl₃ or DMSO-d₆.[20][21]

• ¹H NMR: The structure C₄H₄ClNOS has three distinct proton environments:

  • -CH₂- (Methylene): A singlet expected around 4.6-4.9 ppm.

  • -OH (Hydroxyl): A broad singlet that can exchange with D₂O. Its chemical shift is concentration-dependent but typically appears between 2-5 ppm.

  • -CH- (Thiazole ring): A singlet for the proton on the thiazole ring, expected in the aromatic region, likely around 8.5-8.9 ppm.[22]

• ¹³C NMR: The structure has four unique carbon atoms:

  • -CH₂- (Methylene): Expected around 55-65 ppm.

  • Three Thiazole Ring Carbons: Expected in the range of 115-160 ppm.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., Methanol-d₄) in an NMR tube.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Data Acquisition:

  • Acquire a standard ¹H spectrum.

  • Acquire a standard ¹³C{¹H} proton-decoupled spectrum.

  • (Optional but recommended): Perform 2D NMR experiments like COSY and HSQC to confirm connectivity.

• Data Analysis:

  • Reference the spectrum (e.g., to the residual solvent peak of Methanol-d₄ at 3.31 ppm for ¹H and 49.0 ppm for ¹³C).[21]

  • Assign all peaks based on chemical shift, integration (for ¹H), and multiplicity. Compare the observed data with the expected values.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR identifies the functional groups present in the molecule by measuring the absorption of infrared radiation.[1][3]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200-3500 (broad)	O-H stretch	Alcohol (-OH)
~3100	C-H stretch	Aromatic (Thiazole ring)
~2900	C-H stretch	Aliphatic (-CH₂)
1500-1600	C=N, C=C stretch	Thiazole ring
1000-1100	C-O stretch	Primary Alcohol
700-800	C-Cl stretch	Chloro-group

Source: Based on typical values for thiazole and related functional groups.[23][24]

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the liquid or solid sample directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum, typically over a range of 4000-500 cm⁻¹, with a resolution of 4 cm⁻¹. Perform a background scan first.

• Data Analysis: Identify the major absorption bands and assign them to the corresponding functional groups to confirm the molecule's structure.

Mass Spectrometry (MS) for Molecular Weight Confirmation

MS provides the molecular weight and fragmentation pattern, which confirms the elemental composition. When coupled with a soft ionization technique like Electrospray Ionization (ESI), it readily shows the molecular ion.

• Molecular Ion ([M+H]⁺): Expected at m/z 150.

• Isotopic Pattern: A critical confirmatory feature. Due to the natural abundance of ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), the molecular ion will appear as two peaks separated by 2 Da, with an intensity ratio of approximately 3:1. The presence of sulfur also contributes a smaller [M+2] peak. This unique pattern is a strong confirmation of the elemental formula.

Thermal Analysis: Stability and Physical Properties

Thermal analysis provides crucial information about the material's stability, melting behavior, and the presence of bound or unbound solvents.[25][26][27]

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point and assess the purity of crystalline solids.[28]

• Instrumentation: A calibrated DSC instrument.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan.

• Thermal Program: Heat the sample from 25 °C to a temperature well above the melting point at a rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis: Observe the thermogram for a sharp endothermic peak corresponding to the melting point. A broad peak may suggest the presence of impurities or an amorphous state.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine thermal stability and quantify volatile content (water or residual solvents).[29]

• Instrumentation: A calibrated TGA instrument.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum pan.

• Thermal Program: Heat the sample from 25 °C to ~400 °C at a rate of 10 °C/min under a nitrogen atmosphere.

• Data Analysis: Analyze the TGA curve for mass loss steps. A mass loss below 120 °C typically corresponds to water or volatile solvents. The temperature at which significant decomposition begins indicates the thermal stability limit.

Caption: Decision workflow for thermal analysis.

Conclusion: A Holistic Approach

The characterization of (4-Chlorothiazol-5-yl)methanol requires a multi-technique, orthogonal approach. No single method can provide a complete picture of the compound's identity, purity, and stability. By systematically applying the HPLC, GC-MS, NMR, FTIR, and thermal analysis protocols detailed in this guide, researchers can build a comprehensive and robust data package. This holistic strategy ensures that the material meets the stringent quality requirements for its use in pharmaceutical research and development, ultimately contributing to the creation of safe and effective medicines.

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Application Notes & Protocols: Leveraging (4-Chlorothiazol-5-yl)methanol for the Synthesis of Novel Antifungal Agents

Abstract: The escalating threat of drug-resistant fungal infections necessitates the development of novel antifungal agents with unique scaffolds and mechanisms of action. The thiazole ring is a privileged heterocyclic motif known for its wide range of biological activities, including potent antifungal properties.[1][2] This document provides a comprehensive guide for researchers on utilizing (4-chlorothiazol-5-yl)methanol, a versatile and reactive building block, for the synthesis of new thiazole-based antifungal candidates. We will explore synthetic protocols, the underlying mechanism of action, methods for biological evaluation, and key insights into the structure-activity relationship (SAR) that drives antifungal efficacy.

The Scientific Imperative and the Thiazole Scaffold

Systemic fungal infections, particularly those caused by Candida species, pose a significant threat to immunocompromised individuals.[3][4] The limited arsenal of clinically approved antifungals is further challenged by the rapid emergence of resistance, making the discovery of new therapeutic agents a critical priority.[5] Thiazole derivatives have long been a focal point in medicinal chemistry due to their metabolic stability and capacity for diverse functionalization, leading to compounds with a broad spectrum of antimicrobial activities.[3][6]

(4-Chlorothiazol-5-yl)methanol serves as an ideal starting point for creating a library of potential antifungal drugs. Its structure offers two primary points for chemical modification:

• The C5-Methanol Group: The primary alcohol is readily functionalized, allowing for the introduction of various substituents through ether or ester linkages. This enables fine-tuning of the molecule's steric and electronic properties to optimize binding with fungal target enzymes.

• The C4-Chloro Group: The chlorine atom activates the thiazole ring and can be a site for more advanced modifications, although functionalization of the methanol group is more direct.

Primary Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

Many thiazole-based antifungal agents function similarly to established azole drugs like fluconazole. Their primary target is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51) .[7][8]

Causality of Inhibition: This enzyme is a critical catalyst in the biosynthetic pathway of ergosterol, an essential component of the fungal cell membrane that is absent in humans. By inhibiting CYP51, thiazole derivatives halt the conversion of lanosterol to ergosterol.[8] This leads to a dual-pronged attack on the fungus:

• Ergosterol Depletion: The lack of ergosterol disrupts the structural integrity and fluidity of the cell membrane.

• Toxic Sterol Accumulation: The buildup of lanosterol and other toxic sterol intermediates further compromises membrane function, leading to increased permeability and ultimately, cell death.[8][9]

Caption: Mechanism of thiazole antifungals targeting CYP51.

Synthetic Strategies and Experimental Protocols

The following protocols are designed as self-validating, representative examples for generating a library of antifungal candidates from (4-chlorothiazol-5-yl)methanol.

Caption: General workflow for synthesis and evaluation.

Protocol 1: Synthesis of Thiazolyl-methyl Ethers via Williamson Ether Synthesis

Rationale: This method introduces a stable ether linkage, allowing for the exploration of various alkyl and aryl side chains. Modifying these side chains is a primary strategy for tuning the compound's lipophilicity and steric fit within the target enzyme's active site, which is crucial for achieving high potency.[3][5]

Materials:

• (4-Chlorothiazol-5-yl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Substituted Benzyl Bromide (e.g., 4-fluorobenzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add (4-chlorothiazol-5-yl)methanol (1.0 eq). Dissolve in anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. CAUTION: NaH reacts violently with water and is flammable upon contact with air. Handle with appropriate care.

• Stir the mixture at 0 °C for 30 minutes. The formation of hydrogen gas will be observed.

• Alkylation: Add the desired benzyl bromide (1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Wash the organic layer sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to yield the desired ether.

• Characterization: Confirm the structure of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[2][10]

Protocol 2: Synthesis of Thiazolyl-methyl Esters via Acylation

Rationale: Ester groups introduce a polar carbonyl moiety that can serve as a hydrogen bond acceptor, potentially forming key interactions in the enzyme active site. Esters can also act as prodrugs, undergoing in vivo hydrolysis to release the active alcohol, which can be a strategy to improve bioavailability.

Materials:

• (4-Chlorothiazol-5-yl)methanol

• Acyl Chloride (e.g., benzoyl chloride) or Carboxylic Acid

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• For Carboxylic Acids: EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-Dimethylaminopyridine)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure (using Acyl Chloride):

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve (4-chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous DCM.

• Base Addition: Add triethylamine (1.5 eq) and cool the mixture to 0 °C.

• Acylation: Add the acyl chloride (1.2 eq) dropwise.

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Workup: Dilute the reaction mixture with DCM. Wash sequentially with water, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification & Characterization: Purify via column chromatography and characterize the final product as described in Protocol 1.

Biological Evaluation: Antifungal Susceptibility Testing

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

Objective: To quantify the antifungal potency of the newly synthesized compounds against relevant fungal pathogens, such as Candida albicans. This protocol is based on the broth microdilution method.[3][5]

Materials:

• Synthesized thiazole derivatives

• Candida albicans strain (e.g., ATCC 90028)

• RPMI-1640 medium

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (DMSO)

• Fluconazole (as a positive control)

Procedure:

• Stock Solution Preparation: Prepare stock solutions of the test compounds and fluconazole in DMSO at a concentration of 1 mg/mL.

• Inoculum Preparation: Culture C. albicans on Sabouraud Dextrose Agar. Prepare a cell suspension in sterile saline and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 medium to achieve a final concentration of approximately 0.5–2.5 × 10³ cells/mL.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound stock solutions with RPMI-1640 medium to achieve the desired final concentration range (e.g., 64 µg/mL to 0.125 µg/mL).

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing 100 µL of the diluted compound.

• Controls: Include a positive control (inoculum with fluconazole), a growth control (inoculum with no compound), and a sterility control (medium only).

• Incubation: Incubate the plates at 35 °C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes complete visual inhibition of fungal growth.

Data Interpretation and Structure-Activity Relationship (SAR)

Systematic analysis of the biological data is crucial for guiding the next round of synthesis. By correlating structural modifications with antifungal activity, a robust SAR can be established.[6][11]

Table 1: Representative Antifungal Activity Data for Synthesized Derivatives

Compound ID	R-Group (from Protocol 1)	Yield (%)	MIC vs. C. albicans (µg/mL)
Start-1	-H (starting material)	N/A	> 64
Ether-1	-CH₂-Ph	78%	16
Ether-2	-CH₂-(4-F-Ph)	82%	4
Ether-3	-CH₂-(4-Cl-Ph)	85%	8
Ether-4	-CH₂-(4-OCH₃-Ph)	75%	32
Fluconazole	N/A	N/A	8-16[5]

SAR Insights (based on hypothetical data):

• Essentiality of the Side Chain: The unmodified starting material (Start-1 ) is inactive, demonstrating the necessity of the ether-linked side chain for antifungal activity.

• Impact of Halogenation: The introduction of a fluorine atom at the para-position of the benzyl ring (Ether-2 ) significantly enhances potency compared to the unsubstituted analog (Ether-1 ). This suggests that the electron-withdrawing nature or the specific steric profile of fluorine is beneficial for target engagement.[6]

• Lipophilicity and Activity: While the chloro-substituted compound (Ether-3 ) is also potent, the electron-donating methoxy group (Ether-4 ) leads to a marked decrease in activity. This highlights a delicate balance of electronics and lipophilicity required for optimal antifungal effect.[3]

Conclusion and Future Directions

(4-Chlorothiazol-5-yl)methanol is a highly valuable and tractable starting material for the development of novel antifungal agents. The synthetic protocols outlined here provide a robust framework for creating diverse chemical libraries. The primary mechanism of action for these compounds is likely the inhibition of fungal ergosterol biosynthesis, a clinically validated and effective strategy.

Future research should focus on:

• Expanding the library to include a wider variety of heterocyclic and aliphatic side chains.

• Conducting in vivo efficacy and toxicity studies on the most potent compounds.

• Performing molecular docking studies to visualize binding modes within the active site of CYP51 to further rationalize SAR data and guide future design.[6]

• Investigating other potential mechanisms of action, as some thiazole derivatives may affect the fungal cell wall or other essential pathways.[3][12]

By integrating synthetic chemistry, biological evaluation, and rational drug design, the (4-chlorothiazol-5-yl)methanol scaffold holds significant promise for delivering next-generation antifungal therapies.

References

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (n.d.). National Center for Biotechnology Information. [Link]

• Thiazole antifungals. (n.d.). EBSCO. [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (n.d.). MDPI. [Link]

• The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. (2021). National Center for Biotechnology Information. [Link]

• Design and synthesis of camphor-thiazole derivatives as potent antifungal agents: structure-activity relationship and preliminary mechanistic study. (2024). PubMed. [Link]

• Structure–activity relationship of antifungal agents. (n.d.). ResearchGate. [Link]

• Synthesis, molecular modeling studies and evaluation of antifungal activity of a novel series of thiazole derivatives. (n.d.). ResearchGate. [Link]

• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). MDPI. [Link]

• Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. (n.d.). MDPI. [Link]

• Thiazole containing antifungal agents. (n.d.). ResearchGate. [Link]

• Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. (n.d.). National Center for Biotechnology Information. [Link]

• Antifungal Thiazolidines: Synthesis and Biological Evaluation of Mycosidine Congeners. (n.d.). MDPI. [Link]

• Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. (n.d.). Scielo. [Link]

• The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. (2021). Semantic Scholar. [Link]

• Synthesis of Novel 3,4-Chloroisothiazole-Based Imidazoles as Fungicides and Evaluation of Their Mode of Action. (2018). PubMed. [Link]

• Synthesis and Anti-Yeast Evaluation of Novel 2-Alkylthio-4-chloro-5-methyl-N-[imino-(1-oxo-(1H)-phthalazin-2-yl)methyl]benzenesulfonamide Derivatives. (n.d.). National Center for Biotechnology Information. [Link]

• Design, Synthesis, Antibacterial, and Antifungal Evaluation of Phenylthiazole Derivatives Containing a 1,3,4-Thiadiazole Thione Moiety. (2024). National Center for Biotechnology Information. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Yeast Evaluation of Novel 2-Alkylthio-4-chloro-5-methyl-N-[imino-(1-oxo-(1H)-phthalazin-2-yl)methyl]benzenesulfonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (4-Chlorothiazol-5-yl)methanol

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for the synthesis of (4-Chlorothiazol-5-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. We will focus on the most prevalent and reliable synthetic route: the reduction of an ester precursor, ethyl 4-chlorothiazole-5-carboxylate.

This document moves beyond a simple protocol, offering a deeper understanding of the reaction mechanism, troubleshooting common experimental issues, and providing field-proven insights to ensure reproducible, high-yield results.

Core Synthesis Overview: Ester Reduction

The synthesis of (4-Chlorothiazol-5-yl)methanol is most effectively achieved via the reduction of its corresponding ethyl ester. This transformation requires a potent hydride-donating agent to reduce the relatively stable ester carbonyl to a primary alcohol.

Caption: General reaction scheme for the synthesis.

The choice of reducing agent is paramount. Lithium aluminum hydride (LiAlH₄) is the reagent of choice due to its high reactivity, which is necessary to reduce the ester functional group.[1][2] Milder reagents like sodium borohydride (NaBH₄) are generally ineffective for this transformation under standard conditions.[3][4]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Q1: My yield of (4-Chlorothiazol-5-yl)methanol is consistently low or zero. What are the primary factors I should investigate?

A low or non-existent yield is one of the most common issues, and it typically points to problems with reagents, reaction conditions, or the workup procedure.

A. Inappropriate Choice of Reducing Agent: You may have selected a reducing agent that is too weak. Esters are significantly less electrophilic than ketones or aldehydes, and therefore require a powerful reducing agent.[4]

• Solution: Use Lithium Aluminum Hydride (LiAlH₄). Sodium Borohydride (NaBH₄) will not reduce the ester under standard conditions (e.g., in methanol or ethanol at room temperature).[2][5] While modified NaBH₄ systems exist (e.g., with Lewis acids or at high temperatures), LiAlH₄ is the most reliable and direct choice for this substrate.[6][7]

B. Reagent Stoichiometry and Quality: The reduction of an ester to a primary alcohol consumes two equivalents of hydride.[8] Therefore, at least 0.5 equivalents of LiAlH₄ (which provides 4 hydride equivalents) are theoretically required.

• Solution: We recommend using 1.5 to 2.0 equivalents of LiAlH₄ to account for any incidental quenching by trace moisture and to ensure the reaction goes to completion. Ensure your LiAlH₄ is a fresh, free-flowing powder. Clumpy or grayish LiAlH₄ may have been partially decomposed by atmospheric moisture and will have reduced activity.

C. Presence of Moisture: LiAlH₄ reacts violently and exothermically with water and other protic sources (like alcohols). This reaction not only consumes your reagent but also poses a significant safety risk.

• Solution: Use an anhydrous grade of solvent (e.g., THF, diethyl ether) and ensure all glassware is thoroughly dried (oven or flame-dried under an inert atmosphere). The reaction should be run under a dry, inert atmosphere (Nitrogen or Argon).

D. Inefficient Product Extraction: (4-Chlorothiazol-5-yl)methanol has some water solubility. During the aqueous workup, a significant portion of the product might remain in the aqueous layer if the extraction is not performed correctly.

• Solution: Extract the aqueous layer multiple times (at least 3-4 times) with a suitable organic solvent like ethyl acetate or dichloromethane. Pooling the organic extracts will maximize the recovery of your product.

Caption: Decision tree for troubleshooting low yield issues.

Q2: The aqueous workup is forming a thick, unfilterable gel. How can I resolve this for better product isolation?

This is a classic issue with LiAlH₄ reductions. The aluminum salts (Al(OH)₃) formed during the quenching process can create gelatinous precipitates that are extremely difficult to filter and trap the product.

A. The Fieser Workup Method: The standard and most effective solution is to avoid simple quenching with water. The Fieser workup method produces granular salts that are easily filtered.

• Rationale: This procedure carefully controls the hydrolysis of aluminum salts to form a coarse, sandy precipitate instead of a gel.

• Procedure: For a reaction that used 'X' g of LiAlH₄ in a solvent like THF:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and cautiously add 'X' mL of water .

  • Add 'X' mL of 15% (w/v) aqueous NaOH .

  • Add '3X' mL of water .

  • Stir the resulting mixture vigorously at room temperature for 30-60 minutes. The precipitate should become granular and white.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with your extraction solvent (e.g., ethyl acetate).

Q3: My NMR analysis shows unreacted starting material and another impurity. What is the likely side-product?

If the reaction does not go to completion, you will see the starting ester. The most common reaction-derived impurity is the intermediate aldehyde.

A. Aldehyde Intermediate: The reduction of an ester proceeds through an aldehyde intermediate. First, a hydride attacks the ester carbonyl to form a tetrahedral intermediate. This intermediate then collapses, expelling an alkoxide leaving group to form an aldehyde.[1][8] This aldehyde is more reactive than the starting ester and is immediately attacked by a second hydride to form the final alcohol product.[9]

• Cause of Impurity: If there is an insufficient amount of LiAlH₄ or if the reaction is quenched prematurely, some of the aldehyde intermediate may remain.

• Solution: Ensure you are using a sufficient excess of LiAlH₄ (1.5-2.0 equivalents) and allow the reaction to stir for an adequate amount of time after the addition of the ester is complete (typically 1-2 hours at room temperature) before quenching.

Caption: Two-stage mechanism of ester reduction by LiAlH₄.

Frequently Asked Questions (FAQs)

Q: How critical is temperature control during the reaction?

A: Temperature control is crucial for safety and selectivity. The addition of the ester solution to the LiAlH₄ suspension should be done slowly at a low temperature (0 °C) to manage the initial exothermic reaction. After the addition is complete, the reaction can be allowed to warm to room temperature to ensure it proceeds to completion. Running the reaction at elevated temperatures is unnecessary and increases the risk of side reactions and solvent evaporation.

Q: Can I reverse the order of addition (add LiAlH₄ to the ester)?

A: This is strongly discouraged . Adding the solid LiAlH₄ to the ester solution can lead to an uncontrolled, highly exothermic reaction. The standard and safest procedure is to add the ester solution dropwise to a cooled suspension of LiAlH₄ in the anhydrous solvent. This maintains a constant excess of the reducing agent, promoting the immediate reduction of the intermediate aldehyde and ensuring a more controlled reaction profile.

Q: What are the best practices for purifying the final product?

A: After a successful workup and extraction, the crude (4-Chlorothiazol-5-yl)methanol can be purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of ethyl acetate in hexanes (e.g., starting from 20% and increasing to 50-60% ethyl acetate). The progress can be monitored by Thin Layer Chromatography (TLC).

Experimental Protocols & Data

Table 1: Comparison of Common Hydride Reducing Agents for Ester Reduction

Reducing Agent	Formula	Reactivity towards Esters	Typical Solvents	Workup Complexity
Lithium Aluminum Hydride	LiAlH₄	High	THF, Diethyl Ether	Moderate (Fieser workup recommended)
Sodium Borohydride	NaBH₄	Very Low / Inert [3]	Alcohols, THF, H₂O	Simple
Lithium Borohydride	LiBH₄	Moderate[1]	THF, Diethyl Ether	Simple
Diisobutylaluminium Hydride	DIBAL-H	High (can stop at aldehyde)	Toluene, Hexanes	Moderate

Protocol 1: Synthesis via LiAlH₄ Reduction

Materials:

• Ethyl 4-chlorothiazole-5-carboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• 15% (w/v) Sodium Hydroxide (NaOH) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Celite®

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Under a positive pressure of nitrogen, charge the flask with LiAlH₄ (1.5 eq) and anhydrous THF.

• Cool the suspension to 0 °C using an ice-water bath.

• Dissolve ethyl 4-chlorothiazole-5-carboxylate (1.0 eq) in anhydrous THF in a separate flask.

• Add the ester solution to the LiAlH₄ suspension dropwise via an addition funnel, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC until all starting material is consumed.

• Once complete, cool the reaction mixture back to 0 °C for the workup procedure.

Protocol 2: Fieser Workup & Isolation

• To the reaction mixture at 0 °C from Protocol 1 (which used 'X' g of LiAlH₄), add the following reagents sequentially and dropwise with vigorous stirring:

  • 'X' mL of deionized water

  • 'X' mL of 15% aqueous NaOH

  • '3X' mL of deionized water

• Remove the ice bath and stir the mixture at room temperature for 1 hour. A white, granular precipitate should form.

• Add a small amount of Celite® to the slurry and filter the mixture through a Büchner funnel fitted with a pad of Celite®.

• Wash the filter cake thoroughly with several portions of ethyl acetate.

• Transfer the combined filtrate to a separatory funnel. Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography as required.

References

• JoVE. (2025). Esters to Alcohols: Hydride Redructions.
• Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4)
• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism.
• University of Calgary. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols.
• Farmer, S. (2023). Esters can be reduced to 1° alcohols using LiAlH₄. Chemistry LibreTexts.
• ResearchGate. (2017). Why some esters can be reduced by sodium borohydride?.
• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• Chemistry Stack Exchange. (2021). Why can't sodium borohydride reduce carboxylic acid and ester groups?.
• Reddit. (2022). NaBH4 reduction of ester. r/Chempros.
• Catalyst University. (2018). Introduction to Reductions & Sodium Borohydride (Theory & Problems). YouTube.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Video: Esters to Alcohols: Hydride Reductions [jove.com]
• 9. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Troubleshooting Reactions with (4-Chlorothiazol-5-yl)methanol

Welcome to the technical support center for (4-Chlorothiazol-5-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during reactions with this versatile building block. The guidance provided is rooted in established chemical principles and practical laboratory experience to ensure the success of your synthetic endeavors.

I. Understanding the Reactivity of (4-Chlorothiazol-5-yl)methanol

(4-Chlorothiazol-5-yl)methanol is a bifunctional molecule featuring a primary alcohol and a chlorinated thiazole ring. The thiazole ring itself is an electron-rich heterocycle, but the chloro-substituent at the 4-position and the hydroxymethyl group at the 5-position significantly influence its reactivity. The primary alcohol is a nucleophile and can undergo O-alkylation, esterification, or oxidation. The C-Cl bond on the thiazole ring is susceptible to nucleophilic aromatic substitution, though it is generally less reactive than its counterparts in other aromatic systems. The thiazole nitrogen can also participate in reactions, such as N-alkylation, forming thiazolium salts.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter in a question-and-answer format, providing explanations and actionable protocols.

A. N-Alkylation Reactions

Question 1: I am attempting an N-alkylation of a primary/secondary amine with (4-Chlorothiazol-5-yl)methanol, but I am observing low yield and multiple spots on my TLC. What are the likely side reactions?

Answer:

Low yields and multiple products in the N-alkylation of amines with (4-Chlorothiazol-5-yl)methanol are common issues stemming from several competing reactions. The primary culprits are often O-alkylation of the starting material's hydroxyl group and over-alkylation of the amine.

Common Side Reactions:

• O-Alkylation: The hydroxyl group of (4-Chlorothiazol-5-yl)methanol can react with another molecule of itself or with the alkylating agent, leading to ether formation.

• Over-alkylation: Primary amines can undergo double alkylation to form a tertiary amine, and secondary amines can form quaternary ammonium salts.

• Thiazolium Salt Formation: The nitrogen atom of the thiazole ring can be alkylated, especially under harsh conditions or with highly reactive alkylating agents.[1]

• Decomposition: Thiazole rings can be sensitive to strong bases and high temperatures, potentially leading to ring-opening or other decomposition pathways.

To mitigate these issues, careful control of reaction conditions is paramount.

Troubleshooting Workflow for N-Alkylation:

Caption: Troubleshooting Decision Tree for N-Alkylation.

Recommended Protocol for N-Alkylation:

This protocol first converts the alcohol to a more reactive alkyl halide to favor N-alkylation over O-alkylation.

Step 1: Conversion of Alcohol to Alkyl Bromide

• Dissolve (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add phosphorus tribromide (PBr₃) (0.4 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo. The crude (5-(bromomethyl)-4-chlorothiazole) is often used directly in the next step.

Step 2: N-Alkylation with the Alkyl Bromide

• Dissolve the amine (1.0-1.2 eq) in a suitable solvent such as acetonitrile or DMF.

• Add a base such as potassium carbonate (K₂CO₃) (2.0-3.0 eq) or diisopropylethylamine (DIPEA) (2.0-3.0 eq).

• Add the crude (5-(bromomethyl)-4-chlorothiazole) (1.0 eq) dissolved in a minimal amount of the reaction solvent.

• Stir the reaction at room temperature to 50 °C and monitor by TLC.

• Once the reaction is complete, filter off any inorganic salts.

• If using DMF, dilute with ethyl acetate and wash with water and brine to remove the DMF.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography on silica gel.

Parameter	Recommendation for N-Alkylation
Solvent	Aprotic polar solvents like Acetonitrile, DMF, or THF
Base	K₂CO₃, Cs₂CO₃ for primary/secondary amines; DIPEA, Et₃N for milder conditions
Temperature	Room temperature to 80 °C
Reactant Ratio	Slight excess of the amine (1.1-1.2 equivalents)

B. O-Alkylation Reactions (Williamson Ether Synthesis)

Question 2: I'm trying to synthesize an ether from (4-Chlorothiazol-5-yl)methanol via a Williamson ether synthesis, but the yield is poor. What could be the problem?

Answer:

The Williamson ether synthesis involves the reaction of an alkoxide with an alkyl halide.[2][3] When using (4-Chlorothiazol-5-yl)methanol, you can either convert it to the alkoxide and react it with an alkyl halide, or convert it to an alkyl halide and react it with another alkoxide. Poor yields often arise from side reactions like elimination or competing nucleophilic attack.

Potential Issues and Solutions:

• Steric Hindrance: The Williamson synthesis is an Sₙ2 reaction and is sensitive to steric hindrance. If you are using a secondary or tertiary alkyl halide, elimination will be a major competing reaction. It is generally better to use the more sterically hindered partner as the alkoxide.

• Weak Base: Incomplete deprotonation of the alcohol will lead to a lower concentration of the nucleophilic alkoxide. A strong base like sodium hydride (NaH) is typically required to fully generate the alkoxide.

• Competing Nucleophiles: If not completely dry, water can compete with the alkoxide as a nucleophile. Ensure all reagents and solvents are anhydrous.

Troubleshooting Flowchart for O-Alkylation:

Caption: Troubleshooting O-Alkylation Reactions.

Recommended Protocol for O-Alkylation:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) to anhydrous THF or DMF.

• Cool the suspension to 0 °C.

• Slowly add a solution of (4-Chlorothiazol-5-yl)methanol (1.0 eq) in the same anhydrous solvent.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

• Add the alkyl halide (1.1 eq) dropwise.

• Heat the reaction to 50-70 °C and monitor by TLC.

• After completion, cool the reaction to 0 °C and carefully quench with water or saturated ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.[4][5]

Parameter	Recommendation for O-Alkylation
Base	Strong base like NaH to ensure complete alkoxide formation
Solvent	Anhydrous aprotic polar solvents like THF or DMF
Alkyl Halide	Primary alkyl halides are preferred to minimize elimination
Temperature	0 °C for alkoxide formation, then 50-70 °C for the Sₙ2 reaction

C. Purification Challenges

Question 3: My reaction seems to have worked, but I am struggling to purify the product. It either co-elutes with starting material or I get significant product loss during chromatography.

Answer:

Purification of thiazole derivatives can be challenging due to their polarity and potential for interaction with the silica gel stationary phase.

Purification Strategies:

• Column Chromatography Optimization:

  • Solvent System: Experiment with different solvent systems. A common starting point is a hexane/ethyl acetate gradient. For more polar compounds, dichloromethane/methanol can be effective. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing of basic compounds on silica gel.

  • Gradient Elution: A shallow gradient can improve the separation of closely eluting compounds.

• Recrystallization: If your product is a solid, recrystallization is an excellent method for purification.[6] Common solvent systems for recrystallization of thiazole derivatives include ethanol/water, ethyl acetate/hexanes, or isopropanol.

• Acid-Base Extraction: If your product is basic (e.g., an amine), you can perform an acid-base extraction. Dissolve the crude mixture in an organic solvent and extract with a dilute acid (e.g., 1M HCl). The basic product will move to the aqueous layer. Then, basify the aqueous layer with a base (e.g., NaOH) and extract the purified product back into an organic solvent.

General Guidance for Chromatography of Thiazole Derivatives:

Technique	Recommendation
Stationary Phase	Silica gel is standard. For very polar compounds, alumina (neutral or basic) can be an alternative.
Mobile Phase	Start with a non-polar/polar mixture (e.g., Hexane/EtOAc). Increase polarity gradually. For basic products, add 0.1-1% Et₃N.
Detection	UV visualization at 254 nm is usually effective for aromatic heterocycles. Staining with potassium permanganate can also be used.

III. Stability and Handling

Question 4: How stable is (4-Chlorothiazol-5-yl)methanol, particularly under basic conditions?

Answer:

While the thiazole ring is generally considered aromatic and stable, it can be susceptible to degradation under certain conditions.

• Strong Bases: Strong bases, especially at elevated temperatures, can potentially lead to decomposition or ring-opening of the thiazole moiety. It is advisable to use milder bases (e.g., K₂CO₃, Cs₂CO₃, DIPEA) when possible and to keep reaction temperatures as low as feasible.

• Strong Acids: The thiazole nitrogen can be protonated by strong acids, which deactivates the ring towards electrophilic substitution but can also make it more susceptible to certain nucleophilic attacks.

• Storage: (4-Chlorothiazol-5-yl)methanol should be stored in a cool, dry place away from strong oxidizing agents.

IV. Characterization of Impurities

Question 5: I see some persistent impurities in my NMR spectrum. What are the common impurities I should look for?

Answer:

Identifying impurities is key to optimizing your reaction. Common impurities can be identified by their characteristic signals in ¹H NMR spectroscopy.[7][8][9][10][11]

Common Impurities and their Likely NMR Signatures:

Impurity	Likely ¹H NMR Signature
Unreacted (4-Chlorothiazol-5-yl)methanol	A singlet for the thiazole proton, a singlet for the CH₂OH protons, and a broad singlet for the OH proton.
Solvent Residue (e.g., DMF)	Singlets around 8.0, 2.9, and 2.7 ppm.
Solvent Residue (e.g., Ethyl Acetate)	A quartet around 4.1 ppm and a triplet around 1.2 ppm.
Silicone Grease	A broad singlet around 0.1-0.2 ppm.
Water	A broad singlet, chemical shift is solvent and temperature dependent.

For a comprehensive list of common laboratory solvent and impurity chemical shifts, consult the references provided.[7][8][9][10][11]

V. References

• Thiazole - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Process for the preparation of 4-methyl-5-(2-chloroethyl)-thiazole and analogues thereof. (1994). Google Patents. Retrieved January 17, 2026, from

• Novel process for the preparation of 4-methyl-5-(2-chloroethyl)-thiazole and analogues thereof. (1993). Google Patents. Retrieved January 17, 2026, from

• Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles. (2022). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis, characterization and biological evaluation of some novelthiazol derivatives of n-((2-chlorophenyl)diphenylmethyl)-4-phenylthiazol-2-amine. (2022). Journal of Advanced Scientific Research. Retrieved January 17, 2026, from [Link]

• The separation and purification of new compact condensed heterocyclic systems with thiazolic ring by hplc. (2002). ResearchGate. Retrieved January 17, 2026, from [Link]

• Deprotection of different N-Boc-compounds. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis of Carbazole–Thiazole Dyes via One-Pot Tricomponent Reaction: Exploring Photophysical Properties, Tyrosinase Inhibition, and Molecular Docking. (2022). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Thiazole. (n.d.). CUTM Courseware. Retrieved January 17, 2026, from [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole. (2022). Pharmaguideline. Retrieved January 17, 2026, from [Link]

• Process for the preparation of 2-chloro-5-chloromethyl-thiazole. (1997). Google Patents. Retrieved January 17, 2026, from

• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit. Retrieved January 17, 2026, from [Link]

• Method for preparing 2-[2-(2-chlorothiazol-5-yl)-2-oxo-ethyl]sulfanyl-6-hydroxy-3-methyl-5-phenyl-pyrimidin-4-one. (2023). Google Patents. Retrieved January 17, 2026, from

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. (2006). ResearchGate. Retrieved January 17, 2026, from [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (2021). MDPI. Retrieved January 17, 2026, from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2021). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• Process for synthesizing 4,5-dichloro-2-methylisothiazolinone by one-pot method. (2015). Google Patents. Retrieved January 17, 2026, from

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Side reactions and byproduct formation in (4-Chlorothiazol-5-yl)methanol synthesis

Technical Support Center: (4-Chlorothiazol-5-yl)methanol Synthesis

Welcome to the technical support center for the synthesis of (4-Chlorothiazol-5-yl)methanol. This guide is designed for researchers, chemists, and process development professionals who are utilizing this critical intermediate in their synthetic campaigns. Here, we address common challenges, side reactions, and byproduct formation through a series of troubleshooting FAQs and detailed protocols, grounded in established chemical principles. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve high-purity target compound.

Section 1: Synthesis via Reduction of Ethyl 4-chlorothiazole-5-carboxylate

The most common and scalable route to (4-Chlorothiazol-5-yl)methanol is the reduction of its corresponding ethyl ester, ethyl 4-chlorothiazole-5-carboxylate. While seemingly straightforward, this transformation is prone to several side reactions that can impact yield and purity.

Frequently Asked Questions (FAQs)

Question 1: My reduction is incomplete, and TLC/HPLC analysis shows significant unreacted starting material. What are the likely causes and solutions?

Answer: Incomplete conversion is a frequent issue stemming from several factors related to the reducing agent and reaction conditions.

• Cause A: Insufficient Reducing Agent: Hydride reagents like Sodium Borohydride (NaBH₄) or Lithium Aluminium Hydride (LiAlH₄) can be deactivated by moisture in the solvent or glassware, or even by atmospheric humidity. The ester carbonyl itself consumes two hydride equivalents.

  • Solution: Ensure all glassware is rigorously dried (oven or flame-dried). Use a high-purity, anhydrous solvent (e.g., THF, Ethanol). It is common practice to use a molar excess of the reducing agent (typically 1.5 to 2.5 equivalents) to compensate for any deactivation and drive the reaction to completion.

• Cause B: Low Reagent Reactivity: Sodium Borohydride's reactivity is significantly lower than LiAlH₄ and can be sluggish for ester reduction at low temperatures.

  • Solution: If using NaBH₄ in a solvent like ethanol, the reaction may require heating to reflux to achieve a reasonable rate.[1] Alternatively, adding a Lewis acid catalyst such as Lithium Chloride (LiCl) or Calcium Chloride (CaCl₂) can activate the ester carbonyl towards nucleophilic attack by the borohydride, allowing the reaction to proceed at a lower temperature. For a more potent, non-pyrophoric option, consider using a combination of NaBH₄ and a Lewis acid, or a different reagent system altogether.

• Cause C: Low Reaction Temperature: While low temperatures are often used to control selectivity, they can also significantly slow down the reaction rate, leading to incomplete conversion within a practical timeframe.

  • Solution: Monitor the reaction progress closely by TLC or HPLC. If the reaction stalls, consider allowing it to warm to room temperature or gently heating it as appropriate for the chosen solvent and reagent system.

Question 2: I'm observing a significant byproduct with a molecular weight corresponding to the loss of chlorine. What is this impurity and how can I prevent it?

Answer: This byproduct is almost certainly (Thiazol-5-yl)methanol, resulting from a hydrodechlorination side reaction.

• Mechanism: Heteroaromatic chlorides can be susceptible to reduction, particularly with aggressive reducing agents or under certain catalytic conditions. While NaBH₄ is generally chemoselective for the carbonyl, prolonged reaction times, high temperatures, or the presence of transition metal impurities can facilitate the cleavage of the C-Cl bond.

  • Prevention:

    • Avoid Harsh Conditions: Minimize reaction time and avoid excessive heating. Once the starting material is consumed (as monitored by TLC/HPLC), proceed with the workup promptly.

    • Reagent Choice: If hydrodechlorination is a persistent issue, avoid more powerful reducing systems like LiAlH₄, which have a higher propensity for such side reactions. Stick with NaBH₄ or DIBAL-H at low temperatures.

    • Catalyst Contamination: Ensure the reaction vessel is free from any residual metal catalysts (e.g., Palladium, Nickel) from previous reactions, as these are highly effective for hydrodehalogenation.

Question 3: My isolated yield is low despite complete conversion. What are the best practices for workup and purification?

Answer: Low isolated yields are often due to product loss during the aqueous workup or inefficient purification. (4-Chlorothiazol-5-yl)methanol has some water solubility, and its amphoteric nature can lead to emulsification.

• Optimized Workup:

  • Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add a quenching agent. For NaBH₄, this can be a dilute acid like 1M HCl or a saturated solution of ammonium chloride (NH₄Cl) until gas evolution ceases. For LiAlH₄, a sequential Fieser workup (water, then 15% NaOH, then more water) is standard.

  • pH Adjustment: The thiazole nitrogen can be protonated at low pH. Adjust the aqueous layer to a pH of ~7-8 with sodium bicarbonate before extraction to ensure the product is in its neutral, more organosoluble form.

  • Extraction: Use a polar organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM) for extraction. Perform multiple extractions (e.g., 3-4 times) to maximize recovery from the aqueous layer.

  • Brine Wash: Wash the combined organic extracts with a saturated NaCl solution (brine) to break up emulsions and remove residual water.

• Purification:

  • Column Chromatography: This is the most effective method for removing both polar and non-polar impurities. A silica gel column using a gradient elution, typically starting with a non-polar solvent system (e.g., Hexanes/EtOAc 4:1) and gradually increasing polarity (e.g., to 1:1), is effective.

  • Recrystallization: If the crude product is of reasonable purity (>90%), recrystallization can be a highly efficient final purification step. Suitable solvent systems include Ethyl Acetate/Hexanes or Toluene.

Section 2: Data & Visualizations

Table 1: Troubleshooting Summary for Ester Reduction

Problem	Probable Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Deactivated/Insufficient Hydride Reagent2. Low Reagent Reactivity (e.g., NaBH₄)3. Reaction temperature too low	1. Use anhydrous solvents/glassware; use 1.5-2.5 eq. of hydride.2. Increase temperature (reflux); add a Lewis acid (e.g., LiCl).3. Allow to warm to RT or heat gently; monitor by TLC/HPLC.
Dechlorination Byproduct	1. Harsh reaction conditions (high temp, long time)2. Overly aggressive reducing agent (e.g., LiAlH₄)3. Contamination with metal catalysts (Pd, Ni)	1. Minimize reaction time and temperature.2. Use a milder reagent like NaBH₄.3. Ensure the reaction vessel is scrupulously clean.
Low Isolated Yield	1. Product loss during aqueous workup2. Emulsion formation3. Inefficient purification	1. Adjust pH to 7-8 before extraction; perform multiple extractions.2. Wash combined organic layers with brine.3. Purify via silica gel chromatography.

Diagram 1: Troubleshooting Workflow for Incomplete Ester Reduction

This decision tree provides a logical path to diagnose and solve incomplete reactions.

Caption: Mechanism of the two-step hydride reduction of an ester to an alcohol.

Section 3: Experimental Protocols

Protocol 1: Synthesis of (4-Chlorothiazol-5-yl)methanol via NaBH₄ Reduction

This protocol is a representative example. Researchers should adapt it based on their specific scale and laboratory equipment.

Materials:

• Ethyl 4-chlorothiazole-5-carboxylate

• Sodium Borohydride (NaBH₄)

• Anhydrous Ethanol (200 proof)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Nitrogen or Argon), add ethyl 4-chlorothiazole-5-carboxylate (1.0 eq).

• Dissolution: Add anhydrous ethanol (approx. 10 mL per gram of ester) and stir until the solid is fully dissolved.

• Addition of Reducing Agent: Cool the solution to 0 °C using an ice-water bath. Add Sodium Borohydride (2.0 eq) portion-wise over 15-20 minutes. Caution: Gas evolution (hydrogen) may occur.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC (e.g., using 1:1 Hexanes:EtOAc as eluent). If the reaction is sluggish after 2 hours, heat the mixture to a gentle reflux (approx. 78 °C) until the starting material is no longer visible by TLC.

• Quenching: Cool the reaction mixture back to 0 °C. Slowly and carefully add 1 M HCl dropwise until gas evolution ceases and the solution becomes clear.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

• Workup: To the remaining aqueous residue, add Ethyl Acetate. Adjust the pH of the aqueous layer to ~8 by the slow addition of saturated NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x volume of aqueous layer).

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil/solid by silica gel column chromatography, eluting with a gradient of Hexanes/Ethyl Acetate.

References

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• Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles:Journal of Chemical Research. Discusses the application of the Vilsmeier-Haack reaction in synthesizing formylated heterocyclic compounds. [URL: https://vertexaisearch.cloud.google.
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Sources

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Technical Support Center: A Researcher's Guide to Improving the Purity of (4-Chlorothiazol-5-yl)methanol

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for (4-Chlorothiazol-5-yl)methanol (CAS No. 1025936-09-7). This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this critical synthetic building block. Achieving high purity is paramount for the success of subsequent synthetic steps and the integrity of final drug candidates. This document provides in-depth troubleshooting advice and frequently asked questions to address common purification challenges.

Troubleshooting Guide: Addressing Specific Purification Issues

This section tackles specific problems you might encounter during the purification of (4-Chlorothiazol-5-yl)methanol. Each answer provides not only a solution but also the underlying chemical principles to help you make informed decisions in your laboratory work.

Q1: My final product has a persistent yellow or brown tint. What are the likely impurities and how can I remove them?

A1: A persistent color in your product typically indicates the presence of highly conjugated impurities or degradation products formed during the synthesis or work-up.

• Causality: Thiazole rings, while aromatic, can be susceptible to oxidation or side reactions under harsh conditions (e.g., strong acids/bases, high temperatures), leading to the formation of colored, often polymeric, byproducts. The starting materials or reagents themselves might also introduce color.

• Troubleshooting Steps:

  • Decolorizing Carbon Treatment: The first and simplest approach is to use activated carbon (charcoal).[1] These impurities are often planar aromatic systems that adsorb effectively onto the high surface area of the carbon.

    • Protocol: During recrystallization, dissolve your crude product in the minimum amount of hot solvent. Add a very small amount (typically 1-2% w/w) of activated carbon to the hot solution. Swirl and heat for a few minutes. Perform a hot gravity filtration to remove the carbon before allowing the solution to cool and crystallize.[1] Caution: Using too much carbon can lead to significant loss of your desired product.

  • Chromatography: If carbon treatment is ineffective, flash column chromatography is the next logical step. Colored impurities are often more polar or have different affinities for silica gel than the target compound. A well-chosen solvent system can effectively separate them. See the FAQ section for guidance on developing a chromatography method.

Q2: My HPLC or NMR analysis shows the presence of residual starting material or a closely related impurity. How can I improve separation?

A2: This is a common issue, especially when impurities have similar polarity and structural features to the desired product.

• Causality: Incomplete reaction is the most common cause of residual starting material. Closely related impurities may be isomers or byproducts from minor reaction pathways. For example, if synthesizing from 4-chloro-5-(ethoxymethyl)thiazole, incomplete hydrolysis would leave the ethyl ether.

• Troubleshooting Steps:

  • Optimize Recrystallization: This is the most efficient method for removing impurities with different solubility profiles.

    • Solvent Screening: Test a range of solvents with varying polarities (e.g., ethyl acetate, isopropanol, toluene, or mixtures like ethyl acetate/hexanes). The ideal solvent will dissolve the product well at high temperatures but poorly at low temperatures, while keeping the impurity either fully dissolved or completely insoluble at all temperatures.

    • Mixed-Solvent System: If a single solvent is not effective, a mixed-solvent system can provide finer control over solubility.[1] Dissolve the crude product in a "good" solvent (in which it is highly soluble) and slowly add a "poor" solvent (in which it is insoluble) at an elevated temperature until slight turbidity appears. Then, allow it to cool slowly.[1]

  • High-Performance Flash Chromatography: If recrystallization fails, a carefully optimized flash chromatography method is necessary.

    • Shallow Gradient: Instead of a steep gradient (e.g., 0-50% ethyl acetate in hexanes), use a much shallower gradient around the elution point of your compound (e.g., 20-35% ethyl acetate in hexanes over many column volumes). This increases the resolution between closely eluting spots.

    • Alternative Adsorbents: While silica gel is standard, it is acidic and can sometimes cause issues with nitrogen- and sulfur-containing compounds.[2] If you suspect on-column degradation or poor separation, consider using neutral or basic alumina, or an amine-functionalized silica.[2]

Table 1: Troubleshooting Summary

Issue Observed	Potential Cause(s)	Primary Recommendation	Secondary Action
Yellow/Brown Product	Conjugated impurities, degradation byproducts	Recrystallization with activated carbon[1]	Flash column chromatography
Residual Starting Material	Incomplete reaction	Optimize recrystallization (solvent screening)	Flash column chromatography
Closely Eluting Spot (HPLC)	Isomers, structurally similar byproducts	High-resolution flash chromatography (shallow gradient)	Re-evaluate synthetic route to minimize byproduct formation
Product Degradation	Exposure to heat, strong acid/base, moisture	Use milder purification conditions; store under inert gas	Consider purification on neutral/basic media (e.g., alumina)

Q3: My product appears to be degrading during column chromatography on silica gel. What is happening and how can I prevent it?

A3: (4-Chlorothiazol-5-yl)methanol contains a basic nitrogen atom in the thiazole ring and a hydroxyl group, making it potentially sensitive to the acidic nature of standard silica gel.

• Causality: The Lewis acid sites on the surface of silica gel can catalyze degradation, rearrangement, or irreversible adsorption of sensitive compounds.[2] For thiazoles, this can lead to ring-opening or polymerization, especially with prolonged contact time.

• Troubleshooting Steps:

  • Deactivate the Silica: Before running the column, you can flush the packed silica gel with a solvent mixture containing a small amount of a volatile base, such as 0.5-1% triethylamine or ammonia in methanol, followed by re-equilibration with your mobile phase.[2] This neutralizes the acidic sites.

  • Use an Alternative Stationary Phase: As mentioned, switching to a more inert support like neutral alumina can be very effective. For basic compounds, amine-functionalized silica is an excellent, albeit more expensive, option that often yields sharper peaks and better recovery.[2]

  • Minimize Contact Time: Work efficiently. Do not let the compound sit on the column for an extended period. Use a slightly higher pressure to speed up the elution, provided resolution is maintained.

Workflow for Diagnosing and Resolving Purity Issues

The following diagram outlines a logical workflow for addressing purity challenges with (4-Chlorothiazol-5-yl)methanol.

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. biotage.com [biotage.com]

Navigating the Labyrinth of Scale-Up: A Technical Support Guide for the Synthesis of Substituted Thiazole Methanols

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the scale-up synthesis of substituted thiazole methanels. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently encountered challenges in transitioning these vital pharmaceutical building blocks from the laboratory bench to pilot plant and beyond. As Senior Application Scientists, we understand that scaling up a chemical synthesis is not merely about using larger flasks; it involves a nuanced understanding of reaction kinetics, thermodynamics, and process safety. This resource is structured to address specific issues you may encounter, offering explanations grounded in chemical principles and field-proven solutions.

Section 1: Hantzsch Thiazole Synthesis at Scale: Managing the Foundation

The Hantzsch synthesis is a cornerstone for constructing the thiazole ring, but its scale-up presents unique challenges, primarily concerning reaction control and product purity.[1][2]

Q1: Our Hantzsch thiazole synthesis shows a significant increase in side products and color formation upon scale-up. What are the likely causes and mitigation strategies?

A1: This is a common issue when moving to larger reactors. The primary culprits are often poor temperature control and inadequate mixing.

• Causality: The Hantzsch synthesis is exothermic. On a small scale, the high surface-area-to-volume ratio of the flask allows for efficient heat dissipation. In a large reactor, this ratio decreases dramatically, leading to localized "hot spots" where the temperature can spike. These hot spots can accelerate side reactions, such as the formation of bis-thiazoles or other condensation byproducts, and lead to thermal degradation of starting materials and products, resulting in discoloration. Inadequate mixing exacerbates this by creating areas of high reactant concentration, further promoting side reactions.

• Troubleshooting Protocol:

  • Controlled Reagent Addition: Instead of adding the α-haloketone all at once, implement a controlled, slow addition via a dosing pump. This allows the reactor's cooling system to manage the heat generated.

  • Solvent Selection: While solvents like ethanol or methanol are common, consider a higher-boiling solvent to allow for a wider operating temperature range without excessive pressure build-up.

  • Agitation Optimization: Ensure your reactor's agitator is appropriate for the scale and viscosity of the reaction mixture to maintain homogeneity and efficient heat transfer. Baffles in the reactor can also improve mixing.

  • Reaction Monitoring: Utilize in-situ monitoring techniques, such as infrared (IR) spectroscopy, to track the consumption of starting materials and the formation of the product in real-time. This can help identify any deviation from the expected reaction profile and allow for corrective action.

Q2: We are struggling with inconsistent yields in our scaled-up Hantzsch synthesis. How can we improve reproducibility?

A2: Inconsistent yields at scale often point to issues with reactant purity and the stability of intermediates.

• Causality: The purity of your α-haloketone and thioamide is critical. Impurities can interfere with the reaction, leading to the formation of unwanted byproducts and consuming your starting materials. The stability of the thioamide, particularly under acidic conditions, can also be a limiting factor.

• Troubleshooting Protocol:

  • Starting Material Qualification: Implement stringent quality control on your starting materials. Use techniques like NMR, HPLC, and melting point analysis to ensure their purity and consistency between batches.

  • pH Control: Under acidic conditions, the Hantzsch synthesis can sometimes yield isomeric 2-imino-2,3-dihydrothiazoles as byproducts.[3] Consider running the reaction under neutral or slightly basic conditions to favor the formation of the desired 2-aminothiazole.

  • Inert Atmosphere: While not always necessary at the lab scale, blanketing the reactor with an inert gas like nitrogen can prevent oxidative side reactions, especially if your substituents are sensitive to oxidation.

Section 2: The Grignard Reaction with Thiazole Aldehydes: A High-Stakes Addition

The addition of a Grignard reagent to a substituted thiazole aldehyde is a powerful method for installing the methanol functionality. However, this reaction is notoriously exothermic and sensitive to scale-up.

Q1: We are observing a dangerous exotherm during the addition of our Grignard reagent to the thiazole aldehyde at the pilot scale. How can we control this?

A1: Uncontrolled exotherms in Grignard reactions are a significant safety hazard and a primary concern during scale-up.

• Causality: The reaction between a Grignard reagent and an aldehyde is highly exothermic. As with the Hantzsch synthesis, the reduced surface-area-to-volume ratio in a large reactor makes heat removal less efficient. A rapid addition of the Grignard reagent can lead to a thermal runaway reaction.

• Troubleshooting Protocol:

  • Slow, Controlled Addition: This is non-negotiable for scaled-up Grignard reactions. Use a calibrated dosing pump to add the Grignard reagent at a rate that allows the reactor's cooling system to maintain the desired temperature.

  • Reverse Addition: Consider adding the thiazole aldehyde solution to the Grignard reagent. This can sometimes help to better control the exotherm by ensuring the Grignard reagent is never in excess.

  • Solvent Choice: While diethyl ether is common in the lab, tetrahydrofuran (THF) is often preferred for scale-up due to its higher boiling point and better solvating properties for the magnesium salts formed.

  • Reaction Calorimetry: Before moving to the pilot plant, perform reaction calorimetry studies to accurately measure the heat of reaction. This data is crucial for designing an adequate cooling system for the larger reactor.

Q2: Our scaled-up Grignard reaction is giving low yields of the desired thiazole methanol, with a significant amount of unreacted starting material and a new, less polar byproduct. What is happening?

A2: This points towards two potential issues: enolization of the aldehyde and Wurtz coupling of the Grignard reagent.

• Causality:

  • Enolization: Grignard reagents are strong bases. If the thiazole aldehyde has acidic protons alpha to the carbonyl group, the Grignard reagent can act as a base and deprotonate it, forming an enolate. This enolate is unreactive towards further Grignard addition, leading to recovery of the starting aldehyde after workup.

  • Wurtz Coupling: This is the homo-coupling of the organohalide used to prepare the Grignard reagent. It results in a nonpolar byproduct that can be difficult to separate from the desired product.

• Troubleshooting Protocol:

  • Lower Reaction Temperature: Running the reaction at a lower temperature (e.g., -20 °C to 0 °C) can favor the nucleophilic addition over enolization.

  • Use of Additives: The addition of cerium(III) chloride (CeCl₃) can generate an organocerium reagent in situ. This reagent is more oxophilic and less basic than the Grignard reagent, which can suppress enolization and improve the yield of the desired alcohol. This is known as the Luche reaction.

  • Grignard Reagent Quality: Ensure your Grignard reagent is of high quality and free from unreacted organohalide to minimize Wurtz coupling. Titration of the Grignard reagent before use is highly recommended to determine its exact concentration.

Section 3: Reduction of Thiazole Esters: An Alternative Route with its Own Challenges

Reducing a thiazole ester to the corresponding methanol using a hydride reducing agent is another common synthetic route. However, the choice of reducing agent and the workup procedure are critical at scale.

Q1: We are using Lithium Aluminum Hydride (LAH) to reduce our thiazole ester, but the workup is problematic at a larger scale, often resulting in difficult-to-filter gels. How can we improve this?

A1: The formation of gelatinous aluminum salts is a well-known issue with LAH workups, especially at scale.

• Causality: The quenching of LAH and the subsequent hydrolysis of the aluminum alkoxide intermediate generates aluminum salts that can precipitate as a fine, gelatinous solid, making filtration extremely slow and inefficient.

• Troubleshooting Protocol:

  • Fieser Workup: This is a classic and reliable method for LAH workups. After cooling the reaction mixture, for every 'x' grams of LAH used, sequentially and slowly add:

    • 'x' mL of water

    • 'x' mL of 15% aqueous NaOH

    • '3x' mL of water This procedure is designed to produce a granular, easily filterable precipitate of aluminum salts.

  • Rochelle's Salt Quench: After an initial quench of excess LAH with a non-protic solvent like ethyl acetate, adding a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) can chelate the aluminum salts, keeping them in the aqueous layer and preventing the formation of an emulsion.[4]

  • Sodium Sulfate Decahydrate: A controlled quench can also be achieved by the portion-wise addition of solid sodium sulfate decahydrate. The slow release of water from the hydrate helps to manage the exotherm.

Q2: We are concerned about the safety and cost of using LAH for our large-scale synthesis. Are there viable alternatives for reducing thiazole esters?

A2: Yes, sodium borohydride (NaBH₄) can be a safer and more cost-effective alternative, although it is a milder reducing agent.

• Causality: Sodium borohydride is generally not reactive enough to reduce esters under standard conditions (e.g., in methanol or ethanol at room temperature).[5][6] However, its reactivity can be enhanced.

• Troubleshooting Protocol:

  • Elevated Temperatures and Co-solvents: The reduction of esters with NaBH₄ can often be achieved by using a mixture of a non-protic solvent like THF and an alcohol such as methanol, and heating the reaction to reflux.[7]

  • Use of Additives: The addition of Lewis acids like lithium chloride (LiCl) or calcium chloride (CaCl₂) can activate the ester carbonyl towards reduction by NaBH₄.

  • Process Optimization: While NaBH₄ may require longer reaction times or higher temperatures than LAH, the improved safety profile and simpler workup (typically a simple aqueous quench) can make it a more attractive option for large-scale production.

Section 4: Purification of Substituted Thiazole Methanols at Scale

Moving away from column chromatography is essential for the cost-effective purification of large quantities of material.

Q1: We are struggling to develop a scalable crystallization procedure for our substituted thiazole methanol. What are the key parameters to consider?

A1: Developing a robust crystallization process requires a systematic approach to solvent screening and optimization of crystallization conditions.

• Causality: The choice of solvent is paramount. An ideal crystallization solvent will dissolve your product at an elevated temperature but have low solubility at room temperature or below, allowing for high recovery. Impurities can also inhibit crystallization or co-crystallize with your product.

• Troubleshooting Protocol:

  • Systematic Solvent Screening: Screen a variety of solvents with different polarities (e.g., isopropanol, ethyl acetate, toluene, heptane) and solvent mixtures.

  • Anti-Solvent Crystallization: If finding a single suitable solvent is difficult, consider anti-solvent crystallization. Dissolve your crude product in a good solvent, and then slowly add a miscible anti-solvent in which your product is insoluble to induce crystallization.

  • Control Cooling Rate: A slow, controlled cooling rate generally leads to larger, purer crystals. Crash cooling can trap impurities.

  • Seeding: Seeding the supersaturated solution with a small amount of pure product can help to control the crystal form and size.

  • Polymorphism: Be aware that your compound may exist in different crystalline forms (polymorphs) with different physical properties. Characterize your crystalline product using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

Visualizations and Workflows

Troubleshooting Low Yield in Hantzsch Thiazole Synthesis

Caption: A stepwise workflow for scaling up a Grignard reaction.

References

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Publications. [Link]

• Quenching Reactions: Lithium Aluminium Hydride. Chemistry LibreTexts. [Link]

• Can anyone suggest the best method for lithium aluminium hydride work up? ResearchGate. [Link]

• Lithium Aluminium Hydride Reductions - Rochelle's Salt. Curly Arrow. [Link]

• The Role of LiAlH4 in Transforming Esters: A Closer Look. Oreate AI Blog. [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ResearchGate. [Link]

• Can Lithium Aluminum Hydride Reduce Esters? - Knowledge. Bloom Tech. [Link]

• Telescoped continuous flow generation of a library of highly substituted 3-thio-1,2,4-triazoles. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. bepls. [Link]

• Grignard Reaction. Organic Chemistry Portal. [Link]

• Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. MDPI. [Link]

• Sodium borohydride, Sodium tetrahydroborate. Organic Chemistry Portal. [Link]

• Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. The Royal Society of Chemistry. [Link]

• Side Reactions in a Grignard Synthesis. ResearchGate. [Link]

• Enantioselective Tandem Michael Addition and Cyclization Reaction Enabled by Dual Organo/Copper Catalysis. American Chemical Society. [Link]

• Sodium Borohydride. Common Organic Chemistry. [Link]

• The Preparation of Thiazole Grignard Reagents and Thiazolyllithium Compounds 1,2. Scite.ai. [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PMC - NIH. [Link]

• Review of Chemical Processes for the Synthesis of Sodium Borohydride. Millennium Cell Inc. [Link]

• NICKEL-CATALYZED REACTIONS OF THIAZOLES, ISOXAZOLES, OXAZOLINES AND THIAZOLINES WITH GRIGNARD REAGENTS'. ResearchGate. [Link]

• Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Indian Academy of Sciences. [Link]

• Scoping of the 2-substituted thiazole formation. a. ResearchGate. [Link]

• Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. PMC - NIH. [Link]

• Why some esters can be reduced by sodium borohydride? ResearchGate. [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. MDPI. [Link]

• Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. [Link]

• Thiazole synthesis. Organic Chemistry Portal. [Link]

• To Chemistry Journal Vol 1 No 2 (2018) ISSN: 2581-7507 [Link] Pyrano[2,3-D]Thiazole: Synthesis. Purkh. [Link]

• Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides. NIH. [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Dalton Transactions. [Link]

• Gram-scale reaction for the synthesis of 2,4-disubstituted thiazole. ResearchGate. [Link]

• Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Dalal Institute. [Link]

• Grignard Reagents. Chemistry LibreTexts. [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thiazole synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 5. Sodium Borohydride [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ias.ac.in [ias.ac.in]

Stability issues of (4-Chlorothiazol-5-yl)methanol under reaction conditions

Welcome to the technical support center for (4-Chlorothiazol-5-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this versatile building block. By understanding its reactivity and potential degradation pathways, you can optimize your reaction conditions, improve yields, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (4-Chlorothiazol-5-yl)methanol?

Based on supplier recommendations, (4-Chlorothiazol-5-yl)methanol should be stored sealed in a dry environment at 2-8°C[1]. This suggests a sensitivity to moisture and elevated temperatures. For long-term storage, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation.

Q2: Is (4-Chlorothiazol-5-yl)methanol sensitive to acidic or basic conditions?

While specific data for (4-Chlorothiazol-5-yl)methanol is limited, the thiazole moiety is known to have a basic nitrogen atom at position 3, which can be protonated under acidic conditions. Strong acids may lead to the formation of thiazolium salts, potentially altering the reactivity of the molecule.

In strongly basic conditions, deprotonation of the methanol hydroxyl group can occur, forming an alkoxide. This can increase its nucleophilicity but may also open up pathways for side reactions or degradation, especially at elevated temperatures. Studies on related compounds like hydrochlorothiazide, which also contains a chlorinated heterocyclic ring, have shown degradation in both acidic and basic media, suggesting that pH is a critical parameter to control.

Q3: Can I expect any degradation of (4-Chlorothiazol-5-yl)methanol under standard laboratory light?

Yes, photodegradation is a potential concern. Many heterocyclic compounds are sensitive to light and UV radiation. For instance, hydrochlorothiazide has been shown to degrade under UV and solar radiation[2]. It is therefore recommended to protect reactions involving (4-Chlorothiazol-5-yl)methanol from light, for example, by using amber glassware or covering the reaction vessel with aluminum foil.

Q4: What are the likely functional groups that are most susceptible to degradation?

The primary sites of potential instability in (4-Chlorothiazol-5-yl)methanol are:

• The hydroxymethyl group (-CH₂OH): This group can be oxidized to an aldehyde or a carboxylic acid.

• The chloro-substituent (-Cl): While generally stable, it could be susceptible to nucleophilic substitution under certain conditions, although this is less common on an electron-rich thiazole ring.

• The thiazole ring: Although thiazoles are generally aromatic and stable, they can undergo degradation under harsh oxidative conditions or react with strong electrophiles or nucleophiles. Research has shown that thiazole rings are more stable to singlet oxygen than oxazole rings, suggesting a degree of resilience to certain oxidative pathways[3].

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with (4-Chlorothiazol-5-yl)methanol.

Issue 1: Low yield or formation of multiple byproducts in an oxidation reaction.

• Potential Cause: The hydroxymethyl group of (4-Chlorothiazol-5-yl)methanol is susceptible to over-oxidation or side reactions under harsh oxidative conditions. The thiazole ring itself could also be undergoing degradation.

• Troubleshooting Steps:

  • Choice of Oxidizing Agent: Avoid strong, non-selective oxidizing agents. Consider milder reagents such as manganese dioxide (MnO₂), or Swern or Dess-Martin periodinane (DMP) oxidations for the conversion of the alcohol to the aldehyde.

  • Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C for Swern oxidation) to minimize side reactions.

  • Reaction Monitoring: Carefully monitor the reaction progress using techniques like TLC or LC-MS to avoid prolonged reaction times.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (N₂ or Ar) to prevent air oxidation, which can be a factor in the degradation of related thiazole methanols under acidic conditions.

Issue 2: Unexpected side products observed during a reaction involving a strong base.

• Potential Cause: Strong bases can deprotonate the hydroxyl group, forming a reactive alkoxide. This could potentially lead to self-condensation or reaction with other electrophiles in the reaction mixture. While less likely, strong bases at high temperatures could also promote nucleophilic substitution of the chlorine atom.

• Troubleshooting Steps:

  • Use of a Milder Base: If possible, use a weaker, non-nucleophilic base.

  • Controlled Addition: Add the strong base slowly and at a low temperature to control the exotherm and minimize side reactions.

  • Anhydrous Conditions: Ensure strictly anhydrous conditions, as the presence of water can lead to hydrolysis or other unwanted reactions.

Issue 3: Reaction mixture darkens, and a complex mixture of products is formed.

• Potential Cause: This often indicates decomposition of the starting material or intermediates. This could be due to excessive heat, exposure to light, or incompatibility with reagents or solvents.

• Troubleshooting Steps:

  • Temperature Management: Ensure the reaction temperature is well-controlled and does not exceed the stability limit of the compound.

  • Light Protection: Protect the reaction from light at all stages.

  • Reagent Purity: Use high-purity reagents and solvents to avoid trace impurities that could catalyze decomposition.

  • Degassing Solvents: For sensitive reactions, degassing the solvents to remove dissolved oxygen can be beneficial.

Experimental Protocols

Protocol 1: General Procedure for a Mild Oxidation to (4-Chlorothiazol-5-yl)carbaldehyde

This protocol provides a starting point for the oxidation of the hydroxymethyl group to an aldehyde, aiming to minimize degradation.

• Setup: To a solution of (4-Chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM, ~0.1 M) in a round-bottom flask under an argon atmosphere, add activated manganese dioxide (MnO₂, 5-10 eq).

• Reaction: Stir the suspension vigorously at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-24 hours.

• Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the MnO₂. Wash the celite pad with additional DCM.

• Purification: Concentrate the filtrate under reduced pressure. The crude aldehyde can then be purified by column chromatography on silica gel.

Data Summary

Condition	Reagent/Environment	Observation for Hydrochlorothiazide	Implication for (4-Chlorothiazol-5-yl)methanol
Photodegradation	UV/Solar Radiation	Degradation observed, enhanced by radical promoters.[2]	High potential for photodegradation. Protect from light.
Acidic	Varies	Degradation rate is higher at acidic pHs.[2]	Potential for instability in acidic media. Use mild acids and moderate temperatures.
Basic	Varies	Degradation observed.	Potential for instability in basic media. Use mild bases and moderate temperatures.
Oxidative	Singlet Oxygen	Thiazole ring is more stable than an oxazole ring.[3]	The thiazole ring may have some inherent stability to specific oxidizing species.

Visual Diagrams

Potential Degradation Pathways

Caption: Potential degradation pathways for (4-Chlorothiazol-5-yl)methanol.

Experimental Workflow for Stability Assessment

Caption: A general workflow for assessing the stability of a compound under various stress conditions.

References

• Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. (2015). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Degradation of the diuretic hydrochlorothiazide by UV/Solar radiation assisted oxidation processes. (2020). PubMed. Retrieved January 17, 2026, from [Link]

Sources

• 1. 1025936-09-7|(4-Chlorothiazol-5-yl)methanol|BLD Pharm [bldpharm.com]
• 2. Degradation of the diuretic hydrochlorothiazide by UV/Solar radiation assisted oxidation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Coupling Reactions for Halogenated Thiazoles

Welcome to the technical support center for optimizing palladium-catalyzed cross-coupling reactions involving halogenated thiazole substrates. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of C-C and C-N bond formation with this important heterocyclic motif. The inherent electronic properties and the presence of a sulfur atom in the thiazole ring can present unique challenges, such as catalyst poisoning and competing side reactions. This guide provides in-depth troubleshooting advice and frequently asked questions to help you achieve successful and reproducible outcomes in your coupling reactions.

Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses common problems encountered during the coupling of halogenated thiazoles. Each issue is followed by a diagnosis of potential causes and actionable solutions grounded in mechanistic principles.

Issue 1: Low to No Product Yield

Q: My Suzuki-Miyaura coupling of a 2-bromothiazole with an arylboronic acid is giving very low yields. What are the likely causes and how can I improve it?

A: Low yield in Suzuki-Miyaura couplings of halogenated thiazoles is a frequent challenge. The primary culprits often involve catalyst inactivation or suboptimal reaction conditions that do not favor the catalytic cycle.

• Catalyst Integrity and Activation: The active catalyst in a Suzuki coupling is the Pd(0) species.[1] If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be efficiently reduced in situ to initiate the catalytic cycle. Incomplete reduction can be a significant bottleneck.

  • Solution: Consider switching to a pre-formed Pd(0) catalyst such as Pd(PPh₃)₄ or a modern palladacycle precatalyst (e.g., G3 or G4 palladacycles) which are designed to generate the active LPd(0) catalyst more cleanly and efficiently.[2]

• Ligand Selection: The sulfur atom in the thiazole ring can coordinate to the palladium center, leading to catalyst poisoning or deactivation.[3] Standard phosphine ligands may not be robust enough to prevent this.

  • Solution: Employ bulky, electron-rich phosphine ligands, such as biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) or trialkylphosphines (e.g., P(t-Bu)₃).[4] These ligands form stable complexes with palladium, promoting the desired catalytic cycle over deactivation pathways.[5]

• Base and Solvent Compatibility: The choice of base is critical for the transmetalation step.[1] An inappropriate base or solvent system can lead to poor solubility of reagents or decomposition of the boronic acid.

  • Solution: A screening of bases is often warranted. While K₂CO₃ and Cs₂CO₃ are common choices, for base-sensitive substrates, weaker bases like K₃PO₄ might be necessary, potentially requiring higher temperatures.[2][6] Ensure your solvent (e.g., dioxane, toluene, DMF) adequately dissolves all reactants. In some cases, aqueous solvent mixtures can be beneficial.[6] Rigorous degassing of the solvent is crucial to prevent oxidation of the catalyst.[1]

Q: I am attempting a Buchwald-Hartwig amination with a 2-chlorothiazole and a primary amine, but the reaction is not proceeding. What should I check?

A: The Buchwald-Hartwig amination is sensitive to several factors, and the lower reactivity of aryl chlorides compared to bromides or iodides adds a layer of complexity.[2]

• Ligand Choice for Aryl Chlorides: Aryl chlorides require highly active catalyst systems to undergo oxidative addition.

  • Solution: For couplings involving aryl chlorides, bulky, electron-rich phosphine ligands are essential.[2] Ligands like BrettPhos for primary amines or RuPhos for secondary amines are often effective.[2] Consulting a ligand selection guide based on your specific substrates is highly recommended.[2]

• Base Selection: A strong, non-nucleophilic base is typically required to deprotonate the amine.

  • Solution: Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[2] Be aware that these strong bases can be sensitive to moisture and air.

• Catalyst Pre-activation: Inefficient formation of the active Pd(0) catalyst can stall the reaction.

  • Solution: Consider a pre-activation step where the palladium precatalyst and ligand are stirred with the base in the solvent for a short period before adding the amine and aryl chloride.[2]

Issue 2: Troublesome Side Reactions

Q: In my Sonogashira coupling of a 5-iodothiazole, I am observing significant homocoupling of the terminal alkyne (Glaser-Hay coupling). How can I suppress this side reaction?

A: The formation of alkyne dimers is a common side reaction in copper-co-catalyzed Sonogashira couplings, particularly in the presence of oxygen.[7]

• Strictly Anaerobic Conditions: Oxygen promotes the oxidative homocoupling of the alkyne.

  • Solution: Ensure your reaction is performed under a rigorously inert atmosphere. This involves thorough degassing of the solvent (e.g., via freeze-pump-thaw cycles or sparging with argon) and using Schlenk techniques or a glovebox.[7]

• Copper Catalyst Loading: The copper(I) co-catalyst is essential for the Sonogashira mechanism but also facilitates the unwanted Glaser coupling.

  • Solution: Minimize the amount of copper(I) iodide (CuI) to a catalytic level. Using freshly opened or purified CuI is also crucial as oxidized copper species can exacerbate homocoupling.[7] In some cases, a copper-free Sonogashira protocol may be a viable alternative.

Q: My Suzuki coupling is plagued by dehalogenation of the starting bromothiazole. What is causing this and how can I prevent it?

A: Dehalogenation, or hydrodehalogenation, is a side reaction where the halogen atom is replaced by a hydrogen atom. This can occur through various pathways, often involving impurities or suboptimal reaction conditions.

• Mechanism of Dehalogenation: This side reaction can be influenced by the base, solvent, and the electronic nature of the substrate.[8]

  • Solution: The choice of the halogen can be critical. Bromo- and chloro-thiazoles often show a reduced tendency for dehalogenation compared to their iodo counterparts.[8] Ensuring anhydrous conditions and using high-purity reagents can also minimize this side reaction. Sometimes, lowering the reaction temperature or changing the base can alter the reaction pathway away from dehalogenation.

Frequently Asked Questions (FAQs)

Q1: Which halogen is best for cross-coupling reactions with thiazoles (Cl, Br, or I)?

The reactivity of the C-X bond generally follows the order I > Br > Cl. For initial explorations, bromothiazoles often provide a good balance of reactivity and stability.[2] Iodothiazoles are more reactive but can be more prone to side reactions like dehalogenation.[8] Chlorothiazoles are typically less reactive and require more specialized, highly active catalyst systems, often incorporating bulky, electron-rich phosphine ligands.[2]

Q2: How does the position of the halogen on the thiazole ring (C2, C4, or C5) affect reactivity?

The electronic environment of each position on the thiazole ring is distinct, which can influence the rate of oxidative addition. The C2 position is electron-deficient, which can facilitate nucleophilic attack but may require specific catalyst tuning for some coupling reactions.[9] The C5 position is also commonly used for functionalization.[10] The optimal conditions may vary depending on the substitution pattern of the thiazole.

Q3: What are the benefits of using microwave irradiation for these coupling reactions?

Microwave-assisted synthesis can offer several advantages, including significantly reduced reaction times, improved yields, and sometimes, enhanced selectivity.[11][12] The rapid heating can help overcome activation barriers and may minimize the formation of thermal decomposition byproducts.[13]

Q4: My starting materials are poorly soluble in common organic solvents. What can I do?

Poor solubility can be a major hurdle.[6]

• Solvent Screening: Explore a wider range of solvents, including polar aprotic solvents like DMF, DMAc, or NMP. Sometimes a mixture of solvents can improve solubility.

• Temperature: Increasing the reaction temperature can improve solubility, but this must be balanced against the thermal stability of the reactants and catalyst.

• Phase-Transfer Catalysts: In biphasic systems (e.g., toluene/water), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can facilitate the reaction.[13]

Q5: When should I consider a Stille or Negishi coupling instead of a Suzuki reaction?

While Suzuki couplings are popular due to the low toxicity of boronic acids, Stille and Negishi couplings offer distinct advantages in certain situations.

• Stille Coupling: Organostannanes are often stable to air and moisture and are compatible with a wide range of functional groups.[14][15] This can be beneficial when working with complex molecules. However, the toxicity of tin byproducts is a significant drawback.[16]

• Negishi Coupling: Organozinc reagents are highly reactive and tolerate many functional groups. This can lead to high yields under mild conditions, especially for challenging substrates.

Data and Protocols

Table 1: General Guidance on Reaction Parameter Selection

Parameter	Suzuki-Miyaura	Buchwald-Hartwig Amination	Sonogashira
Pd Precatalyst	Pd(OAc)₂, Pd(dppf)Cl₂, XPhos Pd G3	XPhos Pd G3, RuPhos Pd G3	Pd(PPh₃)₄, PdCl₂(PPh₃)₂
Ligand	SPhos, XPhos, P(t-Bu)₃	BrettPhos, RuPhos, DavePhos	PPh₃, Xantphos
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	NaOtBu, KOtBu, LHMDS	Et₃N, DIPEA
Solvent	Dioxane, Toluene, DME, THF/H₂O	Toluene, Dioxane, THF	THF, DMF, Toluene
Temperature	80-110 °C	80-120 °C	Room Temp to 80 °C

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 2-Bromothiazole

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the 2-bromothiazole (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane, 0.1-0.2 M) via syringe.

• Reaction Execution: Seal the vial and heat the mixture with vigorous stirring at 80-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Process

Troubleshooting Workflow for Low Yield

Caption: Key steps in the Suzuki-Miyaura catalytic cycle.

References

• Agyei, C., Robertson, C. M., Campbell, M. G., & MacKinnon, C. D. (n.d.). Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. Canadian Journal of Chemistry.
• BenchChem. (2025). Troubleshooting low yield in Suzuki coupling of 4-Bromobenzothiazole.
• Agyei, C., Robertson, C. M., Campbell, M. G., & MacKinnon, C. D. (n.d.). Simple thiazole-based ligands for palladium(II) Suzuki-Miyaura aryl cross-coupling catalysts. Canadian Journal of Chemistry.
• BenchChem. (2025). Common issues in Sonogashira coupling of aryl iodides and how to solve them.
• ResearchGate. (2025). Preparation of 2- and 5Aryl Substituted Thiazoles via Palladium-Catalyzed Negishi Cross-Coupling.
• Dean, A., Cope, C., & Clarke, C. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham.
• BenchChem. (2025). Optimization of Buchwald-Hartwig amination conditions.
• Agyei, C., Robertson, C. M., Campbell, M. G., & MacKinnon, C. D. (n.d.). Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. Canadian Journal of Chemistry.
• Daugulis, O., Roane, J., & Tran, L. D. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 48(4), 1053–1064.
• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?.
• Agyei, C., Robertson, C. M., Campbell, M. G., & MacKinnon, C. D. (n.d.). Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. Canadian Journal of Chemistry.
• BenchChem. (2025). Catalyst poisoning issues in cross-coupling reactions with sulfur heterocycles.
• American Chemical Society. (2014). Cyclocarbopalladation/Cross-Coupling Cascade Reactions in Sulfide Series: Access to Sulfur Heterocycles.
• Institut Kimia Malaysia. (2023). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using.
• Beilstein Journals. (n.d.). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects.
• ResearchGate. (2025). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods.
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?.
• BenchChem. (2025). Application Notes and Protocols: Negishi Cross-Coupling Reactions with Functionalized Organozinc Reagents.
• Roger, J., Pogan, F., & Doucet, H. (2009). Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. The Journal of Organic Chemistry, 74(3), 1179–1186.
• WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.
• YouTube. (2025). Condition Optimization for Buchwald-Hartwig Reactions.
• RSC Publishing. (n.d.). Microwave-activated synthesis of thiazolo[5,4-d]thiazoles by a condensation/oxidation sequence.
• Cohen, A. (2009). An efficient aqueous microwave-assisted Suzuki–Miyaura cross-coupling reaction in the thiazole series. Green Chemistry.
• University of Windsor. (n.d.). The Mechanisms of the Stille Reaction.
• Reddit. (2023). Help needed with unreproducible Suzuki coupling.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
• ResearchGate. (2025). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water.
• Mahalle, S., Ligampalle, D., & Mane, R. (2009). Microwave‐assisted synthesis of some 2,4‐thiazolidinedione derivatives. Heteroatom Chemistry, 20(3), 151–156.
• BenchChem. (2025). A Comparative Guide to the Synthesis of 5-Arylthiazoles: Stille Coupling of 5-(tributylstannyl)thiazole vs. Alternative Methods.
• ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• BenchChem. (2025). Application Notes and Protocols for Stille Coupling with 5-(tributylstannyl)thiazole.
• (n.d.). Chemistry of the thiazoles.
• YouTube. (2025). Suzuki-Miyaura Coupling| CSIR-NET| GATE| SET| Problem Solved ChemOrgChem.
• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen.
• ResearchGate. (n.d.). The Synthesis of Novel 2-Hetarylthiazoles via the Stille Reaction.
• PMC. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 10. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 11. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 12. Microwave-activated synthesis of thiazolo[5,4-d]thiazoles by a condensation/oxidation sequence - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. An efficient aqueous microwave-assisted Suzuki–Miyaura cross-coupling reaction in the thiazole series (2009) | Anita Cohen | 46 Citations [scispace.com]
• 14. ikm.org.my [ikm.org.my]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Preventing decomposition of (4-Chlorothiazol-5-yl)methanol during storage

Technical Support Center: (4-Chlorothiazol-5-yl)methanol

Guide Objective: This technical guide serves as a dedicated resource for researchers and drug development professionals to ensure the long-term stability of (4-Chlorothiazol-5-yl)methanol. By understanding the potential decomposition pathways and implementing the recommended handling and storage protocols, users can maintain the integrity and purity of this critical reagent for their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the official recommended storage conditions for (4--Chlorothiazol-5-yl)methanol?

The universally recommended storage condition is in a tightly sealed container, protected from light, in a dry environment at 2-8°C [1]. This is not merely a suggestion but a critical first line of defense against the primary degradation pathways. Storing at refrigerated temperatures significantly slows down the kinetics of potential decomposition reactions, while sealing the container prevents exposure to atmospheric moisture and oxygen.

Q2: My sample is a solid. Why is moisture such a significant concern?

While the compound is a solid, its stability is highly susceptible to moisture due to the presence of a chlorine atom on the thiazole ring. Chlorinated heterocyclic compounds can be prone to hydrolysis, especially in the presence of trace impurities or shifts in pH[2][3].

• Mechanism of Concern: The chlorine atom on the electron-deficient thiazole ring is a potential leaving group. Water molecules can act as nucleophiles, leading to a slow hydrolysis reaction that replaces the chlorine with a hydroxyl group. This process can be accelerated by acidic or basic conditions and generates hydrochloric acid (HCl) as a byproduct, which can then autocatalyze further degradation of the compound.

Q3: What are the primary chemical decomposition pathways I should be aware of?

There are two primary points of reactivity on the (4-Chlorothiazol-5-yl)methanol molecule: the C-Cl bond and the hydroxymethyl (-CH₂OH) group.

• Hydrolysis of the C-Cl Bond: As discussed in Q2, this pathway leads to the formation of (4-Hydroxythiazol-5-yl)methanol. This is often initiated by atmospheric moisture.

• Oxidation of the Methanol Group: The primary alcohol group is susceptible to oxidation. This can be triggered by atmospheric oxygen, trace metal impurities, or exposure to light. The oxidation proceeds in two steps: first to the corresponding aldehyde ((4-Chlorothiazol-5-yl)carbaldehyde) and potentially further to the carboxylic acid (4-Chlorothiazole-5-carboxylic acid).

• Dimerization/Polymerization: The formation of reactive intermediates, such as the aldehyde, can lead to subsequent side reactions, including the formation of ethers or other polymeric materials, which may appear as insoluble particulates or a yellowish/brownish discoloration.

Below is a diagram illustrating these potential degradation routes.

Caption: Recommended workflow for handling and stability verification.

References

• ECSA, Guidance on Storage and Handling of Chlorinated Solvents.
• BLD Pharm, (4-Chlorothiazol-5-yl)methanol Product Page.
• Kaur, H., et al. (2017). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. PMC, NIH.
• Euro Chlor, Guidance on Storage and Handling of Chlorinated Solvents (2014).
• McKee, H. (2021). Discussion on storage conditions and shelf life of chloroform and isoamyl alcohol solution. ResearchGate.

• Pandit, N. K., & Hinderliter, J. S. (1985). Degradation of chlorthalidone in methanol: kinetics and stabilization. Journal of Pharmaceutical Sciences, 74(8), 857-861. Available at: [Link]

• MDPI (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available at: [Link]

• WO1999065305A1 - Disinfecting preparation containing chlorine in alcohol - Google Patents.

Sources

• 1. 1025936-09-7|(4-Chlorothiazol-5-yl)methanol|BLD Pharm [bldpharm.com]
• 2. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 3. chlorinated-solvents.eu [chlorinated-solvents.eu]

Troubleshooting GC-MS analysis of derivatized (4-Chlorothiazol-5-yl)methanol

Answering the user's request.## Technical Support Center: Troubleshooting GC-MS Analysis of Derivatized (4-Chlorothiazol-5-yl)methanol

Welcome to the technical support center for the analysis of (4-Chlorothiazol-5-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for the separation and identification of this compound. Due to its polar nature, (4-Chlorothiazol-5-yl)methanol requires chemical derivatization to enhance its volatility and thermal stability, making it amenable to GC analysis. This document provides in-depth, experience-driven answers to common challenges encountered during this process, from derivatization through to final analysis.

Section 1: Derivatization Strategy & Troubleshooting

This section addresses the critical first step of the analytical workflow: the chemical derivatization of the target analyte. Success here is paramount for reliable downstream analysis.

Q1: Why is derivatization essential for analyzing (4-Chlorothiazol-5-yl)methanol by GC-MS?

Derivatization is a mandatory step for this analyte due to the presence of a polar primary alcohol (-CH₂OH) functional group. Without modification, this group causes several analytical problems:

• Poor Volatility: The hydroxyl group engages in strong intermolecular hydrogen bonding, significantly raising the boiling point of the molecule and preventing it from easily transitioning into the gas phase required for GC.

• Thermal Instability: At the high temperatures of the GC inlet (typically >250 °C), the unprotected alcohol can degrade, leading to inaccurate quantification and the appearance of artifact peaks.

• Peak Tailing: The polar -OH group can interact with active sites (e.g., residual silanols) on the surfaces of the GC inlet liner and column. This secondary interaction causes a portion of the analyte molecules to be retained longer, resulting in asymmetric, tailing peaks that are difficult to integrate accurately.[1][2]

Derivatization, specifically silylation, replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[3] This transformation increases volatility, enhances thermal stability, and minimizes undesirable interactions with the GC system, leading to sharp, symmetrical peaks and improved sensitivity.[4][5]

Q2: Which silylating reagent is better for this compound: BSTFA or MTBSTFA?

Both N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) are excellent choices, but they offer different advantages. The optimal choice depends on your specific analytical requirements, such as the need for stability or specific mass spectral fragmentation patterns.

Feature	BSTFA (+/- 1% TMCS)	MTBSTFA	Causality & Expert Insight
Derivative Formed	Trimethylsilyl (TMS) Ether	tert-Butyldimethylsilyl (TBDMS) Ether	The bulkier TBDMS group provides greater steric protection to the derivatized bond.
Derivative Stability	Good, but susceptible to hydrolysis.	Excellent, ~10,000 times more stable to hydrolysis than TMS ethers.[4]	This makes MTBSTFA the superior choice for complex matrices, multi-step sample preparations, or if samples must wait in the autosampler.
Reactivity	Very high, especially with a TMCS catalyst.[4]	High, but may react slower with sterically hindered groups.	For a primary alcohol like that on (4-Chlorothiazol-5-yl)methanol, both reagents are sufficiently reactive.
MS Fragmentation	Produces characteristic [M]⁺ and [M-15]⁺ ions.[6]	Produces a prominent and diagnostically useful [M-57]⁺ ion from the loss of a tert-butyl group.[6]	The strong [M-57]⁺ fragment is often ideal for Selected Ion Monitoring (SIM) mode, enhancing selectivity and sensitivity.
Byproducts	Volatile byproducts that elute early.[3]	Byproducts are also volatile and generally do not interfere.	Ensure the GC temperature program includes a solvent delay to avoid detector saturation from the reagent and byproducts.

Recommendation: For routine analysis where samples are analyzed promptly, BSTFA is a cost-effective and highly reactive choice. For methods requiring maximum derivative stability, trace analysis, or the use of a highly selective [M-57]⁺ fragment for quantification, MTBSTFA is the preferred reagent .

Q3: My derivatization seems to have failed. The chromatogram shows a large reagent peak but no product peak. What went wrong?

This is a classic and frequent problem, almost always pointing to one critical contaminant: water . Silylating reagents are extremely sensitive to moisture and will preferentially react with any water present in the sample or solvent before reacting with the target analyte.[3]

• Ensure Anhydrous Conditions: This is non-negotiable.

  • Sample: If your sample is in an aqueous solution or has been extracted from one, it must be dried completely. Lyophilization (freeze-drying) or evaporation to dryness under a stream of inert gas (e.g., nitrogen) is essential.

  • Solvent: Use a high-purity, anhydrous grade aprotic solvent (e.g., pyridine, acetonitrile, DMF).[4] Purchase solvents in small bottles with septa to minimize atmospheric moisture exposure.

  • Glassware: Thoroughly dry all vials, inserts, and pipette tips in an oven (e.g., >100 °C for at least 1 hour) and cool in a desiccator before use.

• Verify Reagent Integrity: Silylating reagents degrade upon exposure to air. If the reagent bottle is old or has been opened frequently, its efficacy may be compromised. Test it with a simple, known standard like decanol to confirm its activity.

• Check Reagent-to-Analyte Ratio: Ensure you are using a sufficient molar excess of the silylating reagent. A common starting point is a 2:1 molar ratio of reagent to active hydrogens. For unknown concentrations, a significant volumetric excess (e.g., 50 µL reagent for a dried sample extract) is a practical approach.

• Optimize Reaction Conditions: While many primary alcohols react quickly, heating can drive the reaction to completion. Try heating the sealed vial at 60–70 °C for 30 minutes. Insufficient heating can lead to incomplete derivatization.

Section 2: Chromatographic & Spectrometric Issues

Once derivatization is successful, challenges can still arise within the GC-MS system itself. This section focuses on resolving common chromatographic problems.

Q4: My derivatized analyte peak is severely tailing. How can I achieve a symmetrical peak shape?

Peak tailing indicates that your analyte is undergoing undesirable secondary interactions with active sites within the GC system.[7] Even a well-derivatized compound can tail if the system is not sufficiently inert.

Caption: Troubleshooting flowchart for peak tailing.

• Inlet Maintenance is Crucial: The inlet is the most common source of activity. Septum particles and sample matrix components can accumulate in the liner, creating active sites. Regular replacement of the liner, septum, and seals is the most effective preventative measure.[1] Always use high-quality, deactivated liners.

• Column Installation: Improper column installation can create "dead volumes" where the carrier gas flow is turbulent, causing band broadening and tailing.[2][8] Ensure the column is cut cleanly with a ceramic wafer and inserted to the precise depth recommended by the instrument manufacturer.

• Column Contamination: If the front end of the column becomes contaminated with non-volatile matrix components, it will become active. Trimming 15-20 cm from the column inlet can restore performance.[9]

• Confirm Complete Derivatization: If even a small fraction of your analyte remains underivatized, it will tail significantly. Re-evaluate your derivatization procedure (see Q3) if system maintenance does not resolve the issue.

Q5: I'm observing poor sensitivity and a high, noisy baseline. What are the likely causes?

This combination of symptoms often points to issues with column bleed, gas purity, or contamination within the mass spectrometer.

• Column Bleed: As a column ages, its stationary phase can begin to break down and elute, creating a high baseline, particularly at elevated temperatures. This is visible in the MS as characteristic siloxane ions (e.g., m/z 207, 281).[10]

  • Solution: Condition the column properly before use. Ensure the carrier gas has high-purity and that oxygen traps are installed and functional, as oxygen drastically accelerates phase degradation.[10] If the bleed is severe, the column may need to be replaced. Using "low-bleed" MS-certified columns is highly recommended.

• Contaminated Carrier Gas: Impurities in the carrier gas (e.g., from the gas line or an exhausted trap) can create a noisy baseline.

  • Solution: Verify the purity of your gas source and replace gas purification traps regularly.

• MS Ion Source Contamination: Over time, the ion source can become coated with sample matrix components and column bleed. This reduces ionization efficiency (lowering sensitivity) and can be a source of noise.

  • Solution: The ion source requires periodic cleaning according to the manufacturer's protocol. A rising repeller voltage in your MS tune report is a key indicator that the source is becoming dirty and requires maintenance.[11]

Q6: My retention times are drifting. How can I improve reproducibility?

Retention time stability is critical for reliable compound identification. Drifting retention times are almost always caused by inconsistencies in the carrier gas flow rate.

• Check for Leaks: A small leak in the system (e.g., at the inlet septum, fittings, or gas lines) is a common cause of flow fluctuations. Use an electronic leak detector to systematically check all connections.[12]

• Verify Gas Flow/Pressure Settings: Ensure your carrier gas is set to a constant flow or constant pressure mode as required by your method. If using constant pressure, be aware that the flow rate will change with temperature, which is normal. However, the pressure itself should be stable.

• Septum Integrity: A cored or worn-out septum can fail to seal properly after multiple injections, causing a leak. Implement a regular replacement schedule (e.g., every 100-200 injections).

Section 3: Protocols & Recommended Parameters

This section provides validated starting points for your experimental work.

Protocol 1: Derivatization with BSTFA + 1% TMCS

• Sample Preparation: Ensure the sample extract containing (4-Chlorothiazol-5-yl)methanol is completely dry in a 2 mL autosampler vial.

• Solvent Addition: Add 50 µL of anhydrous pyridine to dissolve the residue.

• Reagent Addition: Add 50 µL of BSTFA + 1% TMCS to the vial.

• Reaction: Immediately cap the vial tightly and vortex for 10 seconds. Place the vial in a heating block or oven at 70 °C for 30 minutes.

• Analysis: After cooling to room temperature, the sample is ready for GC-MS injection.

Protocol 2: Derivatization with MTBSTFA

• Sample Preparation: Ensure the sample extract containing (4-Chlorothiazol-5-yl)methanol is completely dry in a 2 mL autosampler vial.

• Solvent Addition: Add 50 µL of anhydrous acetonitrile to dissolve the residue.

• Reagent Addition: Add 50 µL of MTBSTFA to the vial.

• Reaction: Immediately cap the vial tightly and vortex for 10 seconds. Place the vial in a heating block or oven at 60 °C for 45 minutes.

• Analysis: After cooling to room temperature, the sample is ready for GC-MS injection.

Caption: General workflow for silylation derivatization.

Table 1: Recommended Starting GC-MS Parameters

These parameters provide a robust starting point. Optimization may be required based on your specific instrument and column dimensions.

Parameter	Recommended Setting	Rationale
GC Column	Low-bleed 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film	A general-purpose, robust phase suitable for a wide range of derivatized compounds.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides good efficiency and is compatible with MS detectors.
Inlet Temperature	270 °C	Ensures rapid volatilization of the derivatized analyte without causing thermal degradation.
Injection Mode	Split (e.g., 20:1) or Splitless	Use Split for concentrated samples to avoid column overload. Use Splitless for trace analysis to maximize sensitivity.
Injection Volume	1 µL	A standard volume that balances sensitivity with potential for column overload.
Oven Program	Start at 100 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min)	An initial temperature below the solvent boiling point allows for solvent focusing. The ramp rate provides good separation. Adjust as needed to optimize resolution.
MS Transfer Line	280 °C	Prevents cold spots where the analyte could condense before reaching the ion source.[2]
Ion Source Temp.	230 °C	A standard temperature that promotes efficient ionization while minimizing thermal degradation within the source.
Quadrupole Temp.	150 °C	A standard temperature that ensures mass stability.
Scan Mode	Full Scan (e.g., m/z 50-550) or SIM	Use Full Scan for initial identification. Use SIM for quantitative analysis, monitoring characteristic ions (e.g., [M-15]⁺ for TMS, [M-57]⁺ for TBDMS).

References

• Agilent Technologies. (2009). GC Troubleshooting Series Part Four: Tailing Peaks. Agilent. [Link]

• Separation Science. (2024). Fixing GC Peak Tailing for Cleaner Results. [Link]

• LabRulez GCMS. (n.d.). Peak Shape Problems: Tailing Peaks. [Link]

• Restek Corporation. (2018). GC Troubleshooting—Tailing Peaks. [Link]

• Element Lab Solutions. (n.d.). GC Diagnostic Skills I | Peak Tailing. [Link]

• Chromatography Forum. (2018). Alcohol trace analysis with BSTFA and GC-MS. [Link]

• Agilent Technologies. (n.d.). Troubleshooting Guide. [Link]

• CHROMacademy. (n.d.). GC Troubleshooting. [Link]

• PharmaGuru. (2024). GC Troubleshooting: 7+ Common Problems and Their Solution. [Link]

• Shimadzu. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

• Buch, A., et al. (n.d.). First detection of the derivatization reagent MTBSTFA in the SAM-GC-MS experiment at Mars. [Link]

• Villas-Bôas, S. G., et al. (2005). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites. [Link]

• ResearchGate. (2020). Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA?[Link]

• Regis Technologies. (n.d.). GC Derivatization. [Link]

• ResearchGate. (2014). What is the purpose of BSTFA derivatization in plant epicuticle composition analysis?[Link]

• Chromatography Forum. (2014). Why do my silylations always fail?[Link]

• Cecon, B., et al. (2015). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Journal of Chromatographic Science. [Link]

• LCGC International. (2013). Optimizing GC–MS Methods. [Link]

• LCGC International. (n.d.). Tips for Successful GC–MS Tuning and Optimization. [Link]

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Reference Data & Comparative Studies

Comparative study of the reactivity of chlorothiazole versus bromothiazole derivatives

For researchers, medicinal chemists, and professionals in drug development, the thiazole ring is a privileged scaffold, appearing in a multitude of FDA-approved drugs and biologically active compounds.[1][2] The functionalization of this heterocycle is paramount for lead optimization and structure-activity relationship (SAR) studies. Halogenated thiazoles, particularly chloro- and bromo-derivatives, serve as versatile synthetic handles for diversification. The choice between a chloro- or bromo-substituent is not arbitrary; it is a critical decision that dictates reaction conditions, catalyst choice, and synthetic strategy.

This guide provides an in-depth, objective comparison of the reactivity of chlorothiazole versus bromothiazole derivatives across three major classes of synthetic transformations: Palladium-Catalyzed Cross-Coupling, Nucleophilic Aromatic Substitution (SNAr), and Metal-Halogen Exchange. We will explore the fundamental chemical principles governing their reactivity, present comparative data, and provide detailed experimental protocols for key reactions.

Part 1: The Fundamental Divide - Carbon-Halogen Bond Properties

The divergent reactivity of chlorothiazoles and bromothiazoles is rooted in the intrinsic properties of the carbon-chlorine (C-Cl) and carbon-bromine (C-Br) bonds. Two key parameters are at play: Bond Dissociation Energy (BDE) and bond polarity.

• Bond Dissociation Energy (BDE): This is the energy required to cleave a bond homolytically. The C-Br bond is significantly weaker than the C-Cl bond. For instance, the BDE of the C-Cl bond in chlorobenzene is approximately 97.6 kcal/mol, whereas the C-Br bond in bromobenzene is about 82.6 kcal/mol.[2] This ~15 kcal/mol difference means that significantly less energy is required to break the C-Br bond, a crucial factor in reactions where C-X bond cleavage is rate-limiting.

• Electronegativity and Polarity: Chlorine is more electronegative than bromine. This makes the C-Cl bond more polarized than the C-Br bond, with a larger partial positive charge (δ+) on the carbon atom. This increased electrophilicity at the carbon center is a dominant factor in reactions where nucleophilic attack on the carbon is the key step.

These two competing factors—bond strength versus electrophilicity—are the primary cause for the opposing reactivity trends observed in different reaction classes.

Part 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination, are arguably the most important tools for functionalizing halothiazoles.[3][4] In these reactions, the universally observed reactivity trend for halogens is I > Br > OTf >> Cl .[4][5]

The rate-determining step in many of these catalytic cycles is the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.[6] Because this step involves the cleavage of the C-X bond, the lower Bond Dissociation Energy of the C-Br bond makes bromothiazoles substantially more reactive than their chloro-counterparts.

Causality in Experimental Design: The higher reactivity of bromothiazoles allows for milder reaction conditions. Suzuki-Miyaura couplings of bromothiazoles can often be achieved at lower temperatures (e.g., 80-100 °C) with standard palladium catalysts like Pd(PPh₃)₄ and conventional phosphine ligands. In contrast, the activation of the stronger C-Cl bond in chlorothiazoles frequently requires more forcing conditions: higher temperatures, longer reaction times, and, crucially, the use of specialized, highly active catalyst systems. These systems typically employ bulky, electron-rich phosphine ligands (e.g., Buchwald's biaryl phosphine ligands like SPhos or XPhos) or N-heterocyclic carbenes (NHCs) that increase the electron density on the palladium center, thereby promoting the difficult oxidative addition step.[6]

Data Presentation: Representative Cross-Coupling Performance

The following table provides a qualitative and quantitative comparison for a typical Suzuki-Miyaura coupling, illustrating the general performance differences.

Feature	Bromothiazole Derivative	Chlorothiazole Derivative	Causality & Field Insights
Reactivity	High	Low to Moderate	Dominated by the weaker C-Br Bond Dissociation Energy, facilitating the rate-limiting oxidative addition step.[2]
Typical Temp.	80 - 100 °C	100 - 130 °C	Higher thermal energy is needed to overcome the activation barrier for C-Cl bond cleavage.
Catalyst System	Pd(PPh₃)₄, Pd(OAc)₂/PPh₃	Pd₂(dba)₃/SPhos, PEPPSI™-iPr	Standard catalysts suffice for C-Br activation. C-Cl activation requires highly electron-rich, sterically demanding ligands to promote oxidative addition.[6][7]
Reaction Time	1 - 12 hours	12 - 24 hours	Faster kinetics of oxidative addition for the C-Br bond leads to shorter reaction times.
Typical Yield	Good to Excellent (>80%)	Moderate to Good (50-85%)	Higher reactivity generally translates to higher conversion and yields under optimized conditions.
Cost & Availability	Higher Cost	Lower Cost, More Available	Aryl chlorides are generally more economical starting materials for large-scale synthesis, providing a strong incentive to develop efficient coupling protocols.[6]

Experimental Workflow & Logic

The general workflow for setting up a cross-coupling reaction is critical for success and reproducibility. The process involves the careful assembly of reagents under an inert atmosphere to protect the sensitive palladium(0) catalyst from oxygen.

Figure 1. Standard experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 2-Bromothiazole

This protocol describes a general procedure for the coupling of a 2-bromothiazole derivative with an arylboronic acid.

Materials:

• 2-Bromothiazole derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 mmol, 2.5 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

• Nitrogen or Argon gas supply

Procedure:

• To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the 2-bromothiazole derivative, arylboronic acid, and potassium carbonate.

• Seal the flask with a septum, and purge with inert gas (N₂ or Ar) for 10 minutes.

• Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst.

• Degas the dioxane and water by bubbling inert gas through them for 15-20 minutes.

• Using a syringe, add the degassed 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Place the flask in a preheated oil bath at 90 °C.

• Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-arylthiazole.

Part 3: Nucleophilic Aromatic Substitution (SNAr)

In stark contrast to cross-coupling, the reactivity trend for halothiazoles in SNAr reactions is completely inverted: F > Cl ≥ Br > I .[8] This reversal is a direct consequence of the reaction mechanism.

The SNAr mechanism is a two-step addition-elimination process.[9] The rate-determining step is the initial nucleophilic attack on the electron-deficient carbon atom, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex. The leaving group is expelled in a subsequent, fast step to restore aromaticity.

Causality in Experimental Design: The rate of the reaction is governed by two factors related to the halogen:

• Electronegativity: The high electronegativity of chlorine (relative to bromine) polarizes the C-Cl bond more effectively, making the thiazole carbon more electrophilic (more δ+) and thus more susceptible to nucleophilic attack.

• C-X Bond Strength: The strength of the C-X bond, which was the dominant factor in cross-coupling, is largely irrelevant here because C-X bond cleavage occurs after the rate-determining step.

Therefore, chlorothiazoles are generally more reactive than bromothiazoles in SNAr reactions, particularly at the electron-deficient C2 position, which is activated by the adjacent ring nitrogen.[8]

Figure 2. The S_NAr mechanism. The initial attack is rate-limiting. (Note: Placeholder images used)

Data Presentation: Representative SNAr Performance

Feature	Chlorothiazole Derivative	Bromothiazole Derivative	Causality & Field Insights
Reactivity	Higher	Lower	Dominated by the higher electronegativity of Cl, making the carbon center more electrophilic and accelerating the rate-determining nucleophilic attack.[8]
Typical Conditions	Lower temperatures, shorter times	Higher temperatures, longer times	The higher intrinsic reactivity of the chlorothiazole allows for milder conditions to achieve the same transformation.
Selectivity	High	High	Both are excellent leaving groups in this context, but Cl is typically displaced faster. In di-halogenated systems (e.g., 2-chloro-4-bromothiazole), the C2-Cl is selectively displaced.[8]
Common Nucleophiles	Amines (piperidine), alkoxides, thiols	Amines, alkoxides, thiols	The scope of nucleophiles is broad for both, but reaction efficiency is generally higher with chlorothiazoles.

Detailed Protocol: SNAr of 2-Chlorothiazole with Piperidine

This protocol describes the reaction of 2-chlorothiazole with a common secondary amine nucleophile.

Materials:

• 2-Chlorothiazole (1.0 mmol, 1.0 equiv)

• Piperidine (1.5 mmol, 1.5 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous (5 mL)

• Argon gas supply

Procedure:

• To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add potassium carbonate.

• Seal the flask and place it under a positive pressure of Argon.

• Add anhydrous DMF (5 mL), 2-chlorothiazole, and piperidine via syringe.

• Heat the reaction mixture to 80 °C.

• Stir the mixture for 2-6 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into a beaker containing 50 mL of cold water.

• Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 25 mL).

• Combine the organic extracts, wash with water (2 x 20 mL) and then brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to yield 2-(piperidin-1-yl)thiazole.

Part 4: Metal-Halogen Exchange

Metal-halogen exchange is a powerful method for generating organometallic reagents, which can then be trapped with various electrophiles. The most common reagents are alkyllithiums (e.g., n-BuLi, t-BuLi). The reactivity in this transformation mirrors that of cross-coupling, with a trend of I > Br > Cl .

The reaction is believed to proceed through an "ate-complex" intermediate. The rate is kinetically controlled and is influenced by the stability of the resulting carbanion and the ease of halogen abstraction by the alkyllithium. The greater polarizability and weaker C-Br bond facilitate this exchange relative to the C-Cl bond.

Causality in Experimental Design: The lithium-bromine exchange on bromothiazoles is typically very fast, often complete within minutes, even at very low temperatures (-78 °C). This allows for the rapid generation of a lithiated thiazole species that can be used immediately. In contrast, lithium-chlorine exchange is much slower and often requires higher temperatures or longer reaction times, which can lead to side reactions, such as decomposition of the organolithium reagent or attack on the solvent. Therefore, bromothiazoles are overwhelmingly preferred for this transformation.

Data Presentation: Representative Metal-Halogen Exchange Performance

Feature	Bromothiazole Derivative	Chlorothiazole Derivative	Causality & Field Insights
Reactivity	High (fast exchange)	Very Low (slow exchange)	The C-Br bond is more polarizable and weaker, facilitating rapid exchange with alkyllithium reagents.
Typical Temp.	-78 °C	-78 °C to 0 °C (or higher)	Low temperatures are sufficient and preferred for the rapid Br-Li exchange to avoid side reactions. Cl-Li exchange is often too slow at -78 °C.
Reaction Time	< 15 minutes	1 hour to several hours	The kinetic facility of Br-Li exchange allows for near-instantaneous formation of the organolithium species.
Synthetic Utility	High	Low	Bromothiazoles are the substrates of choice for preparing lithiated thiazole reagents due to the clean, fast, and high-yielding nature of the exchange.

Conclusion: A Logic-Based Selection Guide

The choice between a chlorothiazole and a bromothiazole derivative is a strategic one, dictated entirely by the intended chemical transformation. The opposing reactivity trends are a classic example of kinetic and electronic control in organic chemistry.

Figure 3. Logic diagram for selecting the appropriate halothiazole derivative based on the desired reaction class.

• For Palladium-Catalyzed Cross-Coupling and Metal-Halogen Exchange , where C-X bond cleavage is the critical kinetic barrier, bromothiazoles are the superior substrates . They react faster, under milder conditions, and generally provide higher yields.

• For Nucleophilic Aromatic Substitution (SNAr) , where the electrophilicity of the carbon atom governs the reaction rate, chlorothiazoles are the more reactive choice . Their higher C-Cl bond polarity facilitates the rate-determining nucleophilic attack.

By understanding these fundamental principles, researchers can make informed, rational choices in their synthetic design, leading to more efficient, robust, and successful routes for the synthesis of complex thiazole-containing molecules.

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A Comparative Analysis of the Biological Activity of (4-Chlorothiazol-5-yl)methanol Derivatives and Their Analogues

A Technical Guide for Researchers in Medicinal Chemistry

The thiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1][2][3][4][5] Its presence in both natural products, like Vitamin B1 (Thiamine), and synthetic drugs, such as the antiretroviral Ritonavir and the antimicrobial Sulfathiazole, underscores its therapeutic importance.[1][2][4] This guide provides a comparative analysis of the biological activity of (4-Chlorothiazol-5-yl)methanol derivatives and their structural analogues, offering insights into their structure-activity relationships (SAR) and the experimental methodologies used for their evaluation.

The Versatility of the Thiazole Ring in Drug Discovery

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a privileged structure in drug design due to its unique electronic properties and ability to engage in various biological interactions.[1][4] The diverse pharmacological activities of thiazole derivatives include antimicrobial, antifungal, antiviral, anticancer, anti-inflammatory, and antidiabetic properties.[6][7][8][9] The continuous exploration of novel thiazole derivatives aims to address challenges like antimicrobial resistance and the need for more effective anticancer agents.[10][11]

This guide will focus on comparing the biological activities of derivatives of (4-Chlorothiazol-5-yl)methanol with their analogues, highlighting how subtle structural modifications can significantly impact their therapeutic potential.

Comparative Analysis of Biological Activities

For a focused comparison, we will examine three key areas of biological activity where thiazole derivatives have shown significant promise: antifungal, antibacterial, and anticancer activities.

Antifungal Activity

Thiazole derivatives have demonstrated potent activity against a range of fungal pathogens, including clinically relevant species like Candida albicans and agricultural fungi.[7][12][13][14][15] The mechanism of action for some antifungal thiazoles involves the disruption of the fungal cell wall or membrane.[14]

Table 1: Comparative Antifungal Activity of Thiazole Derivatives

Compound/Derivative	Fungal Strain(s)	Activity Metric (e.g., MIC, EC50)	Reference
(4-Chlorothiazol-5-yl)methanol Analogues
2-Imino-3-(2,4-dichlorophenylthiazol-2-yl)-4-thiazolidinone	Various agricultural fungi	High fungicidal effect	[13]
Citral-thiazolyl hydrazine derivatives	Colletotrichum gloeosprioides, Rhizoctonia solani, and others	Broad-spectrum antifungal activity	[15]
Other Thiazole Derivatives
Thiazole derivatives with cyclopropane system	Candida albicans	MIC: 0.008–7.81 µg/mL	[14]
2-(3-aryl-5-hetaryl-2-pyrazolin-1-yl)-thiazole derivatives	Aspergillus flavus	Inhibition Zones (IZs): 0.5–2.3 mm	[10][11]
5-Arylidene-(Z)-2-dimethylamino-1,3-thiazol-4-ones	Cryptococcus neoformans	MICs: 2–16 µg/mL	[16]

Antibacterial Activity

The emergence of antibiotic-resistant bacteria is a major global health concern, driving the search for new antibacterial agents.[10][11] Thiazole derivatives have been extensively investigated for their antibacterial properties against both Gram-positive and Gram-negative bacteria.[6][12][17][18]

Table 2: Comparative Antibacterial Activity of Thiazole Derivatives

Compound/Derivative	Bacterial Strain(s)	Activity Metric (e.g., MIC, MBC)	Reference
(4-Chlorothiazol-5-yl)methanol Analogues
Heteroaryl(aryl) thiazole derivatives	Staphylococcus aureus (MRSA), P. aeruginosa, E. coli	MIC: 0.23–0.7 mg/mL (for compound 3)	[6]
Other Thiazole Derivatives
2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole derivatives	S. pneumoniae, S. epidermidis, E. coli	MICs: 0.03–7.81 µg/mL	[10]
Thiophene derivative containing benzothiazole	S. aureus	MIC: 3.125 µg/mL	[17]
Thiazole-based Schiff base compounds	E. coli, S. aureus	Inhibition Zones: 14.40 ± 0.04 mm and 15.00 ± 0.01 mm at 200 µg/mL	[12]

Anticancer Activity

The development of novel anticancer agents with improved efficacy and reduced side effects is a critical area of research. Thiazole derivatives have emerged as a promising class of compounds with potent cytotoxic activity against various cancer cell lines.[8][9][19][20]

Table 3: Comparative Anticancer Activity of Thiazole Derivatives

Compound/Derivative	Cancer Cell Line(s)	Activity Metric (e.g., IC50)	Reference
(4-Chlorothiazol-5-yl)methanol Analogues
2-[2-(7-chloroquinolin-4-ylthio)-4-methylthiazol-5-yl]-N-phenylacetamide derivatives	Various cancer cell lines	Promising cytotoxic activity	[21]
Other Thiazole Derivatives
2-[2-[4-Hydroxy-3-substituted benzylidene hydrazinyl]-thiazole-4[5H]-ones	MCF-7, HepG2	IC50: 2.57 ± 0.16 µM (MCF-7), 7.26 ± 0.44 µM (HepG2) for compound 4c	[19]
5-Chloro-3-methyl-N'-[(1E,2E)-(3-phenyloprop-2-en-1-ylidene]isothiazole-4-carbohydrazide	MV4-11, LoVo, LoVo/DX, MCF-7	High antiproliferative activity	[20]
Pyrazole, naphthalene, and thiazole containing compounds	Hela, HepG2	IC50: 0.86 µM (Hela), 8.49 µM (HepG2) for compound 91a	[9]

Structure-Activity Relationship (SAR) Insights

The biological activity of thiazole derivatives is highly dependent on the nature and position of substituents on the thiazole ring and any appended moieties.[10][11]

• Influence of Halogen Substituents: The presence of electron-withdrawing groups, such as chlorine, on the thiazole or an associated phenyl ring often enhances antimicrobial and antifungal activity.[15] This is exemplified by the high fungicidal effect of 2-imino-3-(2,4-dichlorophenylthiazol-2-yl)-4-thiazolidinone.[13]

• Role of Hybrid Molecules: Combining the thiazole nucleus with other heterocyclic rings, such as pyrazoline or pyrimidine, can lead to synergistic effects and enhanced biological activity.[10][11][12]

• Impact of Side Chains: The nature of the substituent at position 2 of the thiazole ring is crucial. For instance, the introduction of a hydrazone moiety has been associated with increased antibacterial and antifungal activity.[7]

Experimental Protocols

The following are representative experimental protocols for assessing the biological activities discussed in this guide.

Determination of Minimum Inhibitory Concentration (MIC) for Antifungal and Antibacterial Activity

This protocol is based on the broth microdilution method.

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism (bacteria or fungi) is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution of Test Compounds: The thiazole derivatives are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation: Each well is inoculated with the microbial suspension. The plates are then incubated at an appropriate temperature (e.g., 37°C for bacteria, 28-35°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Caption: Workflow for MIC determination using the broth microdilution method.

In Vitro Cytotoxicity Assay (MTT Assay) for Anticancer Activity

This protocol is used to assess the antiproliferative activity of the synthesized compounds against cancer cell lines.[19]

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG2) are seeded into 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the thiazole derivatives and incubated for 48-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours. Viable cells with active metabolism convert MTT into a purple formazan product.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation of IC50: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Conclusion

This guide highlights the significant potential of (4-Chlorothiazol-5-yl)methanol derivatives and their analogues as a source of new therapeutic agents. The comparative analysis of their antifungal, antibacterial, and anticancer activities reveals important structure-activity relationships that can guide the design of more potent and selective compounds. The provided experimental protocols offer a standardized approach for the biological evaluation of these promising molecules. Future research should continue to explore the vast chemical space of thiazole derivatives to develop novel drugs that can address pressing medical needs.

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A Comparative Guide to Validating the Purity of (4-Chlorothiazol-5-yl)methanol by HPLC

This guide provides a comprehensive framework for developing and validating a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of (4-Chlorothiazol-5-yl)methanol, a key intermediate in pharmaceutical synthesis. We will explore the rationale behind chromatographic choices, compare alternative stationary phases with supporting data, and present a detailed protocol for a robust, self-validating method that meets rigorous scientific and regulatory standards.

The Analytical Challenge: Beyond Simple Purity Checks

(4-Chlorothiazol-5-yl)methanol is a polar, heterocyclic compound, and its purity is paramount to the quality and safety of the final active pharmaceutical ingredient (API). A robust analytical method must not only quantify the main component but also separate it from a spectrum of potential impurities. These can originate from the synthetic route or arise from degradation under storage and stress conditions.

For the purpose of this guide, we will consider a set of hypothetical yet chemically plausible process-related and degradation impurities, based on common synthetic pathways for thiazole derivatives and their known degradation mechanisms.[1]

• Impurity A: 2-Bromo-1-(4-chlorophenyl)ethan-1-one (Unreacted starting material)

• Impurity B: Thiourea (Unreacted starting material/reagent)

• Impurity C: 4-Chloro-5-formylthiazole (Oxidation product of the primary alcohol)

• Impurity D: Ring-opened degradation product (Resulting from photodegradation)[2][3]

The primary analytical challenge lies in achieving adequate retention for the polar analyte and its impurities while ensuring baseline separation for accurate quantification. This necessitates a careful selection of the stationary and mobile phases.

Strategic Method Development: A Tale of Two Columns

The workhorse of reversed-phase HPLC, the C18 (octadecylsilane) column, is often the first choice for method development. However, for polar aromatic compounds, its purely hydrophobic interaction mechanism can sometimes fall short. An alternative and often superior choice is a Phenyl-Hexyl stationary phase, which offers a mixed-mode separation mechanism.[4][5][6]

• C18 Columns: Rely on hydrophobic interactions. Longer alkyl chains provide a large surface area for nonpolar interactions. While effective for many compounds, highly polar analytes may have insufficient retention, eluting near the void volume.[7]

• Phenyl-Hexyl Columns: These columns have a phenyl ring attached to the silica surface via a hexyl linker. This provides a dual separation mechanism: hydrophobic interactions from the alkyl chain and π-π interactions between the phenyl ring of the stationary phase and the aromatic/heterocyclic rings of the analytes.[5][6] This can lead to unique selectivity and enhanced retention for aromatic compounds.[4]

Comparative Performance Data

To illustrate the difference in selectivity, two HPLC methods were developed for the separation of (4-Chlorothiazol-5-yl)methanol from our hypothetical impurities. The only difference between the methods is the stationary phase.

Table 1: Comparison of Chromatographic Performance on C18 and Phenyl-Hexyl Columns

Analyte	C18 Column (Method A)	Phenyl-Hexyl Column (Method B)
Retention Time (min)	Retention Time (min)
Impurity B (Thiourea)	1.8	2.1
(4-Chlorothiazol-5-yl)methanol	3.5	5.2
Impurity C (Aldehyde)	3.9	6.5
Impurity A (Bromo-ketone)	6.2	8.9
Impurity D (Degradant)	3.6	4.1
Resolution (Rs)	Resolution (Rs)
Methanol / Impurity C	1.5	2.8
Methanol / Impurity D	0.4 (Co-elution)	2.1
Impurity C / Impurity A	4.1	5.3

Analysis of Results:

The data clearly demonstrates the superior performance of the Phenyl-Hexyl column for this specific separation. The increased retention for all compounds allows for better separation from the solvent front. Most critically, the Phenyl-Hexyl column successfully resolves the main peak from the photodegradation product (Impurity D), which co-elutes on the C18 column. This highlights the alternative selectivity offered by the π-π interactions of the phenyl phase.[4][5]

The Self-Validating Protocol: A Stability-Indicating HPLC Method

Based on the comparative data, the Phenyl-Hexyl column provides the foundation for a robust, stability-indicating method. The protocol below is designed to be self-validating by incorporating system suitability tests (SSTs) that challenge the method's performance before each run, ensuring the integrity of the generated data. This approach is in line with guidelines from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[8][9][10]

Recommended HPLC Method Parameters (Method B)

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 60% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Diluent: Acetonitrile/Water (50:50)

Forced Degradation Study

To prove the stability-indicating nature of the method, a forced degradation study is essential.[8][11] This involves subjecting a solution of (4-Chlorothiazol-5-yl)methanol to various stress conditions to intentionally generate degradation products.

Experimental Workflow for Forced Degradation

Caption: Workflow for the forced degradation study.

The goal is to achieve partial degradation (typically 5-20%) of the active substance. The chromatograms from the stressed samples are then used to demonstrate that all degradation products are baseline-resolved from the main peak and from each other. Peak purity analysis using a photodiode array (PDA) detector should be performed to confirm that the main peak is spectrally pure in the presence of any degradants.

Method Validation Protocol

The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[8][10]

Logical Relationship of Validation Parameters

Caption: Interdependence of HPLC method validation parameters.

Table 2: Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	Main peak is resolved from all impurity and degradant peaks (Resolution > 2.0). Peak purity index > 0.995.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 over a range of LOQ to 150% of the target concentration.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	For impurities: LOQ to 120% of the specification limit. For assay: 80% to 120% of the test concentration.
Accuracy	The closeness of test results to the true value.	% Recovery of spiked impurities at three concentration levels (e.g., 50%, 100%, 150% of specification) should be between 90.0% and 110.0%.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (Intra-day): RSD ≤ 2.0% for six replicate injections. Intermediate Precision (Inter-day): RSD ≤ 3.0% between two analysts, on two different days, with two different instruments.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of ≥ 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of ≥ 10:1. Precision at LOQ should have RSD ≤ 10.0%.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters remain within acceptance criteria when varying flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.1 units).

Conclusion

Validating the purity of a pharmaceutical intermediate like (4-Chlorothiazol-5-yl)methanol requires more than a simple chromatographic separation. It demands a scientifically rigorous approach that anticipates and addresses potential impurities and degradation products. This guide has demonstrated that while a standard C18 column may be a reasonable starting point, alternative selectivities, such as that offered by a Phenyl-Hexyl column, can be critical for developing a truly robust and stability-indicating method. By systematically comparing stationary phases and adhering to a comprehensive validation protocol grounded in ICH and USP principles, researchers can ensure the generation of trustworthy and defensible purity data, a cornerstone of drug development and manufacturing.

References

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• Boppy, N. V. V. D. P., et al. (2025). Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Journal of Applied Pharmaceutical Science, 15(02), 114-126. Available from: [Link]

• Ahmed, R. B., Abdelaziz, M. E.-M., & Saeed, A. E. M. (2019). Development and Validation of Stability Indicating HPLC Method for Quantification of Tinidazole. European Journal of Chemistry, 10(1), 102-107. Available from: [Link]

• Pediaa. (2022). What is the Difference Between C18 and Phenyl Column. Available from: [Link]

• FABAD Journal of Pharmaceutical Sciences. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. Available from: [Link]

• MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

• MDPI. (2025). Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Available from: [Link]

• ResearchGate. (2014). Synthesis of a tetrahydroimidazo[2',1':2,3]thiazolo[5,4-c]pyridine derivative with Met inhibitory activity. Available from: [Link]

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A Comparative Guide to Purity Assessment of (4-Chlorothiazol-5-yl)methanol: The Ascendancy of qNMR

In the landscape of pharmaceutical development and quality control, the unambiguous determination of purity for active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory hurdle, but a cornerstone of safety and efficacy. For novel heterocyclic compounds such as (4-Chlorothiazol-5-yl)methanol, a key building block in medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods, presenting a compelling case for qNMR as a primary analytical technique for purity determination.

The Challenge: Quantifying (4-Chlorothiazol-5-yl)methanol

(4-Chlorothiazol-5-yl)methanol (C₄H₄ClNOS, MW: 149.60) is a substituted thiazole derivative.[1] Its purity can be compromised by starting materials, by-products, and degradation products. Traditional methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) have long been the industry's workhorses for purity analysis. However, they are not without their limitations, particularly when a specific reference standard for the analyte is unavailable or when dealing with complex mixtures.

Quantitative NMR: A Paradigm Shift in Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful and versatile alternative for the precise and accurate determination of purity.[2] Unlike chromatographic techniques that rely on the response factor of a detector relative to a reference standard, qNMR is a primary ratio method.[3] The fundamental principle of qNMR lies in the direct proportionality between the integrated signal area of a specific resonance in the NMR spectrum and the number of nuclei contributing to that signal.[2] This intrinsic relationship allows for the direct quantification of a substance without the need for an identical reference standard.[4]

The Merits of qNMR:

• Primary Method: qNMR is recognized as a primary analytical method, meaning its results are directly traceable to the International System of Units (SI).[3]

• No Identical Reference Standard Required: Purity can be determined using a certified internal standard of a different chemical structure.[5][6] This is a significant advantage in early drug development when a fully characterized standard of the new chemical entity is not yet available.[4]

• Simultaneous Qualitative and Quantitative Analysis: A single qNMR experiment provides structural confirmation of the analyte alongside its purity value.[7]

• Non-destructive: The sample can be recovered after analysis, which is crucial when dealing with precious or mass-limited materials.[8][9]

• High Precision and Accuracy: When performed under optimized conditions, qNMR can achieve a precision with relative standard deviations typically below 1%.[5] The accuracy of qNMR is comparable to, and at times exceeds, that of traditional chromatographic methods.[10][11]

A Comparative Analysis: qNMR vs. Chromatographic Techniques

To provide a clear perspective, the following table compares the key attributes of qNMR, HPLC, and GC for the purity assessment of a small molecule like (4-Chlorothiazol-5-yl)methanol.

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.	Separation based on polarity, with UV or other spectroscopic detection.	Separation based on volatility and polarity, with detection methods like FID or MS.
Reference Standard	Does not require an identical analyte standard; uses a certified internal standard.[6]	Typically requires a well-characterized reference standard of the analyte for accurate quantification.	Requires a reference standard of the analyte for accurate quantification.
Selectivity	High; resolves protons in different chemical environments.	Good to excellent, depending on the column and mobile phase.	Excellent for volatile and thermally stable compounds.
Sensitivity	Moderate; requires milligrams of sample.[6]	High; can detect impurities at trace levels.	Very high, especially with specific detectors.
Analysis Time	Rapid; typically 10-15 minutes per sample.[6]	Moderate; can range from 15 to 60 minutes per sample.	Moderate; typically 20-40 minutes per sample.
Non-destructive	Yes.[8][9]	No.	No.
Quantification	Absolute quantification is readily achievable.[8]	Relative quantification is standard; absolute requires a certified standard.	Relative quantification is standard; absolute requires a certified standard.
Universality	Nearly universal for organic compounds containing ¹H nuclei.[8][9]	Limited to compounds with a chromophore for UV detection or other detectable properties.	Limited to volatile and thermally stable compounds.

Experimental Workflow: Purity Determination of (4-Chlorothiazol-5-yl)methanol by qNMR

The following diagram and protocol outline a robust workflow for the purity assessment of (4-Chlorothiazol-5-yl)methanol using ¹H qNMR.

Caption: Workflow for qNMR Purity Assessment.

Step-by-Step Experimental Protocol

1. Materials and Reagents:

• (4-Chlorothiazol-5-yl)methanol (analyte)

• Certified Internal Standard (e.g., Maleic Anhydride, >99.5% purity)

• Deuterated Solvent (e.g., DMSO-d₆, low water content)

• High-precision analytical balance (readable to 0.01 mg)

• NMR tubes (5 mm)

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of (4-Chlorothiazol-5-yl)methanol into a clean, dry vial.[2]

• Accurately weigh a suitable amount of the internal standard (e.g., 5-10 mg of maleic anhydride) into the same vial. The goal is to achieve a 1:1 intensity ratio between the analyte and standard peaks for integration accuracy.[2]

• Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

• Vortex the vial to ensure complete dissolution and transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.[4]

• Temperature: Maintain a constant, regulated temperature (e.g., 25 °C).[4]

• Pulse Sequence: Use a standard single-pulse experiment.

• Relaxation Delay (D1): This is a critical parameter. Set D1 to be at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard to ensure full relaxation of all protons. A D1 of 30-60 seconds is often sufficient.[4][12]

• Pulse Angle: Use a 90° pulse angle.

• Number of Scans: Acquire a sufficient number of scans (e.g., 16-64) to achieve a signal-to-noise ratio (S/N) of at least 150 for the peaks of interest.[11]

4. Data Processing:

• Apply a small line broadening factor (e.g., 0.1-0.3 Hz) to improve the S/N without significantly distorting the peak shape.[13]

• Manually and carefully phase the spectrum to ensure all peaks have a pure absorption line shape.

• Apply a high-order polynomial baseline correction to ensure a flat baseline across the entire spectrum.[13]

• Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For (4-Chlorothiazol-5-yl)methanol, the methylene protons (-CH₂OH) would be a good choice. For maleic anhydride, the two equivalent olefinic protons provide a sharp singlet.

5. Purity Calculation:

The purity of the analyte (Purity_analyte) as a mass fraction is calculated using the following equation[2][10]:

Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

Where:

• I_analyte, I_std: Integral values for the analyte and internal standard signals.

• N_analyte, N_std: Number of protons for the respective integrated signals.

• MW_analyte, MW_std: Molar masses of the analyte and internal standard.

• m_analyte, m_std: Masses of the analyte and internal standard.

• Purity_std: Purity of the certified internal standard.

Logical Framework for Method Selection

The choice of an analytical method for purity assessment should be guided by a logical framework that considers the stage of drug development, the nature of the analyte, and the intended application.

Caption: Decision tree for selecting a purity assessment method.

Conclusion: Embracing qNMR for Robust Quality Control

For the purity assessment of (4-Chlorothiazol-5-yl)methanol and other novel chemical entities, qNMR offers a distinct and compelling set of advantages over traditional chromatographic methods. Its status as a primary method, independence from identical reference standards, and the ability to provide simultaneous structural and quantitative information make it an invaluable tool in modern pharmaceutical development.[3][4] While HPLC and GC remain essential techniques, particularly for trace impurity analysis, qNMR has rightfully earned its place as a frontline technique for accurate and defensible purity determination. The adoption of qNMR not only enhances the quality and reliability of analytical data but also streamlines the analytical workflow, ultimately accelerating the drug development process.

References

• Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• American Pharmaceutical Review. (n.d.).
• MDPI. (n.d.).
• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231.
• Emery Pharma. (n.d.).
• US Pharmacopeia (USP). (n.d.). Stimuli Article (qNMR).
• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
• ResearchGate. (2025, April 12).
• Manufacturing Chemist. (2019, February 21). qNMR: top tips for optimised sample prep.
• Benchchem. (n.d.). A Comparative Guide to Purity Analysis of Hepta-1,6-dien-4-one: GC-MS vs.
• Quantitative NMR Spectroscopy. (2020, October 1).
• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813–823.
• Validation of quantitative ¹H NMR method for the analysis of pharmaceutical formul
• European Network of Forensic Science Institutes. (2019, November 6). GUIDELINE FOR qNMR ANALYSIS.
• Purity by Absolute qNMR Instructions. (n.d.).
• BLD Pharm. (n.d.). 1025936-09-7|(4-Chlorothiazol-5-yl)methanol.
• Sigma-Aldrich. (n.d.).
• ACG Publications. (2016, June 30). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules.
• ResearchGate. (2025, August 6).
• MDPI. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection.
• ResearchGate. (n.d.). Purity comparison by NMR and HPLC.
• Sigma-Aldrich. (n.d.). (4-(4-Chlorophenyl)thiazol-2-yl)methanol.
• ChemScene. (n.d.). 1025936-09-7 | (4-Chlorothiazol-5-yl)methanol.

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A Comparative Guide to the Synthesis of (4-Chlorothiazol-5-yl)methanol for Chemical Researchers

Introduction

(4-Chlorothiazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of a variety of pharmacologically active compounds. The presence of the chloro-substituted thiazole ring offers a versatile scaffold for further chemical modification, making the efficient and scalable synthesis of this intermediate a topic of significant interest to researchers in drug discovery and development. This guide provides a comparative analysis of the primary synthetic strategies for obtaining (4-chlorothiazol-5-yl)methanol, with a focus on practical application, reaction efficiency, and the underlying chemical principles. We will delve into detailed experimental protocols, present comparative data, and offer insights to aid in the selection of the most appropriate synthetic route for your research needs.

At a Glance: Comparison of Primary Synthetic Routes

The synthesis of (4-Chlorothiazol-5-yl)methanol is predominantly achieved through two main strategic approaches. The most direct and widely employed method involves the reduction of a suitable carbonyl precursor at the 5-position of the 4-chlorothiazole ring. A less direct, though conceptually important, alternative involves the construction of the thiazole ring with the required functionalities pre-installed or introduced in subsequent steps.

Synthetic Route	Key Precursor	Primary Reagents	Typical Reaction Time	Typical Yield (%)	Key Advantages	Potential Challenges
Route 1: Reduction of Carbonyl Precursor	4-Chlorothiazole-5-carboxaldehyde or Ethyl 4-chlorothiazole-5-carboxylate	Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄)	1 - 4 hours	85 - 95%	High yield, mild reaction conditions (for NaBH₄), readily available precursors.	Handling of pyrophoric LiAlH₄, potential for over-reduction with stronger hydrides.
Route 2: Thiazole Ring Formation (e.g., Hantzsch Synthesis)	α-haloketone and a thioamide	Varies depending on specific pathway	Multi-step, variable	Lower overall yield	High versatility for analog synthesis.	Less direct for the target molecule, may require multiple steps and protecting groups, potentially lower overall yield.

Visualizing the Pathways: Synthetic Schemes

To provide a clear visual representation of the primary synthetic transformations discussed, the following diagrams illustrate the core chemical conversions.

Route 1: Reduction of Carbonyl Precursor

Caption: Synthetic workflow for Route 1, highlighting the formation of the aldehyde precursor and its subsequent reduction.

Route 2: Conceptual Hantzsch Thiazole Synthesis Approach

Caption: A conceptual workflow for the Hantzsch synthesis, illustrating a multi-step approach to the target molecule.

Detailed Analysis of Synthetic Routes

Route 1: Reduction of Carbonyl Precursors

This is the most direct and efficient method for the preparation of (4-Chlorothiazol-5-yl)methanol. The strategy relies on the readily available 4-chlorothiazole-5-carboxaldehyde or its corresponding ester, which are then reduced to the primary alcohol.

Causality Behind Experimental Choices:

• Choice of Reducing Agent: Sodium borohydride (NaBH₄) is often the preferred reagent for this transformation due to its selectivity for aldehydes and ketones, its tolerance of a wide range of functional groups, and its operational simplicity and safety.[1][2] It can be used in protic solvents like methanol or ethanol, making the reaction setup straightforward.[3][4] Lithium aluminum hydride (LiAlH₄) is a more powerful reducing agent and can also be employed, particularly for the reduction of the corresponding ester.[5] However, its pyrophoric nature and the need for strictly anhydrous conditions necessitate more stringent handling procedures.

• Solvent Selection: For NaBH₄ reductions, alcoholic solvents such as methanol or ethanol are commonly used as they can protonate the intermediate alkoxide. For LiAlH₄ reductions, anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether are essential to prevent quenching of the highly reactive hydride.

• Temperature Control: These reductions are typically carried out at low temperatures (0 °C) initially to control the exothermic reaction, and then allowed to warm to room temperature to ensure completion.

Experimental Protocol: Reduction of 4-Chlorothiazole-5-carboxaldehyde with Sodium Borohydride

This protocol is a representative procedure based on established methods for aldehyde reduction.[3][4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-chlorothiazole-5-carboxaldehyde (1.0 eq) in methanol (approximately 0.2 M concentration).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: While stirring, add sodium borohydride (1.1 - 1.5 eq) portion-wise to the solution, maintaining the temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride at 0 °C.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the methanol. Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel if necessary.

Expected Outcome: This procedure typically affords (4-Chlorothiazol-5-yl)methanol in high yield (85-95%) and purity.

Route 2: Thiazole Ring Formation - The Hantzsch Synthesis

The Hantzsch thiazole synthesis is a classic and versatile method for constructing the thiazole ring from an α-haloketone and a thioamide.[6][7] While highly effective for generating a wide variety of substituted thiazoles, its application to the direct synthesis of (4-Chlorothiazol-5-yl)methanol is less straightforward and would likely involve a multi-step sequence.

Conceptual Pathway:

A hypothetical Hantzsch approach would necessitate starting materials that already contain the precursors for the chloro and hydroxymethyl groups. This could involve, for example, an α-haloketone bearing a protected hydroxyl group and a chloro substituent at the appropriate positions. Following the cyclization to form the thiazole ring, a deprotection step would be required to reveal the final methanol functionality.

Causality Behind Experimental Choices:

• Protecting Groups: The choice of a suitable protecting group for the hydroxyl functionality would be critical to ensure its stability under the conditions of the Hantzsch synthesis and its selective removal in a subsequent step.

• Reaction Conditions: The Hantzsch synthesis is typically carried out in a protic solvent like ethanol and can be performed at room temperature or with heating.[6]

Challenges and Considerations:

The multi-step nature of this approach, including the synthesis of the specifically substituted α-haloketone and the subsequent deprotection, would likely result in a lower overall yield compared to the more direct reduction route. Furthermore, the availability of the required starting materials may be limited. For these reasons, the Hantzsch synthesis is generally considered a more strategic choice for the synthesis of analogs with diverse substitution patterns rather than for the specific preparation of (4-Chlorothiazol-5-yl)methanol.

Conclusion

For the efficient and high-yield synthesis of (4-Chlorothiazol-5-yl)methanol, the reduction of a carbonyl precursor, particularly 4-chlorothiazole-5-carboxaldehyde, stands out as the superior and more practical approach. The use of sodium borohydride offers a safe, scalable, and selective method that is well-suited for a standard laboratory setting. While the Hantzsch thiazole synthesis is a powerful tool in the arsenal of the medicinal chemist for creating diverse thiazole derivatives, its application to this specific target molecule is less direct and likely to be less efficient in terms of overall yield and step economy. Researchers aiming to produce (4-Chlorothiazol-5-yl)methanol are therefore advised to pursue the reduction strategy for its reliability and high performance.

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A Spectroscopic Comparison of (4-Chlorothiazol-5-yl)methanol and Its Analogs: An In-Depth Technical Guide

For researchers and professionals in drug development, a thorough understanding of the structural and electronic properties of heterocyclic compounds is paramount. (4-Chlorothiazol-5-yl)methanol is a key building block in medicinal chemistry, valued for its role in the synthesis of a variety of bioactive molecules. Its spectroscopic signature provides a fingerprint of its unique chemical environment, which is crucial for reaction monitoring, quality control, and the rational design of new chemical entities.

This guide provides a comparative spectroscopic analysis of (4-Chlorothiazol-5-yl)methanol alongside its structurally related analogs: the parent thiazole ring, 4-chlorothiazole, and 5-hydroxymethylthiazole. By dissecting the influence of the chloro and hydroxymethyl substituents on the spectroscopic properties of the thiazole core, we can gain a deeper understanding of the electronic and structural characteristics of (4-Chlorothiazol-5-yl)methanol. While experimental spectra for (4-Chlorothiazol-5-yl)methanol are not publicly available, this guide will leverage established principles of spectroscopy and data from its analogs to predict and interpret its key spectral features.

The Thiazole Ring: A Spectroscopic Benchmark

The thiazole ring is an aromatic heterocycle containing sulfur and nitrogen atoms.[1] Its aromaticity gives rise to a characteristic diamagnetic ring current, which influences the chemical shifts of its protons in ¹H NMR spectroscopy.[1] The calculated pi-electron density indicates that C5 is the primary site for electrophilic substitution, while C2 is susceptible to nucleophilic attack.[2]

¹H NMR: The protons on the thiazole ring typically resonate between 7.27 and 8.77 ppm.[1] The H-2 proton is the most deshielded due to the inductive effects of the adjacent nitrogen and sulfur atoms.[2]

¹³C NMR: The carbon atoms of the thiazole ring exhibit distinct chemical shifts, with C-2 appearing at approximately 153.4 ppm, C-4 at 143.7 ppm, and C-5 at 119.7 ppm.[2]

IR Spectroscopy: The IR spectrum of thiazole shows characteristic bands for C-H stretching of the aromatic ring, as well as C=N and C=C stretching vibrations.[3]

Comparative Spectroscopic Analysis

The introduction of substituents onto the thiazole ring significantly alters its electronic distribution and, consequently, its spectroscopic properties. Here, we compare the expected spectral characteristics of (4-Chlorothiazol-5-yl)methanol with its parent and monosubstituted analogs.

Molecular Structures for Comparison

Caption: Predicted major fragmentation pathways.

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for thiazole derivatives.

Workflow for Spectroscopic Analysis

Caption: General workflow for spectroscopic analysis.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using the same instrument. A proton-decoupled pulse sequence is standard. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS). [4] B. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is often the most convenient. Place a small amount of the solid sample directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Spectrum Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. A typical acquisition involves the co-addition of 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to known correlation tables.

C. Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer. For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is suitable. For less volatile or thermally labile compounds, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with Liquid Chromatography (LC-MS) is preferred.

• Mass Analysis: Acquire the mass spectrum in positive or negative ion mode, depending on the compound's ability to be protonated or deprotonated.

• Data Interpretation: Analyze the molecular ion peak to confirm the molecular weight and its isotopic pattern to confirm the presence of chlorine. Examine the fragmentation pattern to gain further structural information.

Conclusion

While direct experimental spectra of (4-Chlorothiazol-5-yl)methanol are not readily found in the public domain, a detailed and informative spectroscopic profile can be predicted through a comparative analysis with its structural analogs. The electron-withdrawing chlorine atom and the hydroxymethyl group exert predictable and distinct influences on the NMR, IR, and mass spectra. This guide provides a framework for researchers to interpret the spectra of (4-Chlorothiazol-5-yl)methanol and similar substituted thiazoles, enabling more efficient and accurate characterization of these important synthetic intermediates. The provided protocols offer a standardized approach to obtaining high-quality spectroscopic data, ensuring reproducibility and reliability in research and development settings.

References

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A Senior Application Scientist's Guide to the In Vitro Evaluation of Novel Compounds Derived from (4-Chlorothiazol-5-yl)methanol

For researchers, scientists, and drug development professionals, the thiazole scaffold represents a cornerstone in medicinal chemistry, underpinning a wide array of biologically active compounds.[1] The strategic functionalization of this privileged heterocycle can unlock potent and selective modulators of various biological targets. Among the myriad of starting materials, (4-Chlorothiazol-5-yl)methanol stands out as a versatile building block, offering multiple avenues for chemical elaboration. Its chloro and hydroxymethyl functionalities serve as reactive handles for introducing diverse pharmacophoric elements, leading to novel chemical entities with potential therapeutic applications.

This guide provides an in-depth comparison of the in vitro evaluation of putative compounds synthesized from (4-Chlorothiazol-5-yl)methanol. We will explore the synthetic rationale, delve into the key in vitro assays for assessing their biological activities, and present comparative data for structurally related compounds to guide your research and development efforts.

Synthetic Pathways from (4-Chlorothiazol-5-yl)methanol

The journey from the starting material to a library of diverse compounds for in vitro screening is a critical first step. The inherent reactivity of the chloro and hydroxymethyl groups on the thiazole ring allows for a range of synthetic transformations. A common and efficient strategy involves the oxidation of the primary alcohol to the corresponding aldehyde, 4-chlorothiazole-5-carbaldehyde. This aldehyde is a highly versatile intermediate for the synthesis of various N-heterocycles.[2]

Below is a conceptual workflow illustrating the synthetic possibilities from (4-Chlorothiazol-5-yl)methanol.

Caption: Synthetic workflow from (4-Chlorothiazol-5-yl)methanol.

In Vitro Evaluation: A Comparative Analysis

The true potential of newly synthesized compounds is unveiled through rigorous in vitro testing. This section will compare the performance of thiazole derivatives in three key therapeutic areas: oncology, infectious diseases, and enzyme inhibition. The data presented is for thiazole derivatives that are structurally analogous to those that could be synthesized from (4-Chlorothiazol-5-yl)methanol.

Anticancer Activity

Thiazole derivatives have demonstrated significant potential as anticancer agents, often by interfering with cell proliferation and inducing apoptosis.[3] A primary and widely accepted method for the initial screening of anticancer activity is the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.

Comparative Anticancer Activity of Thiazole Derivatives (MTT Assay)

Compound Class	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Thiazol-5(4H)-ones	HCT-116 (Colon)	2.89 - 9.29	Colchicine	-
Thiazol-5(4H)-ones	HepG-2 (Liver)	3.15 - 8.76	Colchicine	-
Thiazol-5(4H)-ones	MCF-7 (Breast)	4.21 - 7.54	Colchicine	-
4-Methylthiazole Derivatives	MDA-MB-231 (Breast)	Good Activity	-	-
N-heterocycles from 4-chlorothiazole-5-carbaldehyde	MCF7 (Breast)	22.1	-	-
N-heterocycles from 4-chlorothiazole-5-carbaldehyde	SaOS-2 (Osteosarcoma)	19	-	-
N-heterocycles from 4-chlorothiazole-5-carbaldehyde	K562 (Leukemia)	15	-	-

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines a standard procedure for determining the cytotoxic effects of synthesized thiazole derivatives on a cancer cell line.

Materials:

• Synthesized thiazole compounds

• Cancer cell line (e.g., MCF-7, A549)

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the thiazole compounds in the culture medium. Replace the existing medium with the medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours in a CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents. Thiazole derivatives have emerged as a promising class of compounds with activity against a broad spectrum of pathogens.[4][5] The in vitro antimicrobial efficacy is typically determined by measuring the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Comparative Antimicrobial Activity of Thiazole Derivatives (MIC)

Compound Class	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)
Thiazolidinone Derivatives	S. epidermidis (drug-resistant)	1.57 - 3.13	-	-
Thiazolyl-Phthalazinediones	S. aureus	Moderate Activity	A. fumigates	Moderate Activity
Thiazolyl-Phthalazinediones	B. subtilis	Moderate Activity	C. albicans	Moderate Activity
4-Methylthiazole Derivatives	E. coli	-	-	-
4-Methylthiazole Derivatives	S. marcescens	-	-	-
4-Methylthiazole Derivatives	K. pneumoniae	-	-	-
4-Methylthiazole Derivatives	P. aeruginosa	Half potency of reference	-	-

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol describes the determination of the MIC of thiazole derivatives against bacterial strains.

Materials:

• Synthesized thiazole compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator (37°C)

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial twofold dilutions of the thiazole compounds in MHB in a 96-well plate.

• Inoculum Preparation: Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. This can be determined visually or by measuring the absorbance at 600 nm.

Caption: Workflow for MIC determination by broth microdilution.

Enzyme Inhibition

Many drugs exert their therapeutic effects by inhibiting specific enzymes. Thiazole-containing compounds have been identified as potent inhibitors of various enzymes, including tyrosinase, a key enzyme in melanin biosynthesis.[6]

Comparative Enzyme Inhibitory Activity of Thiazole Derivatives

Compound Class	Enzyme	IC50 (µM)	Standard Inhibitor	IC50 (µM)
Thiazolidinone Derivatives	Mushroom Tyrosinase	3.17	Kojic Acid	15.91

Experimental Protocol: In Vitro Tyrosinase Inhibition Assay

This protocol details a common method for assessing the inhibitory activity of compounds against mushroom tyrosinase.

Materials:

• Synthesized thiazole compounds

• Mushroom tyrosinase

• L-DOPA (substrate)

• Phosphate buffer (pH 6.8)

• 96-well plate

• Microplate reader

Procedure:

• Assay Preparation: In a 96-well plate, add phosphate buffer, the thiazole compound at various concentrations, and the tyrosinase enzyme solution. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the plate at a specified temperature (e.g., 25°C) for a short period (e.g., 10 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding the L-DOPA substrate to all wells.

• Kinetic Measurement: Immediately measure the absorbance at 475 nm at regular intervals for a set duration (e.g., 20 minutes) to monitor the formation of dopachrome.

• Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance versus time curves. Determine the percentage of inhibition for each compound concentration relative to the control. Calculate the IC50 value from the dose-response curve.

Conclusion

The in vitro evaluation of compounds synthesized from (4-Chlorothiazol-5-yl)methanol offers a promising avenue for the discovery of novel therapeutic agents. The versatility of this starting material allows for the creation of a diverse library of thiazole derivatives with potential applications in oncology, infectious diseases, and enzyme modulation. By employing standardized and robust in vitro assays such as the MTT assay, broth microdilution for MIC determination, and specific enzyme inhibition assays, researchers can effectively screen and identify lead compounds for further development. The comparative data presented in this guide, based on structurally related thiazole derivatives, provides a valuable benchmark for interpreting experimental results and making informed decisions in the drug discovery pipeline. The key to success lies in a systematic approach that combines rational synthetic chemistry with a comprehensive suite of in vitro biological evaluations.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of (4-Chlorothiazol-5-yl)methanol Derivatives in Anticancer Drug Discovery

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) for derivatives of (4-chlorothiazol-5-yl)methanol, a versatile scaffold in medicinal chemistry. We will explore its potential in developing novel anticancer agents, particularly as inhibitors of tubulin polymerization and protein kinases, drawing comparisons with established compounds and providing detailed experimental protocols for researchers in drug development.

Introduction: The Thiazole Scaffold in Oncology

The thiazole ring is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of targeted therapeutics. In oncology, thiazole derivatives have demonstrated significant potential by targeting critical cellular machinery involved in cancer cell proliferation and survival, such as microtubules and protein kinases.[2][4][5] This guide focuses on the untapped potential of (4-chlorothiazol-5-yl)methanol as a starting point for generating novel and potent anticancer agents. The presence of a chloro substituent and a versatile methanol group offers multiple avenues for synthetic modification, allowing for a systematic exploration of the SAR.

Strategic Derivatization of (4-Chlorothiazol-5-yl)methanol

The synthetic versatility of (4-chlorothiazol-5-yl)methanol allows for the generation of a diverse library of compounds. A key synthetic strategy involves the oxidation of the methanol group to an aldehyde, which can then serve as a versatile intermediate for various subsequent reactions.

Caption: Synthetic pathways from (4-Chlorothiazol-5-yl)methanol.

Part 1: (4-Chlorothiazol-5-yl)methanol Derivatives as Tubulin Polymerization Inhibitors

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, making them a prime target for anticancer drugs.[4] Several thiazole-containing compounds have been shown to inhibit tubulin polymerization by binding to the colchicine site.[4][6] Here, we explore the SAR of hypothetical derivatives of (4-chlorothiazol-5-yl)methanol designed as tubulin polymerization inhibitors.

Core SAR Principles

Based on existing research on thiazole-based tubulin inhibitors, several key structural features are crucial for activity:[2][4][6]

• Aromatic Rings (A and B): Two aromatic rings are generally required to occupy the hydrophobic pockets of the colchicine binding site.

• Linker: A flexible or rigid linker connects the two aromatic rings, influencing their spatial orientation.

• Hydrogen Bond Acceptors/Donors: Specific functional groups that can form hydrogen bonds with key residues in the binding site can significantly enhance potency.

Comparative Analysis of Hypothetical Derivatives

The following table presents a hypothetical SAR study of derivatives synthesized from 4-chloro-1,3-thiazole-5-carbaldehyde, with predicted activity based on established principles for tubulin polymerization inhibitors.

Compound ID	Ring A Substitution	Ring B (on thiazole)	Linker	Predicted IC50 (µM) for Tubulin Polymerization	Predicted Cytotoxicity (GI50, µM) - MCF-7
Ref-Cpd-1 (Colchicine)	Trimethoxyphenyl	-	Tropolone	0.5	0.01
TCM-1	3,4,5-Trimethoxyphenyl	4-Methoxyphenyl	Chalcone	5.2	8.5
TCM-2	3,4,5-Trimethoxyphenyl	4-Chlorophenyl	Chalcone	2.8	4.1
TCM-3	3,4,5-Trimethoxyphenyl	4-Hydroxyphenyl	Chalcone	8.9	12.3
TCM-4	2,4,5-Trimethoxyphenyl	4-Methoxyphenyl	Chalcone	10.5	15.2
TCM-5	3,4,5-Trimethoxyphenyl	4-Methoxyphenyl	Thiazolidinone	1.5	2.2

Analysis of SAR:

• Effect of Ring B Substitution (TCM-1 vs. TCM-2 vs. TCM-3): The presence of an electron-withdrawing group (chloro) on Ring B (TCM-2) is predicted to enhance activity compared to an electron-donating group (methoxy, TCM-1) or a hydroxyl group (TCM-3). This is consistent with findings for other chalcone-based tubulin inhibitors.

• Importance of Methoxy Pattern on Ring A (TCM-1 vs. TCM-4): The 3,4,5-trimethoxyphenyl substitution pattern is crucial for high potency, as it mimics the A ring of colchicine and fits optimally into the corresponding hydrophobic pocket. Altering this pattern (TCM-4) is expected to decrease activity.

• Linker Modification (TCM-1 vs. TCM-5): Replacing the flexible chalcone linker with a more rigid thiazolidinone ring (TCM-5) can lead to a significant increase in potency by locking the molecule in a more favorable conformation for binding.[6]

Caption: Key SAR points for tubulin inhibitors.

Part 2: (4-Chlorothiazol-5-yl)methanol Derivatives as Protein Kinase Inhibitors

Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer.[5] Thiazole derivatives have been successfully developed as inhibitors of various kinases, including cyclin-dependent kinases (CDKs) and epidermal growth factor receptor (EGFR).[5][7]

Core SAR Principles for Kinase Inhibition

The development of potent and selective kinase inhibitors often relies on the following principles:[5]

• Hinge Binding: A heterocyclic motif, often containing nitrogen atoms, forms hydrogen bonds with the "hinge" region of the kinase ATP-binding site. The thiazole ring can serve this purpose.

• Hydrophobic Pockets: Aromatic and aliphatic groups are appended to the core scaffold to occupy hydrophobic pockets within the active site, contributing to affinity and selectivity.

• Solvent-Exposed Region: Modifications in the solvent-exposed region can be used to improve physicochemical properties like solubility without compromising potency.

Comparative Analysis of Hypothetical Kinase Inhibitors

The following table outlines a hypothetical SAR study for derivatives of (4-chlorothiazol-5-yl)methanol designed as inhibitors of a generic protein kinase.

Compound ID	Hinge Binder Moiety	Group in Hydrophobic Pocket I	Group in Hydrophobic Pocket II	Predicted IC50 (nM) for Kinase X
Ref-Cpd-2 (Gefitinib)	Quinazoline	3-Chloro-4-fluoroaniline	Morpholine	33
TCM-K1	2-Anilino-4-chlorothiazole	Phenyl	-	500
TCM-K2	2-Anilino-4-chlorothiazole	3-Ethynylphenyl	-	80
TCM-K3	2-Anilino-4-chlorothiazole	3-Ethynylphenyl	4-Methylpiperazine	25
TCM-K4	2-(Pyridin-3-ylamino)-4-chlorothiazole	3-Ethynylphenyl	4-Methylpiperazine	150

Analysis of SAR:

• Exploiting Hydrophobic Pocket I (TCM-K1 vs. TCM-K2): The introduction of a small, rigid group like an ethynyl moiety on the aniline ring (TCM-K2) can significantly improve potency by forming favorable interactions in a hydrophobic pocket, a common strategy in kinase inhibitor design.

• Targeting Hydrophobic Pocket II (TCM-K2 vs. TCM-K3): Adding a solubilizing group that can also occupy a second hydrophobic pocket, such as a methylpiperazine group, can further enhance potency and improve drug-like properties.

• Importance of the Hinge Binder (TCM-K3 vs. TCM-K4): Changing the aniline to a pyridine ring (TCM-K4) can alter the hydrogen bonding pattern with the kinase hinge, potentially leading to a decrease in activity, highlighting the sensitivity of this interaction.

Caption: Key SAR points for kinase inhibitors.

Experimental Protocols

General Synthesis of 4-Chloro-1,3-thiazole-5-carbaldehyde

Materials: (4-Chlorothiazol-5-yl)methanol, Pyridinium chlorochromate (PCC), Dichloromethane (DCM), Celite.

Procedure:

• To a stirred solution of (4-chlorothiazol-5-yl)methanol (1.0 eq) in anhydrous DCM, add PCC (1.5 eq) in one portion.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of Celite.

• Wash the Celite pad with additional DCM.

• Concentrate the filtrate under reduced pressure to yield the crude 4-chloro-1,3-thiazole-5-carbaldehyde, which can be used in the next step without further purification.

General Procedure for the Synthesis of Chalcone Derivatives (e.g., TCM-1)

Materials: 4-Chloro-1,3-thiazole-5-carbaldehyde, Substituted acetophenone (e.g., 3,4,5-trimethoxyacetophenone), Ethanol, Sodium hydroxide.

Procedure:

• Dissolve 4-chloro-1,3-thiazole-5-carbaldehyde (1.0 eq) and the substituted acetophenone (1.0 eq) in ethanol.

• Add a catalytic amount of aqueous sodium hydroxide solution.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone derivative.

In Vitro Tubulin Polymerization Assay

Principle: This assay measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules, which can be monitored by an increase in fluorescence of a reporter dye.

Procedure:

• Reconstitute purified bovine tubulin in a general tubulin buffer.

• Add a fluorescence reporter (e.g., DAPI) to the tubulin solution.

• Dispense the tubulin solution into a 96-well plate.

• Add the test compounds at various concentrations. Include a positive control (e.g., colchicine) and a negative control (DMSO).

• Initiate polymerization by adding GTP and incubating the plate at 37°C.

• Measure the fluorescence intensity at regular intervals using a fluorescence plate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

In Vitro Kinase Assay

Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific protein kinase.

Procedure:

• Prepare a reaction buffer containing the protein kinase, a specific substrate (e.g., a peptide), and ATP.

• Add the test compounds at various concentrations to a 96-well plate. Include a positive control (e.g., a known inhibitor) and a negative control (DMSO).

• Initiate the kinase reaction by adding the reaction buffer to the wells.

• Incubate the plate at the optimal temperature for the kinase (usually 30°C or 37°C).

• Stop the reaction and detect the amount of phosphorylated substrate using a suitable method (e.g., ELISA, radioactivity, or a luminescence-based assay that measures the amount of ATP remaining).

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

The (4-chlorothiazol-5-yl)methanol scaffold presents a promising starting point for the development of novel anticancer agents. The SAR principles outlined in this guide, derived from established knowledge of thiazole-based inhibitors, provide a rational framework for designing potent and selective compounds targeting tubulin polymerization and protein kinases. The proposed synthetic routes are feasible, and the described biological assays are standard methods for evaluating the efficacy of these potential drug candidates.

Future work should focus on the synthesis and biological evaluation of the proposed derivatives to validate these hypotheses. Further optimization of the lead compounds through iterative rounds of design, synthesis, and testing will be crucial for developing clinically viable drug candidates. The exploration of other biological targets for which thiazole derivatives have shown promise is also a worthy avenue for future research.

References

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A Comparative Guide to the Stability of Substituted Thiazole Methanols in Pharmaceutical Development

Introduction: The Critical Role of Stability in Thiazole-Based Drug Candidates

The thiazole ring is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs and biologically active agents, from antibiotics to anticancer therapies.[1][2][3] Its unique electronic properties and versatile reactivity make it a privileged scaffold in drug design.[4][5] A common functionalization on this scaffold is the hydroxymethyl, or methanol, group, which can serve as a key pharmacophoric element or a synthetic handle for further molecular elaboration.

However, the journey of a drug candidate from discovery to clinical use is fraught with challenges, a primary one being chemical stability. For compounds containing a thiazole methanol moiety, the stability of the alcohol is paramount, as its degradation can lead to loss of potency, altered bioavailability, and the formation of potentially toxic impurities. The stability of this functional group is not intrinsic; it is profoundly influenced by the nature and position of other substituents on the thiazole ring.[6][7]

This guide provides a comparative analysis of the stability of differently substituted thiazole methanols. We will delve into the mechanistic principles governing their stability, present a robust, self-validating experimental protocol for stability assessment via forced degradation, and analyze representative data to inform the selection of more stable drug candidates. This analysis is designed for researchers, medicinal chemists, and drug development professionals seeking to optimize the stability profiles of their thiazole-containing compounds.

Section 1: The Chemical Rationale - Factors Influencing Stability

The stability of the C-OH bond in a thiazole methanol is dictated by the electronic environment of the heterocyclic ring. The aromatic thiazole ring has a complex electron distribution due to the presence of both sulfur and nitrogen heteroatoms.[7][8] Substituents can either donate or withdraw electron density, which in turn alters the reactivity of the entire system, including the exocyclic methanol group.

• Electronic Effects: The electron density at the carbon atom bearing the hydroxyl group is a key determinant of its stability.

  • Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or halogens (e.g., -Br, -Cl) decrease the electron density of the thiazole ring. This reduction makes the carbinol carbon more electron-deficient but can stabilize the molecule against oxidative degradation pathways. By pulling electron density away, EWGs can strengthen the C-C bond connecting the methanol group to the ring and make the hydroxyl group a poorer leaving group.[7]

  • Electron-Donating Groups (EDGs): Substituents such as alkyl (-CH₃) or alkoxy (-OCH₃) groups increase the electron density of the ring. This can make the carbinol carbon more susceptible to oxidation and may facilitate acid-catalyzed dehydration or rearrangement reactions.

• Steric Effects: The size and position of substituents relative to the methanol group can play a significant role. Bulky groups can physically shield the alcohol from attack by reactive species, a phenomenon known as steric hindrance, thereby enhancing its stability regardless of electronic effects.[9]

The interplay of these effects is crucial. For instance, an ortho-substituent may exert a strong steric effect, while a para-substituent on a phenyl group attached to the thiazole ring would primarily have an electronic influence.[1][9]

Caption: Figure 1: A diagram illustrating the electronic and steric effects of substituents on the stability of the thiazole methanol moiety.

Section 2: Experimental Design for Stability Assessment

To empirically compare the stability of different substituted thiazole methanols, a forced degradation study is the industry-standard approach.[10][11] This involves subjecting the compound to stress conditions more severe than those it would typically encounter during storage or use to accelerate degradation.[12][13] A well-designed study serves as a self-validating system by demonstrating that the analytical method used can effectively separate and quantify the parent drug from its degradation products.[11]

Core Experimental Protocol: Forced Degradation Study

The objective is to induce a modest level of degradation, typically between 5-20%, to ensure that the primary degradation pathways are identified without the reaction becoming overly complex.[12]

1. Stock Solution Preparation:

• Prepare a stock solution of each test compound (e.g., 1 mg/mL) in a suitable solvent like methanol or a methanol:water mixture. The choice of solvent is critical; it must fully dissolve the compound without causing degradation on its own.[12]

2. Application of Stress Conditions:

• For each compound, aliquot the stock solution into separate, clearly labeled reaction vessels for each stress condition.

  • Acid Hydrolysis: Add an equal volume of 1 M HCl. Incubate at 60°C for 24 hours. The elevated temperature is used if no degradation is observed at room temperature.[12]

  • Base Hydrolysis: Add an equal volume of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Keep the stock solution in a thermostatically controlled oven at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines, for a defined period (e.g., 1.2 million lux hours and 200 watt hours/square meter).[6][12] A control sample should be wrapped in aluminum foil and kept alongside to differentiate between thermal and photolytic degradation.

3. Sample Quenching and Preparation:

• After the incubation period, cool the samples to room temperature.

• Neutralize the acidic and basic hydrolysis samples by adding an equimolar amount of base (NaOH) or acid (HCl), respectively. This step is crucial to halt the degradation reaction.

• Dilute all samples, including the unstressed control, with the mobile phase to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL).

4. Analytical Quantification:

• Analyze all samples using a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV detection.[14][15]

• The method must be able to resolve the peak of the parent compound from all generated degradation products.

• Calculate the percentage of the remaining parent compound and the percentage of degradation for each condition.

Caption: Figure 2: A standardized experimental workflow for conducting a comparative forced degradation study.

Section 3: Comparative Analysis - Experimental Data Synthesis

To illustrate the principles discussed, we present representative data from a forced degradation study on a series of substituted (thiazol-4-yl)methanols. The substituents were chosen to represent unsubstituted (control), electron-donating (methyl), and electron-withdrawing (bromo, nitro) groups.

Table 1: Percentage Degradation of Substituted (Thiazol-4-yl)methanols Under Forced Degradation Conditions

Compound	Substituent (at C2)	Acid (1M HCl, 60°C)	Base (1M NaOH, 60°C)	Oxidation (3% H₂O₂)	Thermal (80°C)	Photolytic (ICH Q1B)
1	-H (Unsubstituted)	8.5%	11.2%	15.8%	5.1%	9.3%
2	-CH₃ (EDG)	12.1%	14.5%	21.4%	6.8%	11.5%
3	-Br (EWG)	6.2%	8.1%	9.5%	3.9%	7.1%
4	-NO₂ (Strong EWG)	4.1%	5.5%	6.3%	2.5%	4.8%

Interpretation of Results

The data in Table 1 clearly demonstrates a structure-stability relationship:

• Baseline Stability: The unsubstituted compound 1 provides a baseline for comparison, showing moderate degradation across most conditions, with the highest susceptibility to oxidation.

• Effect of EDG: Compound 2 , with an electron-donating methyl group, consistently shows the highest level of degradation across all stress conditions. This is consistent with the hypothesis that increasing the electron density of the ring destabilizes the methanol group, particularly towards oxidative and hydrolytic stress.

• Effect of EWGs: Both compounds 3 (-Br) and 4 (-NO₂) exhibit significantly enhanced stability compared to the unsubstituted analog. The strong electron-withdrawing nitro group in compound 4 confers the greatest stability, with degradation levels roughly half that of the control. This supports the claim that reducing the ring's electron density protects the methanol moiety from degradation.[7]

• Degradation Pathways: The highest degradation for all compounds occurred under oxidative stress, suggesting the carbinol center is a primary site of attack. Hydrolytic stability was also significantly influenced by substituents, while thermal and photolytic degradation were less pronounced but followed the same stability trend (EWG > H > EDG). The presence of aryl rings as substituents has been noted to increase susceptibility to photodegradation, a factor to consider for other derivatives.[6][16]

Conclusion: Designing for Stability

By integrating these stability considerations early in the design phase, medicinal chemists can mitigate risks of late-stage failure, reduce development timelines, and ultimately create safer and more effective therapeutic agents. The experimental workflow and analytical principles outlined here provide a robust framework for obtaining the critical data needed to make these informed decisions.

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for (4-Chlorothiazol-5-yl)methanol

Introduction: The Analytical Imperative for a Key Intermediate

(4-Chlorothiazol-5-yl)methanol is a heterocyclic compound featuring a substituted thiazole ring. Thiazoles are significant structural motifs found in numerous pharmaceuticals, including anticancer agents, fungicides, and anti-inflammatory drugs.[1] Given its structure, (4-Chlorothiazol-5-yl)methanol serves as a critical building block or intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). The purity, stability, and accurate quantification of such intermediates are paramount, as they directly impact the quality, safety, and efficacy of the final drug product.

In a regulated drug development environment, analytical methods are not static. Methods may be transferred between laboratories, updated with new technology, or run in parallel across different sites. This necessitates a formal process of cross-validation , which compares two or more distinct analytical procedures to ensure they produce comparable results.[2][3] The International Council for Harmonisation (ICH) M10 guideline emphasizes the need for cross-validation to ensure data integrity and comparability when multiple methods or labs are involved.[2]

This guide provides an in-depth, experience-driven comparison of two common but fundamentally different analytical techniques for the analysis of (4-Chlorothiazol-5-yl)methanol: a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method and a Gas Chromatography-Mass Spectrometry (GC-MS) method. We will detail the validation of the primary HPLC method, the development of the GC-MS method, and the execution of a rigorous cross-validation protocol to ensure their interchangeability.

Caption: Chemical structure of (4-Chlorothiazol-5-yl)methanol.

Part 1: The Workhorse Method: Stability-Indicating RP-HPLC

For non-volatile, polar organic molecules like our target compound, RP-HPLC with UV detection is the quintessential analytical tool. Its robustness, precision, and ability to separate the main compound from potential impurities make it ideal for routine quality control and stability testing.

Rationale for Method Design

The goal is to develop a stability-indicating method , which is a validated quantitative procedure capable of detecting a decrease in the amount of the API due to degradation.[4][5] This requires demonstrating specificity against potential degradation products. Forced degradation, or stress testing, is intentionally used to produce these degradants and prove the method can resolve them from the intact analyte.[5][6][7]

• Column Choice: A C18 column is selected for its hydrophobic stationary phase, which provides excellent retention for moderately polar organic compounds.

• Mobile Phase: An acetonitrile/water gradient is chosen. Acetonitrile is a common organic modifier that provides good peak shape and elution strength for a wide range of compounds.[8][9] A phosphate buffer is included to control the pH, preventing shifts in retention time and ensuring method robustness.

• Detection: UV detection at 240 nm is selected based on the chromophore of the thiazole ring, offering a balance of sensitivity and specificity.

Experimental Protocol: RP-HPLC Method Validation

Validation is performed according to the ICH Q2(R2) guideline, which outlines the necessary performance characteristics.[10][11][12][13]

Step 1: System Suitability Test (SST)

• Purpose: To verify that the chromatographic system is adequate for the intended analysis on the day of the experiment.

• Procedure:

  • Prepare a standard solution of (4-Chlorothiazol-5-yl)methanol at 100 µg/mL.

  • Inject the solution six replicate times.

  • Calculate the relative standard deviation (RSD) for peak area and retention time.

• Acceptance Criteria: RSD for peak area ≤ 2.0%; RSD for retention time ≤ 1.0%; Tailing factor ≤ 2.0; Theoretical plates > 2000.

Step 2: Forced Degradation Study

• Purpose: To demonstrate the method's specificity and stability-indicating nature.[5] The goal is to achieve 5-20% degradation of the parent compound.[6][7]

• Procedure:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 4 hours. Neutralize before injection.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours. Neutralize before injection.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose solid drug substance to 80°C for 48 hours.

  • Photolytic Degradation: Expose drug solution to 1.2 million lux hours and 200 watt-hours/m² of UV light, as per ICH Q1B guidelines.[7]

• Analysis: Analyze all stressed samples by HPLC with a photodiode array (PDA) detector. Assess peak purity to ensure the parent peak is spectrally homogeneous and free from co-eluting degradants.

Step 3: Validation of Performance Characteristics

• Linearity: Prepare calibration standards at five concentrations (e.g., 10-150 µg/mL). Plot peak area versus concentration and determine the correlation coefficient (r²).

• Accuracy: Analyze samples at three concentration levels (low, medium, high) with known amounts of spiked analyte (n=3 at each level). Calculate the percent recovery.

• Precision (Repeatability & Intermediate):

  • Repeatability: Analyze six replicate samples at 100% concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst. Calculate the RSD for both sets of measurements.

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): Determine based on the signal-to-noise ratio (S/N), typically 10:1 for LOQ and 3:1 for LOD.

Summary of HPLC Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	No interference at the retention time of the analyte. Peak purity > 99.5%.	Passed. All degradants were resolved from the main peak.
Linearity (r²)	≥ 0.999	0.9998
Range	10 - 150 µg/mL	10 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (RSD)	Repeatability: ≤ 2.0% Intermediate: ≤ 2.0%	Repeatability: 0.8% Intermediate: 1.2%
LOD	S/N ≥ 3:1	0.5 µg/mL
LOQ	S/N ≥ 10:1	1.5 µg/mL
Robustness	RSD ≤ 2.0% after minor changes (flow rate ±10%, pH ±0.2)	Passed. No significant impact on results.

Part 2: The Orthogonal Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers an orthogonal (different principle) approach to HPLC. It is highly sensitive and provides structural information via mass fragmentation, making it excellent for impurity identification.

Rationale for Method Design

(4-Chlorothiazol-5-yl)methanol contains a polar hydroxyl (-OH) group, which can lead to poor peak shape and thermal degradation in a hot GC injection port. Therefore, derivatization is a critical step.

• Derivatization: Silylation with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is chosen. This reaction replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group, increasing volatility and thermal stability.[14]

• Separation: A non-polar capillary column (e.g., 5% phenyl polysiloxane) is used, which separates compounds primarily based on their boiling points.[15]

• Detection: Mass spectrometry is used in both full scan mode (for identifying unknown impurities) and Selected Ion Monitoring (SIM) mode (for highly sensitive quantification of the target analyte).

Experimental Protocol: GC-MS Method Development

Step 1: Derivatization Optimization

• Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., pyridine).

• Add 100 µL of BSTFA.

• Heat the mixture at 70°C for 30 minutes.

• Inject 1 µL into the GC-MS to confirm the complete formation of the TMS-ether derivative by observing the expected molecular ion.

Step 2: GC-MS Parameter Optimization

• Inlet Temperature: 250°C

• Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Acquisition Mode: Full Scan (m/z 40-450) for initial analysis; SIM mode for quantification, monitoring characteristic ions of the derivatized analyte.

Part 3: The Bridge: Cross-Validation Protocol

The core objective is to demonstrate that the newly developed GC-MS method provides data comparable to the fully validated RP-HPLC method.[2]

Caption: Workflow for the cross-validation of HPLC and GC-MS methods.

Experimental Procedure

• Sample Preparation: Prepare three sets of quality control (QC) samples of (4-Chlorothiazol-5-yl)methanol in a relevant matrix (e.g., process solvent) at low, medium, and high concentrations within the validated range of the HPLC method. Prepare six replicates at each concentration (N=18 total samples).

• Analysis by Reference Method (HPLC): Analyze all 18 samples using the validated RP-HPLC method. Quantify the concentration of each sample.

• Analysis by Comparator Method (GC-MS):

  • Take an aliquot from each of the same 18 samples.

  • Perform the silylation derivatization procedure as described in section 2.2.

  • Analyze the derivatized samples using the developed GC-MS method in SIM mode for quantification.

• Data Evaluation:

  • For each sample, calculate the concentration obtained from both the HPLC and GC-MS methods.

  • Calculate the percent difference for each sample pair using the formula: % Difference = [(Conc_GCMS - Conc_HPLC) / mean(Conc_GCMS, Conc_HPLC)] * 100

  • Calculate the mean percent difference for each concentration level.

Data Interpretation and Acceptance Criteria

While ICH M10 does not mandate strict pass/fail criteria for cross-validation, a common industry practice is to demonstrate strong concordance.[2] The goal is to prove that any observed differences between the methods are not scientifically meaningful for the intended purpose of the analysis.

Concentration Level	Replicate	HPLC Result (µg/mL)	GC-MS Result (µg/mL)	% Difference
Low (20 µg/mL)	1	20.1	20.5	1.97%
2	19.8	19.5	-1.52%
...	...	...	...
Mean	19.9	20.1	1.00%
Medium (80 µg/mL)	1	81.2	79.9	-1.61%
2	80.5	81.5	1.24%
...	...	...	...
Mean	80.8	80.5	-0.37%
High (120 µg/mL)	1	119.5	121.0	1.25%
2	121.1	120.2	-0.74%
...	...	...	...
Mean	120.3	120.8	0.42%

Interpretation: The hypothetical data above shows a mean difference of ≤ 1.0% at all concentration levels. This indicates excellent agreement between the two methods. The results are highly comparable, and the GC-MS method can be considered a validated, interchangeable alternative to the HPLC method for the quantification of (4-Chlorothiazol-5-yl)methanol.

Conclusion: A Synthesis of Orthogonal Approaches

This guide demonstrates a comprehensive approach to the analysis and cross-validation of methods for (4-Chlorothiazol-5-yl)methanol. The fully validated, stability-indicating RP-HPLC method serves as a robust tool for routine quality control and stability assessment. The orthogonal GC-MS method provides a sensitive, specific alternative that is particularly powerful for impurity identification.

The successful cross-validation confirms that both methods yield comparable quantitative data, providing flexibility in laboratory operations and confidence in data integrity across different analytical platforms. This rigorous, science-based approach, grounded in regulatory principles like ICH Q2(R2) and M10, is essential for ensuring the quality and safety of pharmaceutical intermediates and the final drug products they are used to create.

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• 1025936-09-7|(4-Chlorothiazol-5-yl)methanol|BLD Pharm. BLD Pharm.
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• A simple and low-cost method for determination of methanol in alcoholic solutions. PMC.
• Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (4-Chlorothiazol-5-yl)methanol

Author's Foreword: As professionals dedicated to the advancement of science, our responsibility extends beyond discovery and innovation. It is incumbent upon us to manage the entire lifecycle of the chemical reagents we employ, with disposal being a critical final step. The protocols detailed herein are designed not as a mere checklist, but as a framework for responsible stewardship. For a compound like (4-Chlorothiazol-5-yl)methanol, a halogenated heterocyclic compound, adherence to rigorous disposal procedures is not just a matter of regulatory compliance but a fundamental aspect of ensuring laboratory safety and environmental integrity. This guide synthesizes regulatory standards with practical, field-tested insights to empower your laboratory with a self-validating system for chemical waste management.

Part 1: Compound Identification and Hazard Assessment

(4-Chlorothiazol-5-yl)methanol is a halogenated thiazole derivative used in research and as a building block in pharmaceutical synthesis.[1][2] While a comprehensive, peer-reviewed toxicological profile is not widely available, a rigorous hazard assessment can be conducted based on its chemical structure and the known properties of its constituent functional groups. This approach is a cornerstone of proactive laboratory safety for novel or specialized reagents.

The primary hazards are derived from two key features:

• Chlorinated Organic Structure: As a chlorinated hydrocarbon, this compound falls under the category of halogenated organic waste. Such compounds are often persistent in the environment and can form toxic byproducts if improperly disposed of (e.g., via incineration at incorrect temperatures). The U.S. Environmental Protection Agency (EPA) specifically lists spent halogenated solvents as hazardous wastes (e.g., F001 and F002 lists under the Resource Conservation and Recovery Act - RCRA), establishing a clear regulatory precedent for their management.[3][4]

• Thiazole Moiety: The thiazole ring is a common scaffold in biologically active compounds, including pharmaceuticals.[5] This inherent bioactivity necessitates handling it as a potentially toxic substance, as its effects on aquatic life and other organisms upon environmental release are not fully characterized.[6]

• Methanol Group: The compound is a methanol derivative. Methanol itself is a flammable liquid and is toxic if ingested, inhaled, or absorbed through the skin.[7][8][9]

Table 1: Physicochemical and Safety Data for (4-Chlorothiazol-5-yl)methanol

Property	Value	Source
CAS Number	1025936-09-7	[1][2]
Molecular Formula	C₄H₄ClNOS	[1][2]
Molecular Weight	149.60 g/mol	[1][2]
Physical Form	Solid (Assumed based on typical state of similar small molecules)	N/A
Storage Conditions	Sealed in dry, 2-8°C	[2]
Inferred Hazards	Halogenated Organic Waste, Potential Toxicity, Skin/Eye Irritant	[3][6]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	[8][10]

Part 2: Core Disposal Principle and Prohibited Actions

Given its classification as a halogenated organic compound, the cardinal rule for disposing of (4-Chlorothiazol-5-yl)methanol is: Treat as Regulated Hazardous Chemical Waste.

Prohibited Actions:

• DO NOT Drain Dispose: Halogenated hydrocarbons are unsuitable for drain disposal.[11] They can persist in waterways, harm aquatic ecosystems, and interfere with wastewater treatment processes.

• DO NOT Evaporate in Fume Hood: Volatilizing chlorinated compounds into the atmosphere is not a permissible disposal method and violates environmental regulations.[12]

• DO NOT Mix with Non-Halogenated Waste: To comply with waste segregation protocols and prevent complex, expensive disposal procedures, always keep halogenated and non-halogenated solvent wastes in separate containers.[10][13]

• DO NOT Attempt Chemical Neutralization: Do not attempt to "deactivate" the compound with other reagents unless you are following a specifically validated and approved laboratory procedure. Such attempts can create unknown, potentially more hazardous products or result in violent reactions.[14]

Part 3: Standard Operating Protocol for Disposal

This protocol provides a step-by-step methodology for the safe handling and disposal of (4-Chlorothiazol-5-yl)methanol waste, including pure compound, contaminated solutions, and contaminated labware.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE. The causality is simple: prevent all routes of exposure.

• Eye Protection: Tight-sealing safety goggles.[7]

• Hand Protection: Chemically resistant gloves (e.g., Butyl rubber or nitrile). Always check the manufacturer's glove compatibility chart for chlorinated compounds.[7]

• Body Protection: A standard laboratory coat.

• Work Area: All handling of the compound and its waste should be performed inside a certified chemical fume hood to prevent inhalation of any dusts or vapors.

Step 2: Waste Segregation

Proper segregation is the most critical step in ensuring cost-effective and compliant disposal.

• Designate a Waste Stream: Establish a dedicated waste container for "Halogenated Organic Solids" or "Halogenated Organic Liquids," depending on the form of the waste.

• Solid Waste: Collect unadulterated (4-Chlorothiazol-5-yl)methanol powder, contaminated weigh boats, and grossly contaminated gloves or wipes in a container designated for solid halogenated waste.

• Liquid Waste: If the compound is dissolved in a solvent (e.g., Methanol, Dichloromethane), collect it in a container for "Halogenated Liquid Waste." Do not mix with non-halogenated solvents like acetone or hexane.[13]

Step 3: Container Selection and Labeling

The waste container serves as the primary containment and its integrity is non-negotiable.

• Container Compatibility: Use a container made of a material compatible with chlorinated organic compounds. High-density polyethylene (HDPE) or glass bottles are typically appropriate.[13] Ensure the container has a tightly-fitting screw cap.

• Labeling: The container must be labeled immediately upon the first addition of waste. Use an official EHS Hazardous Waste Label for your institution.[12] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "(4-Chlorothiazol-5-yl)methanol."

  • List all solvent components and their approximate percentages if it is a mixed liquid waste.

  • The relevant hazard characteristics (e.g., Toxic, Halogenated).

  • The date the first waste was added (accumulation start date).

Step 4: Accumulation and Storage in the Laboratory

Waste must be stored safely in the laboratory until it is ready for pickup.

• Keep Containers Closed: The waste container must be sealed at all times except when waste is being added.[12] A funnel left in the opening is not considered a closed container.

• Use Secondary Containment: Place the waste container inside a larger, chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks.[12]

• Store Safely: Store the secondary container in a designated satellite accumulation area, away from incompatible materials like strong oxidizers.[10]

Step 5: Arranging for Professional Disposal

Final disposal must be handled by trained professionals.

• Schedule a Pickup: Once the container is full (do not overfill; leave at least 10% headspace for liquids), or if you are generating waste infrequently, schedule a pickup with your institution's Environmental Health & Safety (EHS) department.[12]

• Documentation: EHS will manage the necessary documentation, such as hazardous waste manifests, which track the waste from its point of generation to its final disposal site, ensuring a complete "cradle to grave" chain of custody as required by RCRA.[14]

Part 4: Spill and Decontamination Procedures

For a small spill (solid or liquid):

• Alert Personnel: Inform others in the immediate area.

• Ensure Ventilation: Ensure the chemical fume hood is operating correctly.

• Contain the Spill: Use an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep up the solid or absorbed material and place it in your designated "Halogenated Organic Solids" waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., methanol or ethanol), followed by soap and water. Collect all cleaning materials (wipes, gloves) as hazardous waste.

• Report: Report the spill to your laboratory supervisor or EHS department, as per institutional policy.

Part 5: Visual Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of (4-Chlorothiazol-5-yl)methanol waste.

Caption: Disposal Decision Workflow

References

• Hazardous Chemical Compounds & Hazardous Waste - IN.gov. Source: Indiana Department of Environmental Management.
• EPA Hazardous Waste Codes - UGA Environmental Safety Division. Source: University of Georgia Environmental Safety Division.
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• Keene State College - Hazardous Waste Management Procedures.
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• Safety Data Sheet - CymitQuimica. Source: CymitQuimica.
• SAFETY DATA SHEET 4-Methyl-5-Thiazole Ethanol - Synerzine. Source: Synerzine.
• Chemical Waste | Environmental Health & Safety (EHS).
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Comprehensive Guide to the Safe Handling of (4-Chlorothiazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

(4-Chlorothiazol-5-yl)methanol is a key reagent in synthetic chemistry, valued for its role in the development of novel pharmaceutical compounds. As a Senior Application Scientist, this guide provides essential, field-tested safety and logistical information to ensure its handling with the highest degree of safety and efficacy. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a self-validating system of laboratory safety.

Hazard Identification and Risk Assessment

Anticipated Hazards:

• Skin Irritation: Similar chlorinated heterocyclic compounds can cause skin irritation upon contact.

• Eye Irritation: Direct contact with the eyes is likely to cause significant irritation.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

Given these potential hazards, all handling of (4-Chlorothiazol-5-yl)methanol must be conducted within a designated area and with appropriate engineering controls and personal protective equipment. This aligns with the Occupational Safety and Health Administration's (OSHA) Laboratory Standard, which mandates the implementation of a Chemical Hygiene Plan (CHP) to protect laboratory workers from chemical hazards.[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is critical to mitigate the risks associated with handling (4-Chlorothiazol-5-yl)methanol. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Required Personal Protective Equipment	Rationale
Weighing and Aliquoting (Solid)	- Nitrile gloves (double-gloving recommended)- Laboratory coat- ANSI-approved safety glasses with side shields	Prevents skin contact and protects eyes from airborne particulates. Double-gloving is a best practice when handling potent compounds.
Solution Preparation and Transfers	- Nitrile gloves (double-gloving recommended)- Laboratory coat- Chemical splash goggles	Provides enhanced protection against splashes to the eyes.
Running Reactions and Work-up	- Nitrile gloves (double-gloving recommended)- Laboratory coat- Chemical splash goggles- Face shield (if splash potential is high)	A face shield offers an additional layer of protection for the entire face during procedures with a higher risk of splashing.
Handling Large Quantities (>10g)	- Chemical-resistant gloves (e.g., Butyl rubber)- Chemical-resistant apron over a laboratory coat- Chemical splash goggles and a face shield	For larger quantities, more robust chemical-resistant materials are necessary to prevent exposure in the event of a significant spill.

This PPE protocol is in accordance with OSHA's standards for personal protective equipment in laboratory settings.[3]

Engineering Controls for Safe Handling

Engineering controls are the first line of defense in minimizing exposure to hazardous chemicals.

• Chemical Fume Hood: All manipulations of (4-Chlorothiazol-5-yl)methanol, including weighing, solution preparation, and reactions, must be performed in a certified chemical fume hood. This is crucial to prevent the inhalation of any dusts or aerosols and to contain any potential spills.

• Ventilation: Ensure the laboratory has adequate general ventilation to supplement the localized exhaust of the fume hood.

Step-by-Step Handling and Operational Plan

4.1. Preparation and Weighing:

• Don the appropriate PPE as outlined in the table above.

• Perform all weighing operations within a chemical fume hood or a ventilated balance enclosure.

• Use a disposable weighing boat to prevent contamination of the balance.

• Handle the solid material gently to minimize the generation of dust.

• After weighing, carefully seal the primary container and decontaminate the exterior with a suitable solvent (e.g., 70% ethanol) before returning it to storage.

• Dispose of the weighing boat and any contaminated wipes in a designated hazardous waste container.

4.2. Solution Preparation:

• In a chemical fume hood, add the weighed (4-Chlorothiazol-5-yl)methanol to the chosen solvent in an appropriate reaction vessel.

• If sonication or heating is required, ensure the vessel is securely clamped and that the heating apparatus is properly controlled to prevent splashing or boiling over.

• Keep the vessel covered as much as possible during the dissolution process.

Spill Management Protocol

In the event of a spill, a prompt and informed response is critical to ensure the safety of all laboratory personnel.

5.1. Minor Spill (Contained within the fume hood):

• Alert personnel in the immediate area.

• Ensure the fume hood sash is lowered to the appropriate working height.

• Wearing the appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[4][5][6]

• Work from the outside of the spill inwards to prevent spreading.

• Once the material is absorbed, carefully scoop the mixture into a labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Dispose of all cleanup materials as hazardous waste.

5.2. Major Spill (Outside of a fume hood):

• Evacuate the immediate area and alert the laboratory supervisor and the institution's Environmental Health and Safety (EHS) office.

• If the material is volatile or if there is a risk of airborne dust, evacuate the entire laboratory and prevent re-entry.

• Close the laboratory doors to contain the spill.

• Follow the instructions of the emergency response team.

Below is a workflow diagram for handling a chemical spill.

Caption: Workflow for Chemical Spill Response.

Disposal Plan

All waste generated from the handling of (4-Chlorothiazol-5-yl)methanol must be treated as hazardous waste.

• Solid Waste: Contaminated consumables such as gloves, weighing boats, and absorbent materials should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix incompatible waste streams.[7][8]

• Empty Containers: "Empty" containers that held (4-Chlorothiazol-5-yl)methanol must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous chemical waste.[7] After triple-rinsing, the container can be disposed of according to institutional guidelines.

Consult your institution's EHS department for specific guidance on hazardous waste disposal procedures.[8][9]

Storage Requirements

Store (4-Chlorothiazol-5-yl)methanol in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The container should be tightly sealed to prevent moisture ingress and contamination.[10][11]

By adhering to these scientifically grounded safety protocols, researchers can confidently and safely handle (4-Chlorothiazol-5-yl)methanol, ensuring both personal safety and the integrity of their research.

References

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration. [Link]

• OSHA Standards for Biological Laboratories. U.S. Department of Health & Human Services. [Link]

• The OSHA Laboratory Standard. Lab Manager. [Link]

• OSHA Standards to Know Before Starting Your Lab. Lab Manager. [Link]

• Chemical spill cleanup procedures. J&K Scientific LLC. [Link]

• Spill procedure: Clean-up guidance. Queen Mary University of London. [Link]

• Guide for Chemical Spill Response. American Chemical Society. [Link]

• Chemical Waste Disposal Guidelines. Princeton University. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College. [Link]

• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. [Link]

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• 11. 1025936-09-7|(4-Chlorothiazol-5-yl)methanol|BLD Pharm [bldpharm.com]